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  • Product: ethyl 2-bromo-4-phenylthiazole-5-carboxylate
  • CAS: 177328-30-2

Core Science & Biosynthesis

Foundational

synthesis of ethyl 2-bromo-4-phenylthiazole-5-carboxylate

An In-Depth Technical Guide to the Synthesis of Ethyl 2-Bromo-4-phenylthiazole-5-carboxylate This guide provides a comprehensive overview and detailed protocols for the , a valuable heterocyclic building block in medicin...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Synthesis of Ethyl 2-Bromo-4-phenylthiazole-5-carboxylate

This guide provides a comprehensive overview and detailed protocols for the , a valuable heterocyclic building block in medicinal chemistry and drug development. Thiazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] The specific substitution pattern of the target molecule makes it a key intermediate for creating more complex pharmaceutical agents.[4][5]

This document moves beyond a simple recitation of steps, delving into the mechanistic underpinnings of the chosen synthetic route, providing field-proven insights into experimental choices, and offering a self-validating protocol for researchers. The synthesis is logically structured in two primary stages: the construction of a key aminothiazole intermediate via the Hantzsch thiazole synthesis, followed by its conversion to the final bromo-thiazole product through a Sandmeyer reaction.

Retrosynthetic Analysis and Strategic Approach

A logical retrosynthetic analysis of the target compound, ethyl 2-bromo-4-phenylthiazole-5-carboxylate, reveals a robust two-step synthetic strategy. The bromo-functional group at the 2-position is most effectively installed by displacing an amino group via a Sandmeyer reaction. This points to ethyl 2-amino-4-phenylthiazole-5-carboxylate as the critical precursor. This aminothiazole itself is readily accessible through the well-established Hantzsch thiazole synthesis, a powerful method for constructing the thiazole core.[1][6] The starting materials for the Hantzsch synthesis are ethyl 2-chloroacetoacetate, a common bulk chemical, and thiourea.

The overall forward-synthesis workflow is visualized below.

G cluster_0 Starting Materials cluster_1 Step 1: Hantzsch Thiazole Synthesis cluster_2 Step 2: Sandmeyer Bromination A Ethyl 2-chloroacetoacetate C Ethyl 2-amino-4-phenylthiazole-5-carboxylate A->C B Thiourea B->C D Ethyl 2-bromo-4-phenylthiazole-5-carboxylate C->D  NaNO2, HBr  CuBr

Caption: Overall Synthetic Workflow.

Part 1: Synthesis of Ethyl 2-Amino-4-phenylthiazole-5-carboxylate

The cornerstone of this synthesis is the Hantzsch reaction, first reported by Arthur Hantzsch in 1887.[1] This reaction involves the condensation of an α-haloketone (or in this case, an α-halo-β-ketoester) with a thioamide.[6] For this specific target, we utilize ethyl 2-chloroacetoacetate and thiourea. The choice of ethanol as a solvent is strategic; it readily dissolves the reactants and facilitates a clean reaction upon refluxing.[7][8]

Reaction Mechanism: Hantzsch Thiazole Synthesis

The reaction proceeds through a well-understood, multi-step pathway.

  • Nucleophilic Attack: The sulfur atom of thiourea, acting as a potent nucleophile, attacks the carbon bearing the chlorine atom in ethyl 2-chloroacetoacetate in an SN2 reaction.

  • Intramolecular Cyclization: This is followed by an intramolecular cyclization where one of the nitrogen atoms of the thiourea intermediate attacks the ketone carbonyl.

  • Dehydration: The resulting hydroxythiazoline intermediate readily undergoes dehydration to form the stable, aromatic thiazole ring.[1]

G Reactants Ethyl 2-chloroacetoacetate + Thiourea S_Alkylation S-Alkylation Intermediate Reactants->S_Alkylation S Nucleophilic Attack (SN2) Cyclization Intramolecular Cyclization S_Alkylation->Cyclization N attacks Carbonyl Hydroxythiazoline Hydroxythiazoline Intermediate Cyclization->Hydroxythiazoline Product Ethyl 2-amino-4-phenylthiazole-5-carboxylate Hydroxythiazoline->Product Dehydration (-H2O)

Caption: Mechanism of the Hantzsch Thiazole Synthesis.

Detailed Experimental Protocol

Adapted from analogous procedures for synthesizing 2-aminothiazole carboxylates.[8]

Materials:

  • Ethyl 2-chloroacetoacetate

  • Thiourea

  • Ethanol

  • Sodium Carbonate (Na₂CO₃)

  • Deionized Water

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer with heating plate

Procedure:

  • To a 250 mL round-bottom flask, add thiourea (7.6 g, 0.1 mol) and a small amount of sodium carbonate (0.5 g, ~0.005 mol) to ethanol (100 mL). The sodium carbonate acts as a mild base to neutralize any evolved HCl.

  • Stir the mixture at room temperature until the thiourea is largely dissolved.

  • Begin heating the solution to a gentle reflux (approximately 78°C).

  • Once refluxing, add ethyl 2-chloroacetoacetate (16.5 g, 0.1 mol) dropwise over a period of 30 minutes. The addition should be controlled to maintain a steady reflux.

  • After the addition is complete, maintain the reflux for 4-5 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).[7]

  • Upon completion, allow the reaction mixture to cool to room temperature. A solid precipitate should form.

  • Pour the mixture into 200 mL of cold deionized water and stir for 15 minutes to fully precipitate the product.

  • Collect the solid product by vacuum filtration using a Buchner funnel.

  • Wash the filter cake with cold water (2 x 50 mL) to remove any remaining salts.

  • Dry the product in a vacuum oven at 50-60°C to yield ethyl 2-amino-4-phenylthiazole-5-carboxylate as an off-white to pale yellow solid.

Part 2: Synthesis of Ethyl 2-Bromo-4-phenylthiazole-5-carboxylate

The conversion of the 2-amino group to a 2-bromo group is achieved via the Sandmeyer reaction. This classic transformation in aromatic chemistry involves the diazotization of an aryl amine followed by displacement of the diazonium group with a halide, facilitated by a copper(I) salt.[9] This method is highly effective for installing halogens onto heterocyclic systems where direct halogenation might be unselective or lead to side products.

Reaction Mechanism: Sandmeyer Bromination

The Sandmeyer reaction is a radical-nucleophilic aromatic substitution (SRNAr).[9]

  • Diazotization: The primary amino group of the thiazole reacts with nitrous acid (formed in situ from sodium nitrite and a strong acid like HBr) at low temperatures (0-5°C) to form a diazonium salt.

  • Single Electron Transfer (SET): The copper(I) bromide catalyst initiates the reaction by transferring a single electron to the diazonium salt.

  • Radical Formation: This transfer results in the loss of stable dinitrogen gas (N₂) and the formation of an aryl radical.

  • Halogen Transfer: The aryl radical then abstracts a bromine atom from a copper(II) bromide species, yielding the final aryl bromide product and regenerating the copper(I) catalyst.[9][10]

G Amine 2-Aminothiazole Intermediate Diazonium Thiazole Diazonium Salt Amine->Diazonium NaNO2, HBr (0-5 °C) Radical Thiazole Radical + N2 Diazonium->Radical Single Electron Transfer Product 2-Bromothiazole Product Radical->Product Br Atom Transfer Catalyst2 Cu(II)Br2 Radical->Catalyst2 Catalyst1 Cu(I)Br Catalyst1->Diazonium Catalyst2->Catalyst1 Regeneration

Caption: Mechanism of the Sandmeyer Bromination.

Detailed Experimental Protocol

This protocol is adapted from a procedure for the bromination of 2-amino-4-phenylthiazole.[11]

Materials:

  • Ethyl 2-amino-4-phenylthiazole-5-carboxylate

  • Copper(I) Bromide (CuBr)

  • Sodium Nitrite (NaNO₂)

  • Hydrobromic Acid (HBr, 48%)

  • Acetonitrile

  • Ethyl Acetate

  • Saturated Sodium Bicarbonate solution

  • Brine (Saturated NaCl solution)

  • Magnesium Sulfate (MgSO₄)

  • Ice-salt bath

Procedure:

  • In a flask equipped with a magnetic stirrer, suspend ethyl 2-amino-4-phenylthiazole-5-carboxylate (12.4 g, 0.05 mol) and copper(I) bromide (10.7 g, 0.075 mol) in acetonitrile (100 mL).

  • Cool the suspension to 0-5°C using an ice-salt bath.

  • In a separate beaker, dissolve sodium nitrite (5.2 g, 0.075 mol) in a minimal amount of cold water (~15 mL).

  • Slowly add 48% hydrobromic acid (25 mL) to the cooled thiazole suspension with vigorous stirring.

  • To this cold mixture, add the sodium nitrite solution dropwise over 30-45 minutes. Maintain the internal temperature below 5°C throughout the addition. Vigorous gas evolution (N₂) will be observed.

  • After the addition is complete, allow the reaction to stir at 0-5°C for an additional 30 minutes, then warm to room temperature and stir for 1 hour.

  • Pour the reaction mixture into 300 mL of water and extract with ethyl acetate (3 x 100 mL).

  • Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • The crude residue can be purified by column chromatography on silica gel (using a heptane-ethyl acetate gradient) to yield the pure ethyl 2-bromo-4-phenylthiazole-5-carboxylate.[11]

Quantitative Data and Yields

The efficiency of each synthetic step is critical for the overall process viability. The following table summarizes expected outcomes based on analogous reactions reported in the literature.

StepReactionTypical YieldPurityKey Considerations
1 Hantzsch Synthesis85-95%>95% (after precipitation)Temperature control during addition is crucial to prevent side reactions.
2 Sandmeyer Bromination50-65%>98% (after chromatography)Maintaining low temperature during diazotization is critical to prevent decomposition of the diazonium salt.[11]

Conclusion

The is reliably achieved through a robust two-step sequence involving a Hantzsch thiazole synthesis followed by a Sandmeyer bromination. This guide provides a detailed, mechanistically-grounded framework for researchers, emphasizing the causal relationships behind experimental choices to ensure reproducibility and success. By understanding the underlying principles of each transformation, scientists can better troubleshoot and adapt these protocols for the synthesis of a wide array of valuable thiazole derivatives for application in drug discovery and materials science.

References

  • BenchChem. (2025).
  • Wang, Y., et al. (2021). Design, synthesis, and biological evaluation of 2-phenylthiazole CYP51 inhibitors. PMC. [Link]

  • Yogi, P., et al. (2015). One-Pot Synthesis of Thiazoles via Hantzsch Thiazole Reaction and Their Antimicrobial Activity. Asian Journal of Chemistry. [Link]

  • Nayak, S. K., et al. (2011). Synthesis, Antimicrobial and Anthelmintic Activity of 2-Amino-4-phenylthiazole Derivatives of Amino Acids and Peptides. Rasayan J. Chem. [Link]

  • Gholami, M., et al. (2012). One-Pot Chemoenzymatic Multicomponent Synthesis of Thiazole Derivatives. Molecules. [Link]

  • Organic Chemistry Portal. Thiazole synthesis. [Link]

  • Abdel-Wahab, B. F., et al. (2020). Synthesis and Biological Evaluation of Thiazole Derivatives. IntechOpen. [Link]

  • SynArchive. Hantzsch Thiazole Synthesis. [Link]

  • Pathare, J., et al. (2022). Rapid and Efficient Synthesis of 4-substituted 2-amino Thiazole Using Copper Silicate as a Heterogeneous Reusable Catalyst. Letters in Organic Chemistry. [Link]

  • Zhao, M., et al. (2025). Synthesis of 2-Amino-4, 5-Diarylthiazole Derivatives and Evaluation of Their Anti-Candida Albicans Activity. MDPI. [Link]

  • Davoodnia, A. (2012). Synthesis of some new 5- substituted of 2-aminothiazoles. JOCPR. [Link]

  • Ejaz, S., et al. General scheme for the synthesis of ethyl 2-aminothiazole-4-carboxylate and its derivatives. ResearchGate. [Link]

  • Google Patents. (2012). WO2012032528A2 - Improved process to prepare ethyl 4-methyl-2-(4-(2-methylpropyloxy)-3-cyanophenyl)
  • D'Auria, M. (2007). A Convenient Synthesis of 2-Substituted Thiazole-5-carboxylates. ResearchGate. [Link]

  • Beletskaya, I. P., et al. (2007). Catalytic Sandmeyer Bromination. Organic Chemistry Portal. [Link]

  • Wikipedia. Sandmeyer reaction. [Link]

  • Kalogirou, A. S., & Koutentis, P. A. (2023). Synthesis of 3-Bromo-4-phenylisothiazole-5-carboxylic Acid and 3-Bromoisothiazole-5-carboxylic Acid. MDPI. [Link]

  • Google Patents. (2014).
  • Kalogirou, A. S., & Koutentis, P. A. (2023). Synthesis of 3-Bromo-4-phenylisothiazole-5-carboxylic Acid and 3-Bromoisothiazole-5-carboxylic Acid. ResearchGate. [Link]

  • ResearchGate. (2023). Synthesis of 3-bromo-4-phenylisothiazole-5-carboxylic acid (11). [Link]

  • Beletskaya, I. P., et al. (2007). Catalytic Sandmeyer Bromination. Semantic Scholar. [Link]

  • Reddy, T., et al. (2021). Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. ACS Omega. [Link]

  • Ghabbour, H. A., et al. (2012). Synthesis of 2–bromo–4–phenylthiazole. ResearchGate. [Link]

Sources

Exploratory

Comprehensive Technical Guide: Physical Properties and Synthetic Utility of Ethyl 2-bromo-4-phenylthiazole-5-carboxylate

Executive Summary In modern medicinal chemistry and agrochemical development, densely functionalized heterocycles serve as the architectural foundation for novel therapeutics. Ethyl 2-bromo-4-phenylthiazole-5-carboxylate...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern medicinal chemistry and agrochemical development, densely functionalized heterocycles serve as the architectural foundation for novel therapeutics. Ethyl 2-bromo-4-phenylthiazole-5-carboxylate (CAS 177328-30-2) is a highly versatile, orthogonally reactive building block. As a Senior Application Scientist, I approach this compound not merely as a static chemical entity, but as a dynamic scaffold. It offers two distinct handles for structural diversification: a C2-bromide primed for transition-metal-catalyzed cross-coupling, and a C5-ethyl ester that serves as a robust protecting group or a precursor for downstream amidation. This whitepaper details the physicochemical profile, mechanistic synthesis, and validated experimental handling of this critical intermediate.

Physicochemical Profiling

Understanding the physical properties of ethyl 2-bromo-4-phenylthiazole-5-carboxylate is paramount for optimizing reaction conditions, predicting solubility, and designing purification workflows. The table below synthesizes its core quantitative data and the practical implications of each metric.

PropertyValueCausality / Practical Implication
CAS Number 177328-30-2Unique identifier for procurement and literature tracking .
Molecular Formula C12H10BrNO2SDictates the exact mass (310.96 g/mol ) used for LC-MS identification .
Molecular Weight 312.18 g/mol Standard MW utilized for stoichiometric calculations.
Topological Polar Surface Area 67.4 ŲModerate polarity ensures excellent solubility in mid-polar organic solvents (e.g., EtOAc, DCM, MeCN) while remaining insoluble in water .
Predicted LogP ~ 3.5 - 4.0High lipophilicity dictates the use of non-polar solvent mixtures (e.g., Hexanes/EtOAc) for effective silica gel chromatography.
Physical State SolidFacilitates stable long-term storage and precise gravimetric measurement on the benchtop.
Hydrogen Bond Acceptors 4Influences binding affinity in downstream biological targets and interaction with silica stationary phases .

Mechanistic Synthesis & Workflow

The de novo construction of this scaffold relies on a two-stage process: ring construction followed by regioselective functionalization.

Stage 1: Hantzsch Thiazole Synthesis The synthesis begins with the condensation of ethyl 2-chloro-3-oxo-3-phenylpropanoate with thiourea. Thiourea acts as a bifunctional nucleophile; the sulfur attacks the alpha-chloro ketone, followed by the cyclization of the amine onto the carbonyl. This yields the precursor, ethyl 2-amino-4-phenylthiazole-5-carboxylate (CAS 64399-23-1) .

Stage 2: Sandmeyer-Type Bromination Direct electrophilic bromination of the thiazole ring is often unselective or entirely suppressed by the electron-withdrawing ester group. Therefore, we employ a Sandmeyer-type reaction to convert the C2-amine into a C2-bromide.

SynthWorkflow sm1 Ethyl 2-chloro-3-oxo- 3-phenylpropanoate hantzsch Hantzsch Thiazole Synthesis (EtOH, Reflux) sm1->hantzsch sm2 Thiourea sm2->hantzsch amino_int Ethyl 2-amino-4-phenylthiazole- 5-carboxylate (CAS 64399-23-1) hantzsch->amino_int sandmeyer Sandmeyer Bromination (t-BuONO, CuBr2, MeCN) amino_int->sandmeyer target Ethyl 2-bromo-4-phenylthiazole- 5-carboxylate (CAS 177328-30-2) sandmeyer->target purification Silica Gel Chromatography (Hexanes/EtOAc) target->purification

Synthetic workflow for ethyl 2-bromo-4-phenylthiazole-5-carboxylate.

Experimental Protocol: Self-Validating Sandmeyer Bromination

Expertise Note: Traditional aqueous diazotization (NaNO₂/HX) is frequently suboptimal for lipophilic heterocycles due to poor substrate solubility and the competing hydrolysis of the diazonium intermediate. By employing anhydrous conditions with tert-butyl nitrite (t-BuONO) in acetonitrile, we ensure a high local concentration of the reactive diazonium species. Copper(II) bromide acts as both the bromide source and a single-electron transfer (SET) catalyst.

Step-by-Step Methodology:

  • Preparation: Flame-dry a 100 mL round-bottom flask and purge with inert gas (N₂ or Ar).

    • Causality: Excludes ambient moisture, which can lead to protodehalogenation or unwanted hydrolysis of the diazonium intermediate.

  • Reagent Mixing: Suspend CuBr₂ (1.2 equiv) in anhydrous acetonitrile (0.2 M relative to substrate). Cool the suspension to 0 °C using an ice bath. Add t-BuONO (1.5 equiv) dropwise.

  • Substrate Addition: Dissolve ethyl 2-amino-4-phenylthiazole-5-carboxylate (1.0 equiv) in a minimal volume of anhydrous acetonitrile. Add this solution dropwise to the reaction mixture over 15 minutes.

    • Causality: Slow addition prevents the dangerous accumulation of the diazonium intermediate, minimizing explosive risks and suppressing homocoupling (azo-dye formation) side reactions.

  • Reaction Progression: Remove the ice bath and allow the mixture to warm to 60 °C.

    • Validation Checkpoint 1: Observe the reaction for the evolution of nitrogen gas (bubbling). The cessation of gas evolution is the primary visual indicator that the diazonium species has fully decomposed into the target bromide.

  • TLC Monitoring: Perform Thin Layer Chromatography (TLC) using a Hexanes:EtOAc (4:1) mobile phase.

    • Validation Checkpoint 2: The starting amine is highly polar and will exhibit a low R_f value. The successful formation of the bromide product is confirmed by the appearance of a new, significantly less polar spot (higher R_f).

  • Quench & Extraction: Cool the reaction to room temperature. Quench by adding 1M aqueous HCl.

    • Causality: HCl solubilizes the copper salts, preventing emulsion formation during extraction. Extract the aqueous layer three times with ethyl acetate.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography (silica gel, gradient elution from 100% Hexanes to 90:10 Hexanes:EtOAc) to isolate the pure product.

Downstream Applications: Orthogonal Reactivity

The true value of ethyl 2-bromo-4-phenylthiazole-5-carboxylate lies in its orthogonal reactivity. The scaffold allows chemists to perform iterative functionalizations without cross-reactivity.

  • C2-Bromide (Electrophilic Center): Readily undergoes palladium-catalyzed Suzuki-Miyaura cross-coupling with arylboronic acids, or Buchwald-Hartwig amination with primary/secondary amines.

  • C5-Ester (Protecting/Reactive Group): Remains stable during C2 transition-metal catalysis. Post-coupling, it can be selectively saponified using LiOH in THF/MeOH/H₂O to yield the carboxylic acid, which is then primed for HATU-mediated peptide coupling to generate diverse amide libraries.

Reactivity core Ethyl 2-bromo-4-phenylthiazole- 5-carboxylate Scaffold c2_bromo C2-Position: Bromide (Electrophilic Center) core->c2_bromo c5_ester C5-Position: Ethyl Ester (Protecting/Reactive Group) core->c5_ester suzuki Suzuki-Miyaura Cross-Coupling c2_bromo->suzuki Pd-Catalyzed buchwald Buchwald-Hartwig Amination c2_bromo->buchwald Pd-Catalyzed saponification Saponification (LiOH/NaOH) -> Carboxylic Acid c5_ester->saponification Base Hydrolysis amidation Amide Coupling (HATU/EDC + Amines) saponification->amidation Peptide Coupling

Orthogonal reactivity and downstream applications of the thiazole scaffold.

References

  • PubChem Compound Summary for CID 9879771, Ethyl 2-bromo-4-phenylthiazole-5-carboxylate - National Center for Biotechnology Information -[Link]

Foundational

Ethyl 2-Bromo-4-phenylthiazole-5-carboxylate: A Comprehensive Technical Guide on Synthesis, Structural Profiling, and Cross-Coupling Applications

Executive Summary Ethyl 2-bromo-4-phenylthiazole-5-carboxylate (CAS: 177328-30-2) is a highly functionalized, heterocyclic building block widely utilized in the pharmaceutical and agrochemical industries [1]. Featuring a...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Ethyl 2-bromo-4-phenylthiazole-5-carboxylate (CAS: 177328-30-2) is a highly functionalized, heterocyclic building block widely utilized in the pharmaceutical and agrochemical industries [1]. Featuring a reactive carbon-halogen bond at the C2 position, a stabilizing phenyl ring at C4, and an electron-withdrawing ethyl ester at C5, this scaffold is a critical intermediate for synthesizing complex active pharmaceutical ingredients (APIs). It is particularly valuable in the development of xanthine oxidase inhibitors (analogous to Febuxostat), antiproliferative agents, and novel enzyme inhibitors. This whitepaper provides a rigorous examination of its structural properties, mechanistic synthesis via the Hantzsch and Sandmeyer pathways, and its downstream utility in palladium-catalyzed cross-coupling reactions.

Structural and Physicochemical Profiling

The unique reactivity of ethyl 2-bromo-4-phenylthiazole-5-carboxylate stems from the electronic interplay of its substituents [2]. The electron-withdrawing nature of both the thiazole nitrogen and the C5 ethyl ester significantly enhances the electrophilicity of the C2 position, making the bromine atom highly susceptible to oxidative addition by transition metals. The coplanarity of the thiazole and phenyl rings further stabilizes the system through extended


-conjugation [3].

Table 1: Physicochemical and Structural Properties

PropertyValue
Chemical Name Ethyl 2-bromo-4-phenylthiazole-5-carboxylate
CAS Registry Number 177328-30-2
Molecular Formula C12H10BrNO2S
Molecular Weight 312.18 g/mol
Hydrogen Bond Donors 0
Hydrogen Bond Acceptors 4 (N, S, O, O)
Rotatable Bonds 4
Appearance Pale yellow to white solid

Mechanistic Synthesis Workflows

The synthesis of ethyl 2-bromo-4-phenylthiazole-5-carboxylate is typically achieved through a two-stage process: a Hantzsch thiazole synthesis followed by a non-aqueous Sandmeyer-type bromination.

Stage 1: Hantzsch Cyclization The process begins with the condensation of an


-haloketone (e.g., ethyl 2-bromo-3-oxo-3-phenylpropanoate) with thiourea. The sulfur atom of thiourea acts as the initial nucleophile, attacking the 

-carbon of the haloketone. Subsequent cyclization occurs via the attack of the nitrogen on the carbonyl carbon, followed by dehydration to yield the intermediate ethyl 2-amino-4-phenylthiazole-5-carboxylate (CAS: 36315-54-5).

Stage 2: Non-Aqueous Sandmeyer Bromination Thiazoles are sensitive to strong aqueous acids, which can lead to ring degradation or poor yields during standard diazotization. To circumvent this, a non-aqueous Sandmeyer reaction is employed [4]. The 2-aminothiazole is treated with tert-butyl nitrite (t-BuONO) and copper(II) bromide (CuBr2) in a polar aprotic solvent like acetonitrile. The t-BuONO generates the diazonium species in situ, which is rapidly trapped by the bromide ions provided by CuBr2, yielding the target 2-bromothiazole with high regioselectivity and minimal side products.

SyntheticPathway A Ethyl benzoylacetate (Starting Material) B Ethyl 2-bromo-3-oxo-3-phenylpropanoate (α-Haloketone) A->B Br2 or NBS CHCl3, RT C Ethyl 2-amino-4-phenylthiazole-5-carboxylate (CAS: 36315-54-5) B->C Thiourea EtOH, Reflux, 2h D Ethyl 2-bromo-4-phenylthiazole-5-carboxylate (CAS: 177328-30-2) C->D t-BuONO, CuBr2 MeCN, 0°C to 65°C

Caption: Two-stage synthetic pathway for ethyl 2-bromo-4-phenylthiazole-5-carboxylate.

Experimental Protocols (Self-Validating System)

The following protocols outline the validated steps for synthesizing the target compound, incorporating in-process controls to ensure reproducibility.

Protocol A: Synthesis of Ethyl 2-amino-4-phenylthiazole-5-carboxylate

  • Reaction Setup: Dissolve ethyl 2-bromo-3-oxo-3-phenylpropanoate (1.0 eq) in absolute ethanol (0.5 M concentration).

  • Reagent Addition: Add thiourea (1.1 eq) in a single portion. The use of a slight excess of thiourea ensures complete conversion of the

    
    -haloketone.
    
  • Cyclization: Heat the mixture to reflux for 2-3 hours. Validation Check: Monitor the reaction via TLC (Ethyl Acetate:Hexane, 1:3). The formation of a highly polar, UV-active spot indicates the generation of the aminothiazole hydrobromide salt.

  • Workup: Cool the mixture to room temperature and concentrate under reduced pressure. Neutralize the residue with saturated aqueous NaHCO3 to precipitate the free base.

  • Purification: Filter the resulting solid, wash with cold distilled water, and recrystallize from ethanol to afford the pure aminothiazole intermediate.

Protocol B: Non-Aqueous Sandmeyer Bromination

  • Catalyst Preparation: Suspend Copper(II) bromide (1.2 eq) in anhydrous acetonitrile (0.2 M) under an inert argon atmosphere.

  • Diazotization: Add tert-butyl nitrite (1.5 eq) to the suspension and cool the mixture to 0°C using an ice bath.

  • Substrate Addition: Dissolve the aminothiazole intermediate (1.0 eq) from Protocol A in a minimal amount of anhydrous acetonitrile. Add this solution dropwise to the CuBr2/t-BuONO mixture over 30 minutes to prevent the dangerous accumulation of the diazonium intermediate.

  • Halogenation: Allow the reaction to warm to room temperature, then heat to 60-65°C for 2 hours. Validation Check: The cessation of nitrogen gas evolution confirms the completion of the halogenation step.

  • Workup & Purification: Quench the reaction with 20% aqueous HCl to dissolve copper salts. Extract with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate. Purify via silica gel flash chromatography (eluent: 5-10% EtOAc in Hexanes) to isolate the target compound.

ExperimentalWorkflow step1 Step 1: Hantzsch Cyclization Reactant: α-Haloketone + Thiourea Condition: EtOH, Reflux, 2h step2 Step 2: Neutralization & Isolation Reagent: Sat. NaHCO3 Action: Precipitate free base step1->step2 step3 Step 3: Non-Aqueous Diazotization Reagent: t-BuONO, CuBr2 Condition: MeCN, 0°C, Argon step2->step3 step4 Step 4: Sandmeyer Bromination Condition: Heat to 65°C, 2h Action: N2 evolution, Halogenation step3->step4 step5 Step 5: Purification Method: Silica Gel Chromatography Eluent: 5-10% EtOAc/Hexanes step4->step5

Caption: Step-by-step experimental workflow for synthesizing the 2-bromothiazole target.

Downstream Applications in Drug Development

The C2-bromine atom of ethyl 2-bromo-4-phenylthiazole-5-carboxylate serves as an ideal synthetic handle for palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling [4]. This enables the rapid diversification of the thiazole core, allowing medicinal chemists to install various aryl, heteroaryl, or alkyl groups to probe structure-activity relationships (SAR).

Mechanistic Insight: The oxidative addition of Pd(0) into the C2-Br bond is highly favored due to the electron-deficient nature of the thiazole ring. Transmetalation with an organoboronic acid, followed by reductive elimination, yields highly functionalized 2,4,5-trisubstituted thiazoles.

Table 2: Representative Suzuki-Miyaura Coupling Conditions for 2-Bromothiazoles

Boronic Acid PartnerCatalyst SystemBase / SolventTemp / TimeExpected Yield
Phenylboronic acidPd(PPh3)4 (5 mol%)K2CO3 / Dioxane:H2O (4:1)90°C / 12h85-90%
4-Cyanophenylboronic acidPd(dppf)Cl2 (5 mol%)Cs2CO3 / Toluene:EtOH100°C / 8h75-82%
Pyridine-3-boronic acidPd2(dba)3 / XPhosK3PO4 / n-Butanol110°C / 16h65-75%

By leveraging these cross-coupling strategies, researchers can efficiently synthesize libraries of compounds targeting specific biological pathways, such as the inhibition of 12-lipoxygenase (12-LOX) or xanthine oxidase.

References

  • BLD Pharm. "177328-30-2 | Ethyl 2-bromo-4-phenylthiazole-5-carboxylate". BLD Pharm. 1

  • National Center for Biotechnology Information. "2-Bromo-4-phenyl-1,3-thiazole". PubChem. 2

  • Bunev, Alexander S., et al. "2-Bromo-4-phenyl-1,3-thiazole". Acta Crystallographica Section E: Crystallographic Communications. 3

  • BenchChem. "2,5-Dibromothiazole | 4175-78-4". BenchChem Protocols. 4

Sources

Exploratory

Ethyl 2-Bromo-4-phenylthiazole-5-carboxylate: A Comprehensive Technical Guide on Synthesis, Reactivity, and Applications in Drug Discovery

Executive Summary & Structural Rationale Ethyl 2-bromo-4-phenylthiazole-5-carboxylate (CAS: 177328-30-2) is a highly versatile, polyfunctional heterocyclic building block widely utilized in medicinal chemistry and agroch...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Structural Rationale

Ethyl 2-bromo-4-phenylthiazole-5-carboxylate (CAS: 177328-30-2) is a highly versatile, polyfunctional heterocyclic building block widely utilized in medicinal chemistry and agrochemical development [1]. The strategic placement of substituents on the thiazole core dictates its unique reactivity profile, making it an ideal scaffold for divergent late-stage functionalization:

  • C2-Bromo Group: Serves as the primary electrophilic hub. Bromine offers the optimal balance between stability during storage and reactivity for both transition-metal-catalyzed cross-couplings and direct Nucleophilic Aromatic Substitution (SNAr).

  • C4-Phenyl Group: Provides essential lipophilic bulk and geometric rigidity, often acting as a critical pharmacophore element for binding in hydrophobic protein pockets.

  • C5-Ethyl Ester: Acts as a strong electron-withdrawing group (EWG). By lowering the Lowest Unoccupied Molecular Orbital (LUMO) of the thiazole ring, the ester significantly activates the C2 position toward nucleophilic attack, while also providing a handle for subsequent saponification or amidation.

De Novo Synthesis & The Sandmeyer Protocol

The synthesis of ethyl 2-bromo-4-phenylthiazole-5-carboxylate is typically achieved via a two-stage process: the construction of the thiazole ring followed by regioselective halogenation.

Precursor Generation (Hantzsch Synthesis)

The precursor, ethyl 2-amino-4-phenylthiazole-5-carboxylate, is synthesized via a modified Hantzsch condensation. Reacting an active methylene compound (such as ethyl benzoylacetate) with thiourea in the presence of an oxidant (e.g., I2 or NBS) yields the 2-aminothiazole core [2].

The Non-Aqueous Sandmeyer Bromination (Core Directive)

Converting the 2-amino group to a 2-bromo group is notoriously challenging under classical aqueous Sandmeyer conditions (NaNO2 / HBr). The basicity of the thiazole nitrogen leads to protonation, and the resulting diazonium salt is highly susceptible to hydrolysis, yielding the unwanted 2-hydroxythiazole (thiazolone) side product.

The Causal Solution: To bypass hydrolytic degradation, a non-aqueous Sandmeyer protocol utilizing tert-butyl nitrite (t-BuONO) and Copper(II) bromide (CuBr2) in anhydrous acetonitrile is employed [3]. This generates the diazonium species in situ, which immediately undergoes a single-electron transfer (SET) to form the desired brominated product.

SandmeyerMechanism A 2-Aminothiazole Precursor B t-BuONO (Nitrosation) A->B MeCN, RT C Thiazole Diazonium Intermediate B->C -t-BuOH D Thiazolyl Radical (via Cu(I) SET) C->D -N2, +e- E 2-Bromothiazole Product D->E Br transfer

Mechanistic pathway of the non-aqueous Sandmeyer bromination via radical-polar crossover.

Experimental Protocol: Non-Aqueous Sandmeyer Bromination

This protocol is designed as a self-validating system; the visual color changes serve as intrinsic quality control checkpoints.

Materials:

  • Ethyl 2-amino-4-phenylthiazole-5-carboxylate (1.0 eq)

  • Copper(II) bromide (CuBr2, 1.5 eq)

  • tert-Butyl nitrite (t-BuONO, 1.5 eq)

  • Anhydrous Acetonitrile (MeCN)

Step-by-Step Methodology:

  • Preparation: In an oven-dried, argon-purged round-bottom flask, suspend CuBr2 (1.5 eq) in anhydrous MeCN to achieve a 0.2 M concentration relative to the substrate. Note: The solution will appear dark green/brown.

  • Nitrosation Initiation: Add t-BuONO (1.5 eq) to the suspension at room temperature. Stir for 10 minutes to ensure complete homogenization and activation of the nitrosating complex.

  • Substrate Addition (Critical Step): Slowly add the ethyl 2-amino-4-phenylthiazole-5-carboxylate (1.0 eq) portion-wise over 15–20 minutes. Causality: Slow addition prevents the dangerous accumulation of the diazonium intermediate, mitigating homocoupling side reactions and controlling the exothermic nitrogen gas evolution.

  • Thermal Activation: Heat the reaction mixture to 60 °C for 2 hours. Monitor the evolution of N2 gas (bubbling). The reaction is complete when bubbling ceases and TLC indicates full consumption of the highly polar starting material.

  • Quenching & Extraction: Cool the mixture to room temperature. Quench by pouring into a cold 1 M aqueous HCl solution (this dissolves the copper salts and prevents emulsions). Extract the aqueous layer with ethyl acetate (3x).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify via silica gel flash chromatography (Hexanes/EtOAc gradient) to afford the pure product as a crystalline solid.

Divergent Reactivity & Late-Stage Functionalization

The true value of ethyl 2-bromo-4-phenylthiazole-5-carboxylate lies in its capacity for orthogonal functionalization. The C2-Br bond and the C5-ester can be manipulated independently to generate diverse screening libraries for drug discovery.

SyntheticUtility Core Ethyl 2-bromo-4-phenylthiazole -5-carboxylate Suzuki 2-Aryl Derivative (Suzuki Coupling) Core->Suzuki Ar-B(OH)2, Pd cat., 90°C SNAr 2-Amino Derivative (SNAr with Amines) Core->SNAr R-NH2, Base, 100°C Hydrolysis Thiazole-5-carboxylic Acid (Saponification) Core->Hydrolysis LiOH, THF/H2O, RT

Divergent synthetic utility of the 2-bromothiazole core in late-stage functionalization.

Quantitative Data & Yield Analysis

The following table summarizes the optimized conditions and typical yields for the primary transformations of this scaffold, highlighting the mechanistic drivers behind each reaction.

Reaction TypeReagents & CatalystSolventTemp / TimeTypical YieldMechanistic Driver
Non-Aqueous Sandmeyer t-BuONO, CuBr2MeCN60 °C / 2 h75–85%Radical-polar crossover via Cu(I)/Cu(II) SET [3]
Suzuki-Miyaura Coupling Ar-B(OH)2, Pd(dppf)Cl2, K2CO3Dioxane/H2O90 °C / 12 h80–95%Pd(0)/Pd(II) catalytic cycle (Oxidative Addition at C2)
Nucleophilic Aromatic Sub. R-NH2, DIPEADMF100 °C / 8 h65–90%Addition-elimination (Meisenheimer-like complex) activated by C5-ester
Ester Saponification LiOH·H2OTHF/H2ORT / 4 h>95%Nucleophilic acyl substitution

Applications in Medicinal Chemistry

In the context of drug development, the functionalized derivatives of ethyl 2-bromo-4-phenylthiazole-5-carboxylate are frequently deployed as bioisosteres for substituted pyridines or pyrimidines.

  • Kinase Inhibitors: The thiazole nitrogen acts as an excellent hydrogen bond acceptor for the hinge region of kinases, while the C4-phenyl group occupies the adjacent hydrophobic pocket. Suzuki coupling at the C2 position allows for the introduction of solubilizing groups or vectors targeting the solvent-exposed regions of the active site.

  • Anti-Infectives: Saponification of the C5-ester yields the free carboxylic acid, which can be coupled with various amines to form amides. These amide derivatives have shown significant promise in disrupting bacterial cell wall synthesis and targeting multi-drug resistant strains.

References

  • Efficient and Regioselective Halogenations of 2-Amino-1,3-thiazoles with Copper Salts Source: National Institutes of Health (NIH) / J Org Chem. URL:[Link]

Foundational

Physicochemical Profiling and Solubility Optimization of Ethyl 2-bromo-4-phenylthiazole-5-carboxylate

Target Audience: Research Scientists, Medicinal Chemists, and Preclinical Formulation Experts Compound Identity: Ethyl 2-bromo-4-phenylthiazole-5-carboxylate (CAS: 177328-30-2 | PubChem CID: 9879771) Executive Summary In...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Research Scientists, Medicinal Chemists, and Preclinical Formulation Experts Compound Identity: Ethyl 2-bromo-4-phenylthiazole-5-carboxylate (CAS: 177328-30-2 | PubChem CID: 9879771)

Executive Summary

In early-stage drug discovery and materials science, heterocyclic building blocks like ethyl 2-bromo-4-phenylthiazole-5-carboxylate serve as critical intermediates. However, the exact structural features that make this scaffold valuable—its rigidity, halogenation, and aromaticity—also impart severe physicochemical liabilities.

This whitepaper provides an in-depth mechanistic analysis of the solubility profile of this compound. By examining the causality between its molecular topology and its solvation thermodynamics, we establish a self-validating analytical workflow to accurately measure its solubility and present field-proven formulation strategies to overcome its inherent hydrophobicity in biological assays.

Structural Causality: The Mechanics of Insolubility

To accurately handle ethyl 2-bromo-4-phenylthiazole-5-carboxylate, one must first understand why it resists aqueous solvation. The compound's insolubility is not a random artifact; it is a direct thermodynamic consequence of its structural domains [1]:

  • The Thiazole Core: While the nitrogen atom acts as a weak hydrogen bond acceptor, the electron-withdrawing nature of the adjacent bromine and ester groups drastically reduces its basicity (estimated pKa < 2). Thus, it remains un-ionized at physiological pH (7.4), preventing ion-dipole interactions with water.

  • 2-Bromo Substitution: The heavy bromine atom increases the molecular weight (312.18 g/mol ) and the overall lipophilic surface area. Halogens disrupt the hydrogen-bonding network of water without offering compensatory hydration energy.

  • 4-Phenyl Ring: This introduces immense steric bulk and hydrophobicity. More critically, in the solid state, the planar phenyl-thiazole system engages in strong

    
     stacking. This drives up the crystal lattice energy—the primary thermodynamic barrier to dissolution.
    
  • 5-Ethyl Carboxylate: The ester moiety provides limited hydrogen bond acceptor capacity but absolutely zero hydrogen bond donors.

According to Lipinski’s parameters, the lack of hydrogen bond donors combined with extensive lipophilic domains categorizes this molecule as highly hydrophobic (estimated LogP


 3.5 – 4.5) [2]. It is a classic "brick dust" molecule, meaning its insolubility is driven by high solid-state crystal lattice energy rather than just lipophilicity alone.

Quantitative Solvent Matrix

Understanding the dielectric constants and solvation capacities of various vehicles is critical for stock preparation and assay design. The table below summarizes the quantitative solubility tiers for this scaffold.

Table 1: Solvent Matrix and Solvation Rationale

Solvent SystemDielectric Constant (

)
Estimated Solubility TierMechanistic Rationale
Water / PBS (pH 7.4) ~80.0< 1 µg/mL (Insoluble)High lattice energy and lack of H-bond donors entirely prevent aqueous solvation.
Dimethyl Sulfoxide (DMSO) 46.7> 50 mg/mL (Highly Soluble)Strong dipole moment effectively disrupts solid-state

packing. Universal stock solvent.
Ethanol (EtOH) 24.35 - 15 mg/mL (Moderately Soluble)Moderate polarity; capable of solvating the ester and thiazole core, but limited by the hydrophobic phenyl ring.
Dichloromethane (DCM) 9.1> 50 mg/mL (Highly Soluble)Excellent solvation of lipophilic and halogenated aromatic systems; ideal for synthetic extraction.

Analytical Workflow: Measuring Thermodynamic Solubility

Relying on kinetic solubility (simply spiking DMSO stock into buffer) often yields artificially inflated data due to the formation of metastable nano-suspensions. To obtain true, reliable data, a Thermodynamic Shake-Flask Method must be employed [3].

The following protocol is designed as a self-validating system, ensuring that artifacts (like compound adsorption to filters or incomplete equilibration) are actively controlled and measured.

Step-by-Step Protocol: Self-Validating Shake-Flask Method

Phase 1: Equilibration

  • Solid Addition: Dispense 2 mg of solid ethyl 2-bromo-4-phenylthiazole-5-carboxylate into a 2 mL glass HPLC vial. (Causality: Glass is used because highly lipophilic compounds readily adsorb to the hydrophobic walls of standard polypropylene microcentrifuge tubes, artificially lowering the measured concentration).

  • Buffer Addition: Add 1 mL of 50 mM Phosphate Buffered Saline (PBS), pH 7.4.

  • Incubation: Seal the vial and agitate at 300 RPM at 37°C for exactly 48 hours. (Causality: High-lattice-energy compounds dissolve exceptionally slowly. Sampling at 2 hours yields kinetic data; 48 hours ensures true thermodynamic equilibrium).

Phase 2: Phase Separation & Validation 4. Centrifugation: Centrifuge the suspension at 15,000


 g for 15 minutes to pellet undissolved solid.
5. Pre-saturated Filtration (The Validation Step):  Pass the supernatant through a 0.22 µm PTFE syringe filter. Crucial:  Discard the first 200 µL of the filtrate. (Causality: Lipophilic compounds bind to filter membranes. Discarding the initial volume saturates the membrane's binding sites, ensuring the subsequent filtrate represents the true solution concentration).

Phase 3: LC-UV/MS Quantification 6. Standard Curve Generation: Prepare a standard curve (0.1 µg/mL to 50 µg/mL) of the compound in 100% Acetonitrile , not water. (Causality: The compound will precipitate in water, ruining the standard curve. Organic solvent ensures complete dissolution for accurate UV/MS calibration). 7. Analysis: Inject the filtered aqueous sample and the standards into the LC-MS/UV system. Calculate the final LogS (logarithmic solubility).

G A Solid Compound (CAS: 177328-30-2) B Kinetic Assessment (DMSO Spiking) A->B High-throughput C Thermodynamic Assessment (Shake-Flask) A->C Gold Standard D Nephelometry (Pre-screen) B->D E LC-MS/UV Quantification (48h Equilibration) C->E F Data Analysis & LogS Determination D->F E->F

Fig 1. Bimodal solubility assessment workflow for lipophilic thiazole derivatives.

Formulation Strategies for Assays

When a compound exhibits an aqueous solubility of < 1 µg/mL, introducing it into biological systems requires engineered formulation to prevent precipitation, which causes false negatives in biochemical assays and erratic pharmacokinetics in vivo.

In Vitro Biochemical Assays
  • The DMSO/Surfactant Matrix: Maintain a final assay concentration of

    
     1% DMSO to prevent enzyme denaturation. To prevent the compound from crashing out upon aqueous dilution, pre-mix the DMSO stock with 0.1% Tween-20 or CHAPS . The surfactant lowers the surface tension and forms micelles, trapping the hydrophobic phenyl and bromo-thiazole domains and keeping the molecule in a bioavailable pseudo-solution.
    
In Vivo Preclinical Dosing
  • Co-Solvent Systems: A standard saline vehicle will fail. Utilize a co-solvent system such as 10% DMSO / 40% PEG400 / 50% Water . PEG400 acts as a bridge between the highly polar water and the highly lipophilic compound.

  • Cyclodextrin Complexation: For intravenous (IV) dosing, formulate with 20% Hydroxypropyl-

    
    -cyclodextrin (HP-
    
    
    
    -CD)
    . The hydrophobic cavity of the cyclodextrin encapsulates the bulky 4-phenyl ring, while the hydrophilic exterior of the cyclodextrin ensures high aqueous solubility of the resulting host-guest complex.

Formulation Start Aqueous Solubility < 1 µg/mL InVitro In Vitro Assays (Biochemical/Cellular) Start->InVitro InVivo In Vivo Dosing (PK/PD Studies) Start->InVivo DMSO Max 1% DMSO + 0.1% Tween-20 InVitro->DMSO PEG PEG400 / PG / Water (Co-solvent system) InVivo->PEG HPBCD 20% HP-β-CD (Complexation) InVivo->HPBCD

Fig 2. Formulation decision tree for highly lipophilic thiazole scaffolds.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 9879771, Ethyl 2-bromo-4-phenylthiazole-5-carboxylate." PubChem, [Link]

  • Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings." Advanced Drug Delivery Reviews, 46(1-3), 3-26. [Link]

  • Baka, E., Comer, J. E. A., & Takács-Novák, K. (2008). "Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model." Journal of Pharmaceutical and Biomedical Analysis, 46(2), 335-341. [Link]

Exploratory

Introduction: The Privileged Scaffold of 2-Bromo-4-Phenylthiazole

An In-depth Technical Guide to the Theoretical Properties of 2-Bromo-4-Phenylthiazole Derivatives In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in a multitude of biologically a...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Theoretical Properties of 2-Bromo-4-Phenylthiazole Derivatives

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in a multitude of biologically active compounds. These are often referred to as "privileged structures" due to their ability to interact with a wide range of biological targets. The 2-bromo-4-phenylthiazole core is a quintessential example of such a scaffold. Its derivatives are integral to compounds exhibiting a broad spectrum of pharmacological activities, including antifungal, anticancer, and anti-inflammatory properties.[1][2][3] The thiazole ring is a bioisostere of various functional groups, enabling it to modulate physicochemical properties and enhance target binding, while the phenyl group provides a vector for diverse substitutions to explore structure-activity relationships (SAR). The bromine atom at the C2 position is not merely a substituent; it is a versatile synthetic handle, unlocking a vast chemical space for derivatization through modern cross-coupling reactions.

This guide provides a comprehensive exploration of the core theoretical properties of 2-bromo-4-phenylthiazole derivatives. We will dissect its molecular and electronic structure using computational methods, detail its spectroscopic signature, outline its synthesis and reactivity, and connect these fundamental properties to its significant role in drug discovery and development. This document is intended for researchers, scientists, and drug development professionals seeking a deep, mechanistically-grounded understanding of this important chemical entity.

Part 1: Molecular and Electronic Structure

The intrinsic properties of the 2-bromo-4-phenylthiazole molecule are dictated by its unique arrangement of atoms and the distribution of electrons. Understanding this foundation is critical to predicting its reactivity and biological interactions.

Fundamental Molecular Properties

The parent compound, 2-bromo-4-phenyl-1,3-thiazole, is a solid at room temperature with a melting point of 55-59 °C.[4] Its fundamental computed properties provide a baseline for understanding its physicochemical behavior.

PropertyValueSource
Molecular Formula C₉H₆BrNSPubChem[5]
Molecular Weight 240.12 g/mol PubChem[5]
XLogP3 (Lipophilicity) 3.6PubChem[5]
Topological Polar Surface Area 41.1 ŲPubChem[5]
Hydrogen Bond Donors 0PubChem
Hydrogen Bond Acceptors 2 (N, S)PubChem
Molecular Geometry and Crystallography

Single-crystal X-ray diffraction studies have provided precise insights into the three-dimensional structure of 2-bromo-4-phenylthiazole. A key feature is the relative orientation of the thiazole and phenyl rings. These two planar systems are not coplanar but are twisted with respect to each other by a dihedral angle of approximately 7.45°.[6][7] This non-planarity can have significant implications for how the molecule fits into the binding pocket of a biological target.

In the crystalline state, the molecules exhibit intermolecular interactions, including π–π stacking between the aromatic rings of adjacent molecules and short S···Br contacts, which contribute to the stability of the crystal lattice.[6][7]

Computational Analysis: A Deeper Look at Electronic Properties

To move beyond a static picture, we employ computational chemistry, specifically Density Functional Theory (DFT), to model the electronic landscape of the molecule. These calculations are crucial for predicting sites of reactivity and understanding spectroscopic behavior.

  • Frontier Molecular Orbitals (HOMO & LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding chemical reactivity. The HOMO represents the ability to donate an electron (nucleophilicity), while the LUMO represents the ability to accept an electron (electrophilicity). The energy gap between HOMO and LUMO (ΔE) is an indicator of molecular stability; a smaller gap suggests higher reactivity.[8] For thiazole derivatives, these orbitals are typically delocalized over the π-system of the rings. The presence of substituents can significantly alter the energy and distribution of these orbitals, thereby tuning the molecule's reactivity.

  • Molecular Electrostatic Potential (MEP): The MEP map is a visualization tool that illustrates the charge distribution on the molecule's surface.[9] It allows for the immediate identification of electron-rich (negative potential, typically red) and electron-poor (positive potential, typically blue) regions. For 2-bromo-4-phenylthiazole, the MEP would show negative potential around the nitrogen and sulfur atoms, indicating their role as Lewis basic sites, while regions near the hydrogen atoms would show positive potential. This map is invaluable for predicting sites of non-covalent interactions, such as hydrogen bonding, with a receptor.

Part 2: Spectroscopic Characterization

The structural elucidation of newly synthesized 2-bromo-4-phenylthiazole derivatives relies on a combination of standard spectroscopic techniques. Each method provides a unique piece of the structural puzzle.

TechniqueTypical Observations for 2-Bromo-4-phenylthiazole
¹H NMR Aromatic protons on the phenyl ring (multiplets, ~7.4-7.9 ppm); Thiazole proton (singlet, ~8.16 ppm).[6][7]
¹³C NMR Aromatic carbons (~125-135 ppm); Thiazole carbons, including the C-Br carbon (~140-170 ppm).
IR Spectroscopy C-H stretching (aromatic, ~3100-3000 cm⁻¹); C=C and C=N stretching (~1600-1400 cm⁻¹); C-Br stretching (~700-600 cm⁻¹).[6][7]
UV-Vis Spectroscopy Absorption bands corresponding to π→π* transitions within the conjugated aromatic system.
Experimental Protocol: Nuclear Magnetic Resonance (NMR) Spectroscopy
  • Causality: NMR is the most powerful tool for determining the precise connectivity of atoms in a molecule. The chemical environment of each proton and carbon nucleus results in a unique resonance frequency, allowing for unambiguous structure determination.

  • Methodology:

    • Sample Preparation: Dissolve 5-10 mg of the purified derivative in ~0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube. The choice of solvent is critical to ensure complete dissolution and avoid signal overlap.[10]

    • ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum on a 400 MHz or higher spectrometer. Typical parameters include a spectral width of 0-12 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.

    • ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. This often requires a longer acquisition time due to the lower natural abundance of the ¹³C isotope. Typical parameters include a spectral width of 0-200 ppm and a relaxation delay of 2-5 seconds.[10]

    • Data Analysis: Process the raw data using appropriate software (e.g., MestReNova, TopSpin). This involves Fourier transformation, phase correction, and baseline correction. Integrate the ¹H signals to determine proton ratios and analyze coupling patterns to establish neighborhood relationships.

Part 3: Synthesis and Versatile Reactivity

The utility of the 2-bromo-4-phenylthiazole scaffold in drug discovery is underpinned by its accessible synthesis and the strategic reactivity of the C2-bromo group.

Synthesis of the Core Scaffold

A common and effective method for synthesizing 2-bromo-4-phenylthiazole is a Sandmeyer-type reaction starting from the readily available 2-amino-4-phenylthiazole.

  • Causality: This method is advantageous because the starting 2-aminothiazole can be easily prepared via the classic Hantzsch thiazole synthesis from a substituted phenacyl bromide and thiourea.[2][11] The subsequent diazotization of the amino group followed by displacement with bromide provides a clean and high-yielding route to the target compound.

Experimental Protocol: Synthesis of 2-Bromo-4-phenylthiazole[6][7]
  • Dissolution: In a round-bottom flask, dissolve 2-amino-4-phenylthiazole (1.0 eq) and copper(II) bromide (CuBr₂, 1.5 eq) in acetonitrile at room temperature.

  • Diazotization: Add n-butyl nitrite (1.5 eq) dropwise to the stirred solution.

  • Reaction: Heat the solution to approximately 60 °C (333 K). The reaction is typically complete within 15-30 minutes, which can be monitored by Thin Layer Chromatography (TLC).

  • Workup: Cool the reaction mixture to room temperature and evaporate the solvent in vacuo. Dissolve the residue in a suitable organic solvent like ethyl acetate and wash with a dilute aqueous ammonia solution to remove copper salts.

  • Purification: Dry the organic layer over anhydrous MgSO₄, filter, and evaporate the solvent. Purify the crude residue by column chromatography on silica gel (e.g., using a heptane-ethyl acetate gradient) to yield the pure 2-bromo-4-phenylthiazole.

Reactivity: The Gateway to Chemical Diversity

The bromine atom at the C2 position is the molecule's primary reactive center, serving as an excellent leaving group in palladium-catalyzed cross-coupling reactions. This allows for the modular and efficient construction of large libraries of analogues, which is a cornerstone of modern medicinal chemistry.

  • Suzuki Coupling: Reaction with boronic acids to form new C-C bonds, introducing diverse aryl or heteroaryl substituents.[12]

  • Sonogashira Coupling: Reaction with terminal alkynes to introduce alkynyl moieties.

  • Heck Coupling: Reaction with alkenes.

  • Buchwald-Hartwig Amination: Reaction with amines to form 2-amino-4-phenylthiazole derivatives.

This synthetic versatility is paramount, as it allows chemists to systematically probe the effects of different substituents at the C2 position on biological activity.

G start 2-Bromo-4-phenylthiazole suzuki Suzuki Coupling (+ R-B(OH)₂) start->suzuki Pd Catalyst sonogashira Sonogashira Coupling (+ R-C≡CH) start->sonogashira Pd/Cu Catalyst buchwald Buchwald-Hartwig (+ R₂NH) start->buchwald Pd Catalyst heck Heck Coupling (+ Alkene) start->heck Pd Catalyst prod1 2-Aryl-4-phenylthiazole suzuki->prod1 prod2 2-Alkynyl-4-phenylthiazole sonogashira->prod2 prod3 2-Amino-4-phenylthiazole Derivative buchwald->prod3 prod4 2-Alkenyl-4-phenylthiazole heck->prod4

Caption: Key Cross-Coupling Reactions of 2-Bromo-4-phenylthiazole.

Part 4: Pharmacological Significance and Drug Discovery Workflow

Derivatives of 2-bromo-4-phenylthiazole have been investigated for a wide array of therapeutic applications. The ability to easily modify the scaffold at the C2-position allows for the fine-tuning of its pharmacological profile.

Diverse Biological Activities
  • Antifungal Agents: Several 2-phenylthiazole derivatives have been designed and synthesized as inhibitors of lanosterol 14α-demethylase (CYP51), a crucial enzyme in fungal cell membrane biosynthesis.[1]

  • Anticancer Agents: The thiazole scaffold is present in numerous compounds evaluated for their cytotoxic effects against various cancer cell lines.[2][13][14] They can act through inhibition of key signaling pathways involved in tumor growth and proliferation.[13]

  • Anti-inflammatory Activity: Certain derivatives have shown potential as anti-inflammatory agents, likely through the inhibition of inflammatory mediators.[3]

A Workflow for Rational Drug Design

The development of new drugs from the 2-bromo-4-phenylthiazole scaffold follows a logical, iterative process that integrates computational and experimental chemistry.

G cluster_0 Computational Design cluster_1 Chemical Synthesis cluster_2 Biological Evaluation start Identify Target docking Virtual Screening & Molecular Docking start->docking dft DFT Analysis (Reactivity, SAR) docking->dft synthesis Synthesize Library via Cross-Coupling dft->synthesis purification Purification & Characterization synthesis->purification assay In Vitro Biological Assays purification->assay sar SAR Analysis assay->sar sar->docking Iterative Refinement lead_opt Lead Optimization sar->lead_opt

Caption: Iterative Drug Discovery Workflow for Thiazole Derivatives.

Experimental Protocol: Molecular Docking
  • Causality: Molecular docking is a computational technique that predicts the preferred orientation of one molecule (a ligand) when bound to a second (a receptor, typically a protein). It is used to screen virtual libraries of compounds and prioritize those with the highest predicted binding affinity for synthesis and biological testing.

  • Methodology:

    • Preparation: Obtain the 3D crystal structure of the target protein from the Protein Data Bank (PDB). Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning charges. Prepare a 3D structure of the 2-bromo-4-phenylthiazole derivative and optimize its geometry using computational methods.[15]

    • Grid Generation: Define the binding site (active site) on the protein. A grid box is generated that encompasses this site.

    • Docking Simulation: Use docking software (e.g., AutoDock Vina, Schrödinger Glide) to systematically sample different conformations and orientations of the ligand within the grid box.[16]

    • Scoring and Analysis: The software calculates a binding score (e.g., in kcal/mol) for each pose, estimating the binding affinity. The lowest energy poses are analyzed to identify key interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the protein. Compounds with the best scores and most favorable interactions are prioritized.

Conclusion

The 2-bromo-4-phenylthiazole scaffold represents a powerful platform in modern drug discovery. Its theoretical properties—from its non-planar geometry and distinct electronic signature to its versatile reactivity—make it an ideal starting point for the development of novel therapeutics. The strategic placement of the bromine atom at the C2 position provides a gateway for extensive chemical exploration via robust cross-coupling methodologies. By integrating computational analysis with targeted synthesis and biological evaluation, researchers can continue to unlock the full therapeutic potential of this privileged heterocyclic system. This guide serves as a foundational resource, providing both the theoretical underpinnings and practical insights necessary to harness the power of 2-bromo-4-phenylthiazole derivatives in the pursuit of new medicines.

References

  • Bunev, A. S., et al. (2014). 2-Bromo-4-phenyl-1,3-thiazole. Acta Crystallographica Section E: Structure Reports Online, E70, o139. Available from ResearchGate: [Link]

  • ResearchGate. (n.d.). Synthesis of 2–bromo–4–phenylthiazole. [Diagram]. Retrieved from [Link]

  • SSRN. (n.d.). Novel 4-phenylthiazol-2-amine derivatives: synthesis, antimicrobial and hemolytic activity. Retrieved from [Link]

  • PubChem. (n.d.). 2-Bromo-4-phenyl-1,3-thiazole. National Center for Biotechnology Information. Retrieved from [Link]

  • Zhao, J., et al. (2023). Design, synthesis, and biological evaluation of 2-phenylthiazole CYP51 inhibitors. RSC Medicinal Chemistry.
  • ResearchGate. (n.d.). Synthesis and antimicrobial evaluation of new derivatives derived from-2-amino-4-(4-nitro-/4-bromo-phenyl thiazole). Retrieved from [Link]

  • El-Sayed, N. N. E., et al. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Molecules, 24(9), 1734.
  • Hamed, F. M. A., et al. (2017). The Uses of 2-Amino-4-Phenylthiazole in the Synthesis of Coumarin, Pyran, Pyridine and Thiazole Derivatives with Antitumor Activities. Open Access Library Journal, 4, e3526.
  • PubChem. (n.d.). 4-Bromo-2-phenylthiazole. National Center for Biotechnology Information. Retrieved from [Link]

  • Al-Abdullah, E. S., et al. (2010). Synthesis and biological evaluation of 2-phenylthiazole-4-carboxamide derivatives as anticancer agents. Bioorganic & Medicinal Chemistry Letters, 20(22), 6559-6562.
  • Prateek, K. G., et al. (2020). SYNTHESIS AND ANTI-INFLAMMATORY ACTIVITY OF SUBSTITUTED PHENYL THIAZOLE DERIVATIVES. World Journal of Pharmaceutical and Medical Research, 6(11), 152-156.
  • ACS Publications. (2023). Fragment-Sized Thiazoles in Fragment-Based Drug Discovery Campaigns: Friend or Foe?. ACS Medicinal Chemistry Letters.
  • ACS Publications. (2024). Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. ACS Omega.
  • Indian Journal of Pharmaceutical Education and Research. (2023).
  • ResearchGate. (2019). Computational studies of 2-(4-oxo-3-phenylthiazolidin-2-ylidene) malononitrile.
  • Letters in Applied NanoBioScience. (2022).
  • Uddin, M. R., et al. (2026). Computational discovery of novel anticancer agents: A comprehensive study of phenothiazine derivatives. Journal of King Saud University - Science, 38(2).
  • National Institutes of Health. (n.d.).
  • PubMed. (n.d.). A Computational Study of Phenothiazine Derivatives as Acetylcholinesterase Inhibitors Targeting Alzheimer's Disease.
  • MDPI. (2022). Computational Study of Benzothiazole Derivatives for Conformational, Thermodynamic and Spectroscopic Features and Their Potential to Act as Antibacterials. Molecules, 27(13), 4153.
  • BenchChem. (n.d.).
  • SCIRP. (2024). Theoretical Study of Benzothiazole and Its Derivatives: Molecular Structure, Spectroscopic Properties, NBO, MEP and TD-DFT Analysis.

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis of Novel Thiazole-5-Carboxamide Antifungal Agents from Ethyl 2-bromo-4-phenylthiazole-5-carboxylate

Introduction & Mechanistic Rationale The rising incidence of invasive fungal infections and the rapid emergence of resistance to first-line azoles have necessitated the development of novel antifungal pharmacophores. Thi...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

The rising incidence of invasive fungal infections and the rapid emergence of resistance to first-line azoles have necessitated the development of novel antifungal pharmacophores. Thiazole-5-carboxamides have emerged as a highly potent class of antifungal agents, primarily functioning as inhibitors of fungal Succinate Dehydrogenase (SDH) or Lanosterol 14α-demethylase (CYP51) [1].

This application note details a robust, three-step synthetic workflow to generate a highly active antifungal candidate—N-(2,4-difluorobenzyl)-2-((4-fluorophenyl)amino)-4-phenylthiazole-5-carboxamide —starting from the commercially available building block ethyl 2-bromo-4-phenylthiazole-5-carboxylate (CAS: 177328-30-2).

Causality of Scaffold Selection

The starting material, ethyl 2-bromo-4-phenylthiazole-5-carboxylate, is strategically chosen for its dual reactivity [2]:

  • C2-Bromine Activation: The bromine atom at the 2-position is highly activated toward nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling due to the electron-withdrawing nature of the adjacent imine nitrogen and the conjugated C5-ester [4].

  • C4-Phenyl Moiety: The pre-installed phenyl group at the 4-position provides essential lipophilicity, anchoring the molecule into the hydrophobic binding pocket of the target fungal enzyme.

  • C5-Carboxylate: The ethyl ester serves as a stable protecting group during C2 functionalization and can be easily saponified to a carboxylic acid, setting the stage for amide coupling to form the critical carboxamide pharmacophore[3].

Synthetic Workflow & Visualization

The synthesis is executed via a linear three-step sequence: Palladium-catalyzed Buchwald-Hartwig amination, ester hydrolysis, and peptide-like amide coupling.

SyntheticWorkflow SM Ethyl 2-bromo-4-phenylthiazole -5-carboxylate Step1 Buchwald-Hartwig Amination (Pd-catalyzed) SM->Step1 Int1 C2-Aminated Thiazole Ester Step1->Int1 Step2 Saponification (LiOH, THF/H2O) Int1->Step2 Int2 Thiazole-5- Carboxylic Acid Step2->Int2 Step3 Amide Coupling (HATU, DIPEA) Int2->Step3 Product Thiazole-5-carboxamide Antifungal Agent Step3->Product

Figure 1: Three-step synthetic workflow from ethyl 2-bromo-4-phenylthiazole-5-carboxylate.

Quantitative Data Summary

The following table summarizes the stoichiometric and thermodynamic parameters optimized for this workflow.

StepReaction TypeKey ReactantsEquivalentsSolventTemp (°C)Time (h)Expected Yield (%)
1 Buchwald-HartwigThiazole SM : 4-Fluoroaniline1.0 : 1.2Toluene100885 - 90
2 Ester HydrolysisC2-Aminated Ester : LiOH·H₂O1.0 : 3.0THF/MeOH/H₂O25492 - 95
3 Amide CouplingThiazole Acid : 2,4-Difluorobenzylamine1.0 : 1.2DMF251280 - 85

Detailed Experimental Protocols

Step 1: Palladium-Catalyzed Buchwald-Hartwig Amination

Objective: Install the 4-fluoroaniline moiety at the C2 position.

Rationale: While SNAr is possible, anilines are weaker nucleophiles than aliphatic amines. Utilizing a Pd-catalyzed Buchwald-Hartwig coupling ensures complete conversion, prevents debromination side-reactions, and maximizes yield.

Procedure:

  • Preparation: In an oven-dried Schlenk flask under an argon atmosphere, charge ethyl 2-bromo-4-phenylthiazole-5-carboxylate (1.0 eq, 10 mmol) and 4-fluoroaniline (1.2 eq, 12 mmol).

  • Catalyst Loading: Add Palladium(II) acetate (Pd(OAc)₂, 0.05 eq, 0.5 mmol) and BINAP (0.1 eq, 1.0 mmol). Mechanistic Note: BINAP is selected as a bidentate ligand to prevent the formation of inactive Pd-bis(amine) complexes.

  • Base Addition: Add anhydrous Cesium Carbonate (Cs₂CO₃, 2.0 eq, 20 mmol). Cs₂CO₃ is preferred over weaker bases to facilitate the critical deprotonation step of the Pd-bound amine intermediate.

  • Reaction: Suspend the mixture in anhydrous toluene (50 mL). Degas the suspension via three freeze-pump-thaw cycles. Heat the mixture to 100 °C for 8 hours.

  • Workup: Cool to room temperature, dilute with ethyl acetate (100 mL), and filter through a pad of Celite to remove the Pd catalyst and inorganic salts. Concentrate the filtrate in vacuo.

  • Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc 8:2) to afford ethyl 2-((4-fluorophenyl)amino)-4-phenylthiazole-5-carboxylate .

Step 2: Saponification of the C5-Ester

Objective: Unmask the carboxylic acid for subsequent amide coupling.

Rationale: Lithium hydroxide (LiOH) is utilized in a mixed aqueous-organic solvent system. The mild nature of LiOH prevents the cleavage of the newly formed C2-amine bond, which could be susceptible to degradation under harsh acidic hydrolysis.

Procedure:

  • Preparation: Dissolve the ester intermediate from Step 1 (1.0 eq, 8 mmol) in a solvent mixture of THF/MeOH/H₂O (2:1:1 v/v/v, 40 mL). Mechanistic Note: Methanol acts as a phase-transfer bridge between the hydrophobic ester and the aqueous hydroxide.

  • Hydrolysis: Add LiOH·H₂O (3.0 eq, 24 mmol) in one portion. Stir the reaction at room temperature (25 °C) for 4 hours. Monitor completion via TLC (disappearance of the high-Rf ester spot).

  • Workup: Concentrate the mixture in vacuo to remove THF and MeOH. Dilute the aqueous residue with distilled water (20 mL) and extract once with diethyl ether (20 mL) to remove trace organic impurities.

  • Acidification: Cool the aqueous layer to 0 °C and carefully acidify to pH ~3 using 1M HCl. The product will precipitate as a white/pale-yellow solid.

  • Isolation: Filter the precipitate, wash with cold water, and dry under high vacuum to yield 2-((4-fluorophenyl)amino)-4-phenylthiazole-5-carboxylic acid .

Step 3: Amide Coupling (Pharmacophore Assembly)

Objective: Couple the carboxylic acid with 2,4-difluorobenzylamine to form the final antifungal agent.

Rationale: HATU is selected as the coupling reagent over EDC/HOBt due to its superior efficiency in activating sterically hindered or electron-deficient carboxylic acids. DIPEA is used as a non-nucleophilic base to maintain the requisite basic environment without competing for the activated ester.

Procedure:

  • Activation: Dissolve the carboxylic acid from Step 2 (1.0 eq, 7 mmol) in anhydrous DMF (30 mL). Add HATU (1.2 eq, 8.4 mmol) and DIPEA (3.0 eq, 21 mmol). Stir at room temperature for 15 minutes to allow the formation of the active O7-azabenzotriazole ester.

  • Coupling: Add 2,4-difluorobenzylamine (1.2 eq, 8.4 mmol) dropwise. Stir the reaction at room temperature for 12 hours.

  • Workup: Quench the reaction by pouring it into ice-cold saturated aqueous NaHCO₃ (100 mL). Extract the aqueous mixture with Ethyl Acetate (3 x 50 mL).

  • Washing: Wash the combined organic layers sequentially with 1M HCl (to remove unreacted amine and DIPEA), water, and brine. Mechanistic Note: The sequential acid/base wash is a self-validating purification step that removes >95% of coupling byproducts.

  • Final Isolation: Dry over anhydrous Na₂SO₄, filter, and concentrate. Recrystallize from Ethanol/Water to afford the pure final product: N-(2,4-difluorobenzyl)-2-((4-fluorophenyl)amino)-4-phenylthiazole-5-carboxamide .

Biological Mechanism of Action

The synthesized thiazole-5-carboxamide acts by competitively binding to the ubiquinone-binding site of fungal Succinate Dehydrogenase (Complex II), a critical node in both the TCA cycle and the mitochondrial electron transport chain.

MOA Drug Thiazole-5-carboxamide Target Fungal Succinate Dehydrogenase (Complex II) Drug->Target Competitive Binding Block Blockade of Ubiquinone Reduction Target->Block Inhibits Effect1 Arrest of TCA Cycle Block->Effect1 Effect2 Depletion of ATP Block->Effect2 Death Fungal Cell Death Effect1->Death Effect2->Death

Figure 2: Mechanism of action of thiazole-5-carboxamides targeting fungal SDH.

References

  • Rational Design and Synthesis of Potent Antifungal Thiazole-Carboxamides as SDH Inhibitors. Journal of Agricultural and Food Chemistry / ResearchGate. Available at:[Link]

  • An overview of the synthesis, therapeutic potential and patents of thiazole derivatives. ScienceScholar. Available at:[Link]

  • Synthesis and Antimicrobial Evaluation of Some Novel Thiazole Derivatives Bearing a Biologically Active Sulfonamide Moiety. PubMed Central (PMC). Available at:[Link]

Application

Application Note: Advanced Protocols for the Regioselective Functionalization of the Thiazole Ring

Executive Summary The thiazole ring is a privileged heterocycle in medicinal chemistry and materials science, forming the structural backbone of numerous biologically active compounds. Its unique electronic distribution—...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The thiazole ring is a privileged heterocycle in medicinal chemistry and materials science, forming the structural backbone of numerous biologically active compounds. Its unique electronic distribution—combining an electron-rich sulfur atom with an electronegative nitrogen atom—creates distinct chemical environments at the C-2, C-4, and C-5 positions. This application note provides drug development professionals and synthetic chemists with field-proven, regioselective protocols for the direct functionalization of the thiazole scaffold. By leveraging the intrinsic electronic properties of the ring, researchers can bypass the need for pre-functionalized starting materials, thereby improving atom economy and streamlining synthetic workflows.

Mechanistic Foundations of Thiazole Regioselectivity

Successful functionalization of the thiazole ring requires a deep understanding of its electronic and steric properties to dictate regiocontrol:

  • C-2 Position (Nucleophilic/Acidic): The C-2 proton is highly acidic due to the inductive electron-withdrawing effects of the adjacent nitrogen and sulfur atoms. This makes the C-2 position highly susceptible to directed metalation (deprotonation) using strong organolithium bases at cryogenic temperatures[1].

  • C-5 Position (Electrophilic): The C-5 position is the most electron-rich site on the thiazole ring. Consequently, it is the preferred site for electrophilic aromatic substitution and transition-metal-catalyzed C–H activation, such as palladium-catalyzed direct arylation[2].

  • C-4 Position (Inert): The C-4 position is relatively inert to direct C–H functionalization and is typically accessed via cyclization of pre-halogenated precursors or cross-coupling of 4-halothiazoles[3].

Workflow Visualization

The following diagram illustrates the divergent synthetic pathways utilized to achieve regioselective functionalization at the C-2 and C-5 positions.

Thiazole_Functionalization cluster_C5 C-5 Functionalization cluster_C2 C-2 Functionalization Thiazole Thiazole Scaffold Pd_Cat Pd(OAc)2 Catalysis (Ligand-Free) Thiazole->Pd_Cat C-H Activation (Electrophilic) Lithiation n-BuLi / Base Deprotonation Thiazole->Lithiation Directed Metalation (Acidic C-H) C5_Prod 5-Arylthiazole Pd_Cat->C5_Prod Aryl Bromide C2_Prod 2-Substituted Thiazole (e.g., Boronic Acid) Lithiation->C2_Prod Electrophile (e.g., B(OMe)3)

Regioselective pathways for C-2 and C-5 functionalization of the thiazole ring.

Protocol A: Ligand-Free Palladium-Catalyzed C-5 Direct Arylation

Experimental Causality & Design

Traditional cross-coupling methodologies (e.g., Suzuki, Stille, Negishi) require the preparation of organometallic derivatives, generating stoichiometric metallic salt byproducts[4]. Direct C–H arylation offers a highly atom-economical alternative.

Using a ligand-free


 system at extremely low catalyst loadings (0.1–0.001 mol%) is both economically and environmentally attractive[2]. Causality of Catalyst Loading:  Maintaining a low catalyst concentration prevents the aggregation of inactive "palladium black," which commonly plagues high-loading systems[2]. The reaction is strictly regioselective for the C-5 position, driven by the stabilization of the palladated intermediate[4]. Furthermore, utilizing polar aprotic solvents like N,N-dimethylacetamide (DMA) or DMF enhances the solubility of aromatic substrates and stabilizes the active Pd species[5].
Quantitative Yield Data

The following table summarizes the optimization of catalyst loading for the C-5 arylation of 4-methylthiazole with various aryl bromides using the ligand-free protocol[4].

Aryl BromideCatalyst Loading (mol%)Temperature (°C)Yield (%)Regioselectivity
4-Bromoacetophenone0.113090>99% C-5
4-Bromobenzonitrile0.113088>99% C-5
3-Bromopyridine0.0115086>99% C-5
Step-by-Step Procedure
  • Preparation: To an oven-dried Schlenk tube under a strict argon atmosphere, add the thiazole derivative (1.0 mmol), the corresponding aryl bromide (1.1 mmol), and potassium acetate (ngcontent-ng-c1977314119="" _nghost-ng-c2626011906="" class="inline ng-star-inserted">

    
    , 2.0 mmol).
    
  • Catalyst Addition: Add

    
     (0.001–0.1 mol%, depending on the electronic activation of the aryl bromide)[2].
    
  • Solvent Introduction: Inject anhydrous N,N-dimethylacetamide (DMA, 3 mL) via syringe[6]. Note: Thoroughly degas the solvent to prevent oxidative degradation of the low-concentration palladium catalyst.

  • Reaction Execution: Seal the tube and place it in a preheated oil bath at 130–150 °C. Stir the reaction mixture vigorously for 15 hours[4][6].

  • Workup: Allow the mixture to cool to room temperature. Dilute with ethyl acetate (20 mL) and quench with distilled water (20 mL). Extract the aqueous layer with ethyl acetate (

    
    ).
    
  • Purification: Wash the combined organic layers with brine, dry over anhydrous ngcontent-ng-c1977314119="" _nghost-ng-c2626011906="" class="inline ng-star-inserted">

    
    , and concentrate under reduced pressure. Purify the crude residue via flash column chromatography on silica gel to isolate the 5-arylthiazole.
    

Protocol B: Directed Metalation and Borylation at C-2

Experimental Causality & Design

The highly acidic nature of the C-2 proton allows for selective deprotonation using strong organolithium bases[1]. Causality of Temperature: The lithiation must be performed at cryogenic temperatures (typically -78 °C to -100 °C) to prevent the ring-opening degradation of the highly reactive 2-lithiothiazole intermediate[1][7]. Trapping this intermediate with a trialkyl borate followed by acidic hydrolysis yields a C-2 boronic acid, a highly versatile building block for subsequent functionalization[1].

Step-by-Step Procedure
  • System Purging: Flame-dry a round-bottom flask equipped with a magnetic stir bar and purge with argon for 15 minutes.

  • Substrate Dissolution: Dissolve the thiazole derivative (e.g., 5-methylthiazole, 10.0 mmol) in anhydrous THF (30 mL) and cool the solution to -78 °C using a dry ice/acetone bath[1].

  • Lithiation: Dropwise add n-butyllithium (1.1 equiv, 2.5 M in hexanes) over 15 minutes. Stir the reaction mixture at -78 °C for 45 minutes to ensure complete and regioselective C-2 metalation[1].

  • Electrophilic Trapping: Rapidly add triisopropyl borate (1.5 equiv) in one portion. Stir the mixture for an additional 1 hour at -78 °C, then allow it to slowly warm to room temperature overnight[1].

  • Hydrolysis: Quench the reaction by slowly adding 2M HCl (20 mL) at 0 °C. Stir vigorously for 1 hour to fully hydrolyze the intermediate borate ester[1].

  • Isolation: Adjust the pH of the aqueous layer to ~6 using 1M NaOH. Extract the product with ethyl acetate (

    
    ). Wash the combined organic layers with brine, dry over 
    
    
    
    , and concentrate under reduced pressure. Triturate the resulting solid with cold hexanes to afford the pure thiazole-2-boronic acid[1].

Self-Validating Systems: Analytical Confirmation

A robust synthetic protocol must include built-in verification to ensure trustworthiness and reproducibility. For thiazole functionalization, orthogonal analytical techniques should be employed:

  • NMR Regiochemical Mapping: The disappearance of specific proton signals in

    
     provides immediate confirmation of the functionalization site. The C-2 proton typically appears as a distinct singlet far downfield (~8.8 ppm), while the C-5 proton appears around ~7.6 ppm[7]. The absence of the respective peak confirms the regioselectivity of the reaction.
    
  • Isotopic Trapping for Method Validation: Before committing to expensive electrophiles in the lithiation protocol, researchers should conduct a pilot-scale reaction utilizing a deuterium quench (e.g.,

    
     or a deuterated methylating agent like 
    
    
    
    )[8]. Subsequent GC-MS or NMR analysis of the deuterated product maps the exact site of metalation and validates the quantitative efficiency of the deprotonation step[8].

References

  • Ligand-Free Palladium-Catalyzed Direct Arylation of Thiazoles at Low C
  • Ligand-Free Palladium-Catalyzed Direct Arylation of Thiazoles at Low C
  • Deprotonative Metalation of Five-Membered Aromatic Heterocycles Using Mixed Lithium−Zinc Species. acs.org.
  • 2-Nitrothiazole CAS 1606-76-4|Research Chemical - Benchchem. benchchem.com.
  • (5-Methylthiazol-2-yl)boronic acid|CAS 1190875-34-3 - Benchchem. benchchem.com.
  • The Synthesis and Strategic Importance of 4-(Methoxymethyl)thiazole: A Technical Overview - Benchchem. benchchem.com.
  • A Head-to-Head Comparison of Catalytic Systems for Thiazole Functionaliz
  • The Deuterated “Magic Methyl” Group: A Guide to Site‐Selective Trideuteromethyl Incorporation and Labeling by Using CD3 Reagents - PMC. nih.gov.

Sources

Method

Application Notes and Protocols for Ethyl 2-bromo-4-phenylthiazole-5-carboxylate in Agrochemical Synthesis

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the strategic utilization of ethyl 2-bromo-4-phenylthiazole-5-carboxylate as a versatile...

Author: BenchChem Technical Support Team. Date: March 2026

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the strategic utilization of ethyl 2-bromo-4-phenylthiazole-5-carboxylate as a versatile starting material in the synthesis of novel agrochemicals. This document outlines key synthetic transformations, detailed experimental protocols, and the underlying scientific rationale for its application in developing next-generation fungicides and insecticides.

Introduction: The Thiazole Scaffold in Modern Agrochemicals

The thiazole ring is a privileged heterocyclic motif in agrochemical research, forming the core of numerous commercially successful products. Its unique electronic properties and ability to engage in various biological interactions have led to the development of potent fungicides, insecticides, and herbicides. Thiazole derivatives often exhibit favorable metabolic profiles and systemic properties in plants, making them highly effective for crop protection.[1][2][3] Ethyl 2-bromo-4-phenylthiazole-5-carboxylate is a particularly valuable building block due to its multiple reaction sites, allowing for the strategic introduction of diverse functional groups to modulate biological activity. The bromine atom at the 2-position is amenable to nucleophilic substitution and palladium-catalyzed cross-coupling reactions, while the ester at the 5-position can be readily converted into amides, hydrazides, and other functionalities.

Core Synthetic Applications & Mechanistic Insights

Ethyl 2-bromo-4-phenylthiazole-5-carboxylate is a strategic precursor for two major classes of agrochemicals: Succinate Dehydrogenase Inhibitor (SDHI) fungicides and novel insecticides. The synthetic pathways detailed below leverage the reactivity of both the bromo and ester groups.

Fungicide Synthesis: Targeting Succinate Dehydrogenase (SDH)

A significant application of this starting material is in the synthesis of thiazole carboxamides, which are potent inhibitors of the fungal enzyme succinate dehydrogenase (SDH).[4][5][6][7][8] SDH is a crucial component of the mitochondrial electron transport chain, and its inhibition leads to the disruption of fungal respiration and cell death. The general synthetic strategy involves a two-step process: hydrolysis of the ester to the corresponding carboxylic acid, followed by amide bond formation.

Protocol 1: Synthesis of 2-Bromo-4-phenylthiazole-5-carboxylic Acid

This initial step is critical for preparing the molecule for subsequent amide coupling reactions.

  • Reaction Principle: Base-catalyzed hydrolysis of the ethyl ester to the corresponding carboxylic acid.

  • Materials:

    • Ethyl 2-bromo-4-phenylthiazole-5-carboxylate

    • Ethanol (EtOH)

    • Sodium hydroxide (NaOH)

    • Hydrochloric acid (HCl, 2M)

    • Deionized water

    • Magnetic stirrer and heating plate

    • Round-bottom flask and condenser

  • Procedure:

    • Dissolve ethyl 2-bromo-4-phenylthiazole-5-carboxylate (1.0 eq) in ethanol in a round-bottom flask.

    • Add an aqueous solution of sodium hydroxide (1.5 eq) to the flask.

    • Heat the mixture to reflux and stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

    • Once the starting material is consumed, cool the reaction mixture to room temperature.

    • Remove the ethanol under reduced pressure.

    • Add deionized water to the residue and acidify to pH 2-3 with 2M HCl.

    • A precipitate will form. Collect the solid by vacuum filtration, wash with cold deionized water, and dry under vacuum to yield 2-bromo-4-phenylthiazole-5-carboxylic acid.

  • Causality and Optimization: The use of excess NaOH ensures complete hydrolysis of the ester. Careful acidification is necessary to precipitate the carboxylic acid without causing degradation. The progress of the reaction should be monitored by TLC to avoid prolonged heating which could lead to side reactions.

Protocol 2: Synthesis of Thiazole Carboxamide SDHI Analogs via Amide Coupling

This protocol details the coupling of the carboxylic acid intermediate with a variety of anilines to generate a library of potential SDHI fungicides.

  • Reaction Principle: Amide bond formation between a carboxylic acid and an amine, facilitated by a coupling agent.

  • Materials:

    • 2-Bromo-4-phenylthiazole-5-carboxylic acid (from Protocol 1)

    • Substituted aniline (1.1 eq)

    • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) (1.2 eq)

    • Hydroxybenzotriazole (HOBt) (1.2 eq)

    • N,N-Diisopropylethylamine (DIPEA) (2.0 eq)

    • Anhydrous N,N-Dimethylformamide (DMF)

    • Magnetic stirrer

    • Inert atmosphere (Nitrogen or Argon)

  • Procedure:

    • Under an inert atmosphere, dissolve 2-bromo-4-phenylthiazole-5-carboxylic acid (1.0 eq) in anhydrous DMF.

    • Add EDCI (1.2 eq) and HOBt (1.2 eq) to the solution and stir for 20 minutes at room temperature.

    • Add the substituted aniline (1.1 eq) followed by DIPEA (2.0 eq).

    • Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC.

    • Upon completion, pour the reaction mixture into cold water and extract with ethyl acetate.

    • Wash the organic layer sequentially with saturated aqueous NaHCO3, water, and brine.

    • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel to obtain the desired thiazole carboxamide.

  • Trustworthiness and Self-Validation: The purity and identity of the final compound should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry. The biological activity can then be assessed in antifungal assays against relevant plant pathogens like Sclerotinia sclerotiorum and Rhizoctonia cerealis.[5][6]

Visualization of SDHI Fungicide Synthesis Workflow

G start Ethyl 2-bromo-4-phenylthiazole-5-carboxylate hydrolysis Protocol 1: Ester Hydrolysis Reagents: NaOH, EtOH, H2O Then HCl (aq) start->hydrolysis acid 2-Bromo-4-phenylthiazole-5-carboxylic Acid hydrolysis->acid coupling Protocol 2: Amide Coupling Reagents: Substituted Aniline, EDCI, HOBt, DIPEA, DMF acid->coupling sdhi Thiazole Carboxamide (SDHI Fungicide) coupling->sdhi

Caption: Workflow for the synthesis of SDHI fungicides.

Insecticide Synthesis: Exploring Acylhydrazone Derivatives

Another promising application is the synthesis of insecticidal compounds, particularly those containing an acylhydrazone moiety.[9][10] This class of compounds has shown a wide range of biological activities. The synthesis begins with the conversion of the starting ester to a hydrazide, which is then condensed with various aldehydes.

Protocol 3: Synthesis of 2-Bromo-4-phenylthiazole-5-hydrazide

This protocol describes the conversion of the ethyl ester to a key hydrazide intermediate.

  • Reaction Principle: Nucleophilic acyl substitution of the ester with hydrazine.

  • Materials:

    • Ethyl 2-bromo-4-phenylthiazole-5-carboxylate

    • Hydrazine hydrate (80% solution)

    • Ethanol (EtOH)

    • Magnetic stirrer

    • Round-bottom flask and condenser

  • Procedure:

    • Dissolve ethyl 2-bromo-4-phenylthiazole-5-carboxylate (1.0 eq) in ethanol in a round-bottom flask.

    • Add hydrazine hydrate (5.0 eq) to the solution.

    • Heat the mixture to reflux and stir for 6-8 hours, monitoring the reaction by TLC.

    • After completion, cool the reaction mixture to room temperature.

    • Remove the solvent under reduced pressure.

    • Add cold water to the residue to precipitate the product.

    • Collect the solid by vacuum filtration, wash with cold water, and dry to yield 2-bromo-4-phenylthiazole-5-hydrazide.

  • Expertise and Experience: A significant excess of hydrazine hydrate is used to drive the reaction to completion and minimize the formation of side products. The reaction temperature and time may need to be optimized depending on the specific substrate.

Protocol 4: Synthesis of Phenylthiazole Acylhydrazone Insecticides

This protocol details the final step in synthesizing potential insecticidal compounds.

  • Reaction Principle: Condensation reaction between a hydrazide and an aldehyde to form an acylhydrazone.

  • Materials:

    • 2-Bromo-4-phenylthiazole-5-hydrazide (from Protocol 3)

    • Substituted benzaldehyde (1.1 eq)

    • Ethanol (EtOH)

    • Glacial acetic acid (catalytic amount)

    • Magnetic stirrer

    • Round-bottom flask and condenser

  • Procedure:

    • Suspend 2-bromo-4-phenylthiazole-5-hydrazide (1.0 eq) in ethanol in a round-bottom flask.

    • Add the substituted benzaldehyde (1.1 eq) and a few drops of glacial acetic acid.

    • Heat the mixture to reflux for 4-6 hours, monitoring by TLC.

    • Cool the reaction mixture to room temperature. The product will often precipitate from the solution.

    • Collect the solid by vacuum filtration, wash with cold ethanol, and dry to obtain the desired phenylthiazole acylhydrazone.

  • Authoritative Grounding: The synthesized compounds can be screened for insecticidal activity against pests such as Plutella xylostella (diamondback moth) to determine their efficacy.[3]

Visualization of Insecticide Synthesis Pathway

G start Ethyl 2-bromo-4-phenylthiazole-5-carboxylate hydrazinolysis Protocol 3: Hydrazinolysis Reagents: Hydrazine Hydrate, EtOH start->hydrazinolysis hydrazide 2-Bromo-4-phenylthiazole-5-hydrazide hydrazinolysis->hydrazide condensation Protocol 4: Condensation Reagents: Substituted Aldehyde, EtOH, Acetic Acid (cat.) hydrazide->condensation insecticide Phenylthiazole Acylhydrazone (Insecticide) condensation->insecticide

Caption: Synthetic pathway to potential insecticidal acylhydrazones.

Advanced Application: Suzuki Cross-Coupling for Library Development

The bromine atom at the 2-position of the thiazole ring is a prime site for palladium-catalyzed Suzuki cross-coupling reactions.[11][12][13] This allows for the introduction of a wide variety of aryl and heteroaryl groups, creating a diverse library of compounds for high-throughput screening in agrochemical discovery programs.

Table 1: Representative Suzuki Cross-Coupling Reaction

EntryArylboronic AcidCatalystBaseSolventYield (%)
1Phenylboronic acidPd(PPh₃)₄K₂CO₃Dioxane/H₂O~85%
24-Methoxyphenylboronic acidPd(dppf)Cl₂Cs₂CO₃Toluene/H₂O~90%
33-Pyridylboronic acidPd(OAc)₂/SPhosK₃PO₄1,4-Dioxane~80%

Data is illustrative and based on typical Suzuki coupling conditions.[12][13]

Protocol 5: General Procedure for Suzuki Cross-Coupling

  • Reaction Principle: Palladium-catalyzed cross-coupling of an aryl halide with an organoboron compound.

  • Materials:

    • Ethyl 2-bromo-4-phenylthiazole-5-carboxylate

    • Arylboronic acid (1.2 eq)

    • Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq)

    • Base (e.g., K₂CO₃, 2.0 eq)

    • Solvent (e.g., Dioxane/Water mixture)

    • Magnetic stirrer

    • Inert atmosphere (Nitrogen or Argon)

  • Procedure:

    • In a reaction vessel, combine ethyl 2-bromo-4-phenylthiazole-5-carboxylate (1.0 eq), the arylboronic acid (1.2 eq), the palladium catalyst (0.05 eq), and the base (2.0 eq).

    • Evacuate and backfill the vessel with an inert gas three times.

    • Add the degassed solvent system (e.g., 4:1 Dioxane/Water).

    • Heat the reaction mixture to 80-100 °C and stir for 8-16 hours, monitoring by TLC or LC-MS.

    • Cool the reaction to room temperature and dilute with ethyl acetate.

    • Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

    • Filter and concentrate the solution under reduced pressure.

    • Purify the residue by column chromatography to yield the desired 2-aryl-4-phenylthiazole derivative.

Visualization of Suzuki Coupling for Diversity

G cluster_0 Suzuki Coupling start Ethyl 2-bromo-4-phenylthiazole-5-carboxylate 2-Bromo 5-Ester reagents Arylboronic Acid Pd Catalyst, Base start:f0->reagents Reaction Site products Diverse Library of 2,4-Diarylthiazole-5-carboxylates For Agrochemical Screening reagents->products

Caption: Suzuki coupling as a tool for generating chemical diversity.

Conclusion

Ethyl 2-bromo-4-phenylthiazole-5-carboxylate is a high-value, versatile intermediate for the synthesis of novel agrochemicals. Its well-defined reaction sites allow for the systematic development of potent fungicides, such as SDHI carboxamides, and promising new insecticides like acylhydrazone derivatives. The protocols and insights provided herein serve as a robust foundation for researchers to explore the rich chemical space accessible from this starting material, ultimately contributing to the discovery and development of the next generation of crop protection agents.

References

  • EBSCO. (n.d.). Thiazole antifungals | Agriculture and Agribusiness | Research Starters. Retrieved from [Link]

  • Rational Design and Synthesis of Potent Antifungal Thiazole-Carboxamides as SDH Inhibitors. (2025). Journal of Agricultural and Food Chemistry. [Link]

  • Design, Synthesis, and Evaluation of the Antifungal Activity of Novel Pyrazole-Thiazole Carboxamides as Succinate Dehydrogenase Inhibitors. (2020). Journal of Agricultural and Food Chemistry, 68(27), 7093–7102. [Link]

  • Discovery of Novel Thiazole Carboxamides as Antifungal Succinate Dehydrogenase Inhibitors. (2019). Journal of Agricultural and Food Chemistry. [Link]

  • Synthesis and Biological Activity of Novel Succinate Dehydrogenase Inhibitor Derivatives as Potent Fungicide Candidates. (2019). R Discovery. [Link]

  • Design, Synthesis and Evaluation of Antifungal Activity of Novel Pyrazole-thiazole Carboxamides as Succinate Dehydrogenase Inhibitors | Request PDF. (n.d.). ResearchGate. Retrieved from [Link]

  • ADAMA Agricultural Solutions UK Ltd. (2016, October 5). Fungicide Chemistry Mode of Action [Video]. YouTube. [Link]

  • Design, Synthesis, and Antifungal Activity of Some Novel Phenylthiazole Derivatives Containing an Acylhydrazone Moiety. (2023). Molecules, 28(20), 7088. [Link]

  • Design, synthesis, and biological evaluation of 2-phenylthiazole CYP51 inhibitors. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • Approach to thiazole-containing tetrahydropyridines via Aza–Rauhut–Currier reaction and their potent fungicidal and insecticidal activity. (n.d.). RSC Publishing. [Link]

  • Synthesis and fungicidal evaluation of novel 2-phenyl thiazole derivatives. (2025). PubMed. [Link]

    • (R)-2-Phenyl-4,5-Dihydrothiazole-4-Carboxamide Derivatives Containing a Diacylhydrazine Group: Synthesis, Biological Evaluation, and SARs*. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • Design, synthesis and fungicidal activity of isothiazole–thiazole derivatives. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • Design, synthesis and evaluation of insecticidal activity of phenylthiazole derivative containing primary amide and cyanogroup. (n.d.). Europe PMC. Retrieved from [Link]

  • Suzuki Coupling. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • A Systematic Review On Thiazole Synthesis And Biological Activities. (n.d.). ResearchGate. Retrieved from [Link]

  • Synthesis of 3-Bromo-4-phenylisothiazole-5-carboxylic Acid and 3-Bromoisothiazole-5-carboxylic Acid. (2023). MDPI. [Link]

  • Synthesis and Biological Activity of Ethyl 2-(5-methyl-3-arylisoxazole-4-carboxamido)-4-alkylthiazole-5-carboxylate. (n.d.). ResearchGate. Retrieved from [Link]

  • Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. (2024). Semantic Scholar. [Link]

    • (R)-2-Phenyl-4,5-Dihydrothiazole-4-Carboxamide Derivatives Containing a Diacylhydrazine Group: Synthesis, Biological Evaluation, and SARs*. (n.d.). Semantic Scholar. Retrieved from [Link]

  • Organoborane coupling reactions (Suzuki coupling). (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • Project Thesis Suzuki coupling of functionalized arylboronic acids to a 2-Amino-5-(4-bromophenyl)-1,3,4-thiadiazole scaffold. (2015). Diva-Portal.org. Retrieved from [Link]

    • (a) Representative Suzuki coupling reaction and hydrolysis products for...*. (n.d.). ResearchGate. Retrieved from [Link]

  • CAS No : 914347-21-0| Chemical Name : Ethyl 5-bromo-2-phenylthiazole-4-carboxylate. (n.d.). Pharmaffiliates. Retrieved from [Link]

  • Article - Synthesis and Study the Biological Activity of New Heterocyclic Compounds Derived From Hydrazide Derivatives. (n.d.). Digital Repository. Retrieved from [Link]

  • A Convenient Synthesis of 2-Substituted Thiazole-5-carboxylates | Request PDF. (n.d.). ResearchGate. Retrieved from [Link]

  • Synthesis of 5-arylthiazoles. Comparative study between Suzuki cross-coupling reaction and direct arylation | Request PDF. (n.d.). ResearchGate. Retrieved from [Link]

  • Rapid and Efficient Synthesis of 4-substituted 2-amino Thiazole Using Copper Silicate as a Heterogeneous Reusable Catalyst. (2022). Preprints.org. [Link]

  • Synthesis and evaluation of some novel 2-[4-(1-acyl-5-aryl-4,5-dihydro-1H-pyrazol-3-yl)phenoxy]acetic acid hydrazide and amide derivatives as potential pesticides. (2024). Open Research@CSIR-NIScPR. Retrieved from [Link]

  • Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. (2021). MDPI. [Link]

Sources

Application

use of ethyl 2-bromo-4-phenylthiazole-5-carboxylate in medicinal chemistry

Application Note: Strategic Functionalization of Ethyl 2-bromo-4-phenylthiazole-5-carboxylate in Drug Discovery Document Type: Technical Application Note & Experimental Protocols Target Audience: Medicinal Chemists, Synt...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Strategic Functionalization of Ethyl 2-bromo-4-phenylthiazole-5-carboxylate in Drug Discovery

Document Type: Technical Application Note & Experimental Protocols Target Audience: Medicinal Chemists, Synthetic Chemists, and Drug Development Professionals

Executive Summary

The thiazole scaffold is a privileged pharmacophore in medicinal chemistry, ubiquitous in FDA-approved drugs ranging from kinase inhibitors (e.g., dasatinib) to non-steroidal anti-inflammatory drugs (e.g., meloxicam)[1]. Within early-stage drug discovery, ethyl 2-bromo-4-phenylthiazole-5-carboxylate (CAS: 177328-30-2) serves as a highly versatile, orthogonally reactive building block[2][3].

This application note provides a comprehensive guide to the chemical profile, reactivity rationale, and validated experimental protocols for utilizing this synthon. By exploiting the differential reactivity of the C2-bromide and the C5-ester, researchers can rapidly generate diverse compound libraries for structure-activity relationship (SAR) studies, particularly in the development of kinase and deubiquitinase (DUB) inhibitors[4][5].

Chemical Profile & Reactivity Rationale

The synthetic utility of ethyl 2-bromo-4-phenylthiazole-5-carboxylate lies in its precisely tuned electronic distribution:

  • C2-Bromide (Electrophilic Hub): The 2-position of the thiazole ring is highly electron-deficient due to the adjacent imine-like nitrogen. This electron deficiency is further exacerbated by the electron-withdrawing C5-carboxylate group. Consequently, the C2-bromide is exceptionally primed for Nucleophilic Aromatic Substitution (

    
    ) with amines, as well as palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig)[5][6].
    
  • C5-Carboxylate (Pro-Nucleophilic Hub): The ethyl ester provides a stable protecting group during C2-functionalization but can be readily saponified to a carboxylic acid. This enables subsequent amidation to probe hydrogen-bonding interactions within target binding pockets[5].

  • C4-Phenyl (Lipophilic Anchor): Provides steric bulk and lipophilicity, often engaging in

    
     stacking or hydrophobic interactions within target proteins.
    

Reactivity Core Ethyl 2-bromo-4-phenylthiazole -5-carboxylate (CAS: 177328-30-2) SNAr SNAr / Amination (C2 Position) Core->SNAr Amines, Base, Heat Suzuki Suzuki Coupling (C2 Position) Core->Suzuki Ar-B(OH)2, Pd cat. Sapon Ester Hydrolysis (C5 Position) Core->Sapon LiOH, THF/H2O Amidation Amide Coupling (C5 Position) Sapon->Amidation HATU, DIPEA, R-NH2

Figure 1: Orthogonal reactivity map of ethyl 2-bromo-4-phenylthiazole-5-carboxylate.

Orthogonal Functionalization Strategies & Protocols

Protocol A: Microwave-Assisted (C2-Amination)

Context: The displacement of the C2-bromide by primary or secondary amines is a critical step in synthesizing inhibitors for targets like Protein Kinase CK2 and Ubiquitin Specific Peptidase 30 (USP30)[4][5]. Microwave irradiation is preferred to overcome the activation energy barrier rapidly while minimizing degradation.

Self-Validating Rationale: Potassium carbonate (


) is utilized to neutralize the generated hydrobromic acid (HBr), preventing the protonation of the nucleophilic amine and driving the equilibrium forward. DMSO is the optimal solvent due to its high dielectric constant, which stabilizes the Meisenheimer complex transition state during 

[4].

Step-by-Step Methodology:

  • Reaction Setup: To a 10 mL microwave vial equipped with a magnetic stir bar, add ethyl 2-bromo-4-phenylthiazole-5-carboxylate (1.0 eq, 0.5 mmol), the desired amine (e.g., an aniline or aliphatic amine) (1.5 eq, 0.75 mmol), and anhydrous

    
     (3.0 eq, 1.5 mmol)[4].
    
  • Solvent Addition: Suspend the reagents in anhydrous DMSO (4.0 mL). Seal the vial with a crimp cap and purge with argon for 2 minutes.

  • Irradiation: Heat the mixture in a microwave reactor at 150 °C for 1.5 to 2 hours[4].

  • Monitoring: Monitor reaction completion via LC-MS or TLC (Hexanes:EtOAc 7:3). The product spot will typically exhibit strong UV absorbance at 254 nm.

  • Workup: Cool to room temperature. Pour the mixture into ice-cold deionized water (20 mL) to precipitate the product. Extract with EtOAc (

    
     mL).
    
  • Purification: Wash the combined organic layers with brine (

    
     mL) to remove residual DMSO, dry over anhydrous 
    
    
    
    , filter, and concentrate. Purify via flash column chromatography.
Protocol B: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Context: Introducing aryl or heteroaryl groups at the C2 position expands the aromatic footprint of the molecule. 2-Bromothiazoles can sometimes poison palladium catalysts or undergo protodehalogenation; therefore, robust ligands and optimized conditions are required[6][7].

Step-by-Step Methodology:

  • Reaction Setup: In a Schlenk flask, combine ethyl 2-bromo-4-phenylthiazole-5-carboxylate (1.0 eq, 0.5 mmol), the arylboronic acid (1.2 eq, 0.6 mmol), and

    
     (2.0 eq, 1.0 mmol)[6].
    
  • Catalyst Addition: Add

    
     (0.05 eq, 5 mol%) or 
    
    
    
    (0.01 eq) depending on the steric hindrance of the boronic acid[6].
  • Solvent & Degassing: Add a degassed mixture of 1,4-Dioxane/Water (4:1 v/v, 5 mL) or EtOH/Water (1:1 v/v)[6]. Subject the flask to three freeze-pump-thaw cycles.

  • Heating: Heat the reaction mixture to 80 °C under an argon atmosphere for 12–16 hours[6].

  • Workup & Purification: Cool to room temperature, dilute with water (10 mL), and extract with EtOAc (

    
     mL). Dry the organics, concentrate under reduced pressure, and purify via silica gel chromatography[6].
    
Protocol C: C5-Carboxylate Saponification and Amidation

Context: Once the C2 position is functionalized, the C5-ester is hydrolyzed to generate a carboxylic acid, which is subsequently coupled with diverse amines to explore SAR at the solvent-exposed region of the target protein[5].

Step-by-Step Methodology:

  • Saponification: Dissolve the C2-functionalized ester (1.0 eq) in a 3:1:1 mixture of THF/MeOH/

    
    . Add LiOH monohydrate (3.0 eq). Stir at room temperature for 4–6 hours until TLC indicates complete consumption of the ester.
    
  • Acidification: Evaporate the organic solvents. Acidify the aqueous layer with 1M HCl to pH 3-4. Collect the precipitated carboxylic acid via vacuum filtration and dry under high vacuum.

  • Amidation: Dissolve the carboxylic acid (1.0 eq) in anhydrous DMF. Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 15 minutes to form the active ester.

  • Coupling: Add the desired amine (1.2 eq) and stir at room temperature for 12 hours. Quench with saturated

    
    , extract with EtOAc, and purify via reverse-phase HPLC or flash chromatography.
    

Quantitative Data Summary

The following table summarizes typical reaction conditions and expected yields based on established medicinal chemistry workflows for 2-bromothiazole derivatives[4][5][6].

Reaction TypeTarget PositionReagents / CatalystBaseSolvent & TempTypical Yield (%)

(Aliphatic Amines)
C2Primary/Secondary Amine

DMSO, 150°C (MW)75 - 90%

(Anilines)
C2Substituted Aniline

or HCl (cat)
Dioxane, 100°C40 - 65%
Suzuki Coupling C2Ar-

,


Dioxane/

, 80°C
60 - 85%
Saponification C5LiOH


N/ATHF/MeOH/

, RT
> 95%
Amide Coupling C5

, HATU
DIPEADMF, RT70 - 85%

Medicinal Chemistry Workflow Integration

The integration of these protocols allows for a divergent synthesis strategy. A single core (ethyl 2-bromo-4-phenylthiazole-5-carboxylate) can be split into multiple parallel synthesis tracks to rapidly populate a screening matrix.

MedChem Start Hit Identification (Target: Kinases / DUBs) Scaffold Thiazole Core Selection (CAS: 177328-30-2) Start->Scaffold Div1 C2-Diversification (Anilines/Alkylamines) Scaffold->Div1 SNAr / Suzuki Div2 C5-Diversification (Amides/Acids) Scaffold->Div2 Hydrolysis / Amidation SAR SAR & Biological Screening Div1->SAR Div2->SAR SAR->Scaffold Optimization Loop

Figure 2: Divergent medicinal chemistry workflow utilizing the thiazole core for SAR optimization.

References

  • Google Patents. "US10640498B2 - Compounds." Google Patents.
  • National Institutes of Health (NIH). "2-Aminothiazole derivatives as selective allosteric modulators of the protein kinase CK2. Part 2 - PMC." NIH.gov. Available at: [Link]

  • ACS Publications. "Micellar Catalysis of Suzuki−Miyaura Cross-Couplings with Heteroaromatics in Water | Organic Letters." ACS.org. Available at:[Link]

Sources

Method

Advanced Application Note: Amide Coupling Strategies for Thiazole Carboxylates

Strategic Rationale and Mechanistic Context Thiazole-4-carboxylic acid and thiazole-5-carboxylic acid are privileged scaffolds in medicinal chemistry, frequently serving as the core structural motif in kinase inhibitors,...

Author: BenchChem Technical Support Team. Date: March 2026

Strategic Rationale and Mechanistic Context

Thiazole-4-carboxylic acid and thiazole-5-carboxylic acid are privileged scaffolds in medicinal chemistry, frequently serving as the core structural motif in kinase inhibitors, peptidomimetics, and anti-cancer therapeutics. However, synthesizing amide derivatives from these heteroaromatic carboxylic acids presents a unique set of chemical challenges.

The electron-withdrawing nature of the thiazole ring reduces the nucleophilicity of the adjacent carboxylate, making standard activation slower. Furthermore, when coupling these acids with electron-deficient or sterically hindered amines (such as anilines or 2-aminothiazoles), traditional coupling reagents often yield poor results. To achieve high conversion rates, the coupling strategy must be tailored to the electronic properties of the target amine.

As demonstrated by [1], overcoming the energy barrier of electron-deficient amines requires a robust acyl transfer mechanism. While reagents like HATU are excellent for standard aliphatic amines, the combination of EDC, HOBt, and stoichiometric DMAP is mandatory for sluggish nucleophiles.

DecisionTree Start Thiazole Carboxylic Acid + Target Amine CheckAmine Is the amine electron-deficient or sterically hindered? Start->CheckAmine Standard Standard Aliphatic/ Primary Amine CheckAmine->Standard No Deficient Electron-Deficient Amine (e.g., Aniline, 2-Aminothiazole) CheckAmine->Deficient Yes HATU Protocol A: HATU / DIPEA Fast, high yield for standard amines Standard->HATU EDC Protocol B: EDC / HOBt / DMAP DMAP acts as acyl transfer agent Deficient->EDC

Caption: Decision tree for selecting the optimal amide coupling protocol for thiazole carboxylates.

Mechanistic Causality: The Role of Acyl Transfer

When utilizing 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and Hydroxybenzotriazole (HOBt), the initial reaction forms an active HOBt ester. For highly reactive primary amines, this ester is sufficiently electrophilic. However, electron-deficient amines (e.g., anilines) attack this HOBt ester too slowly, leading to reagent degradation and poor yields.

Introducing 4-Dimethylaminopyridine (DMAP) fundamentally alters the reaction pathway. DMAP acts as an acyl transfer agent, attacking the HOBt ester to form a highly reactive acylpyridinium (acyliminium) ion intermediate . This intermediate is significantly more electrophilic than the HOBt ester, forcing the sluggish amine to undergo nucleophilic attack, thereby forming the desired amide bond and regenerating DMAP.

Mechanism Acid Thiazole Carboxylic Acid EDC_Act O-Acylisourea Intermediate Acid->EDC_Act EDC HOBt_Est Active HOBt Ester EDC_Act->HOBt_Est HOBt Acyl_Im Acylpyridinium Ion (Highly Electrophilic) HOBt_Est->Acyl_Im DMAP (Acyl Transfer) Product Thiazole Amide Product HOBt_Est->Product Amine (Slow Attack) Acyl_Im->Product Amine (Fast Attack)

Caption: Mechanistic pathway of EDC/HOBt/DMAP coupling overcoming low amine nucleophilicity.

Quantitative Reagent Comparison

The necessity of the acyl transfer mechanism is highlighted when comparing coupling efficiencies. The table below summarizes the optimization data for coupling a thiazole carboxylic acid with an electron-deficient aniline derivative [1].

Coupling ReagentsSolventBase / AdditiveTimeYield (%)Mechanistic Observation
HATU (1.0 eq)DMFDIPEA (5.0 eq)5 h38%Rapid initial activation, but fails to drive the reaction to completion with poor nucleophiles.
BOPCl (1.5 eq)DCMEt₃N (3.0 eq)48 h28%Highly sluggish reaction; intermediate is not electrophilic enough for anilines.
EDC (1.0 eq) + HOBt (0.1 eq)CH₃CNDMAP (1.0 eq)18 h80% DMAP acyl transfer generates the highly reactive acyliminium ion, ensuring high conversion.

Data adapted from established protocols for electron-deficient amines. [1]

Experimental Methodologies

The following protocols are designed as self-validating systems. Built-in checkpoints ensure that unreacted starting materials and coupling byproducts are systematically eliminated during the workup phase.

Protocol A: HATU-Mediated Coupling (For Standard Aliphatic Amines)

Use this protocol when coupling a thiazole carboxylic acid with a highly nucleophilic primary or secondary aliphatic amine.

Materials:

  • Thiazole carboxylic acid (1.0 equiv)

  • Target aliphatic amine (1.1 equiv)

  • HATU (1.2 equiv)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

  • Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Procedure:

  • Pre-activation: Dissolve the thiazole carboxylic acid (1.0 equiv) in anhydrous DMF (approx. 0.1 M concentration) under an inert atmosphere (N₂ or Argon). Add DIPEA (3.0 equiv) and stir for 5 minutes at room temperature.

  • Ester Formation: Add HATU (1.2 equiv) in one portion. Stir the mixture for 15–30 minutes. Validation: A color change (often to a pale yellow/orange) indicates the formation of the active O-7-azabenzotriazol-1-yl ester.

  • Amine Addition: Add the target amine (1.1 equiv) dropwise. Stir at room temperature for 2–4 hours.

  • Reaction Monitoring: Monitor via LC-MS or TLC (e.g., 5-10% MeOH in DCM). The reaction is complete when the active ester mass/spot is fully consumed.

  • Self-Validating Workup:

    • Dilute the reaction mixture with Ethyl Acetate (EtOAc) (10 volumes).

    • Wash sequentially with 1M aqueous HCl (2x) to remove unreacted amine and DIPEA. (Note: Skip acidic wash if the product contains an unprotected basic amine).

    • Wash with saturated aqueous NaHCO₃ (2x) to remove unreacted carboxylic acid and the HOAt byproduct generated from HATU.

    • Wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash chromatography if trace impurities remain.

Protocol B: EDC/HOBt/DMAP-Mediated Coupling (For Electron-Deficient Amines)

Use this protocol when coupling with anilines, 2-aminothiazoles, or highly sterically hindered amines. This method relies on stoichiometric DMAP acting as an acyl transfer agent. [1][2]

Materials:

  • Thiazole carboxylic acid (1.2 equiv)

  • Target electron-deficient amine (1.0 equiv)

  • EDC·HCl (1.0 - 1.2 equiv)

  • HOBt hydrate (0.1 equiv, catalytic)

  • DMAP (1.0 equiv, stoichiometric)

  • Anhydrous Acetonitrile (CH₃CN) or Dichloromethane (DCM)

Step-by-Step Procedure:

  • Reaction Assembly: In a dry flask under an inert atmosphere, suspend the target amine (1.0 equiv) and thiazole carboxylic acid (1.2 equiv) in anhydrous CH₃CN (0.2 M concentration).

  • Activation: Add EDC·HCl (1.0 equiv), followed by HOBt (0.1 equiv) and DMAP (1.0 equiv).

    • Causality Note: Using a slight excess of the carboxylic acid (1.2 equiv) ensures complete consumption of the valuable electron-deficient amine. DMAP must be used in stoichiometric amounts (1.0 equiv) rather than catalytic amounts to maintain a high steady-state concentration of the highly reactive acylpyridinium intermediate.

  • Coupling: Stir the reaction mixture at room temperature (23 °C) for 18–24 hours. For exceptionally hindered amines, the reaction can be gently heated to 40 °C.

  • Reaction Monitoring: Check progress via TLC (e.g., 50% EtOAc in Hexanes). The amine spot should disappear, replaced by a less polar amide product spot.

  • Self-Validating Workup:

    • Evaporate the CH₃CN solvent under reduced pressure and redissolve the crude residue in EtOAc.

    • Wash with 1M aqueous HCl (3x). Validation: This critical step removes the stoichiometric DMAP, the water-soluble urea byproduct of EDC, and any trace unreacted amine.

    • Wash with saturated aqueous NaHCO₃ (3x). Validation: This removes the excess (0.2 equiv) thiazole carboxylic acid and the HOBt catalyst.

    • Wash with brine, dry over Na₂SO₄, filter, and concentrate. The resulting product is typically >90% pure, but can be further polished via silica gel chromatography (eluting with an EtOAc/Hexanes gradient).

References

  • Ghosh, A. K., & Shahabi, D. (2021). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 63, 152719.[Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of Ethyl 2-Bromo-4-phenylthiazole-5-carboxylate

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, isolating high-purity halogenated heterocycles is critical for downstream cross-coupling applications.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, isolating high-purity halogenated heterocycles is critical for downstream cross-coupling applications. The synthesis of ethyl 2-bromo-4-phenylthiazole-5-carboxylate typically proceeds via the Sandmeyer bromination of its 2-amino precursor using tert-butyl nitrite (t-BuONO) and copper(II) bromide (CuBr₂). While the reaction is robust, the subsequent chromatographic purification is frequently complicated by paramagnetic metal poisoning, unreacted highly polar starting materials, and the generation of a nearly co-eluting debrominated byproduct.

This guide provides a self-validating, causality-driven approach to troubleshooting and executing the purification of this specific thiazole scaffold.

Part 1: Mechanistic Causes of Purification Failures

Before addressing the column conditions, we must understand the impurities generated during the reaction. The Sandmeyer reaction involves a radical diazonium intermediate[3]. While the primary pathway involves bromide transfer to yield the target 2-bromo compound, competitive hydrogen abstraction from the solvent or reagents yields ethyl 4-phenylthiazole-5-carboxylate (the debrominated impurity)[4].

Mechanism SM Ethyl 2-amino-4-phenyl- thiazole-5-carboxylate (Starting Material) Diazonium Diazonium Intermediate [Thiazole-N2]+ SM->Diazonium t-BuONO, CuBr2 Target Ethyl 2-bromo-4-phenyl- thiazole-5-carboxylate (Target Product) Diazonium->Target Bromide Transfer Impurity Ethyl 4-phenyl- thiazole-5-carboxylate (Debrominated Impurity) Diazonium->Impurity H-Abstraction (Side Reaction)

Mechanistic divergence during Sandmeyer bromination leading to the critical debrominated impurity.

Part 2: Quantitative Data & Elution Profile

To design a successful separation, we must evaluate the relative affinities of the mixture components for the normal-phase silica gel. The 2-amino starting material acts as a strong hydrogen-bond donor, interacting tightly with silanol groups, whereas the target bromo-thiazole and the debrominated byproduct interact primarily through weaker dipole-dipole forces[2].

Table 1: Chromatographic Profile on Normal Phase Silica Gel (TLC)

CompoundRoleRf (Hexane:EtOAc 8:2)Separation Notes
Ethyl 2-bromo-4-phenylthiazole-5-carboxylate Target Product ~0.55 Primary UV-active band; lacks H-bond donors.
Ethyl 4-phenylthiazole-5-carboxylateDebrominated Impurity~0.50Critical separation; co-elutes if gradient is too steep.
Ethyl 2-amino-4-phenylthiazole-5-carboxylateStarting Material~0.25Retained strongly due to -NH₂ hydrogen bonding.
Copper(II) / Copper(I) SaltsReaction CatalystBaseline (0.00)Causes severe silanol coordination and band streaking.
Part 3: Troubleshooting FAQs

Q1: My crude mixture is highly viscous and has a dark green/brown hue that ruins the column resolution. How should I load this? A1: The dark green/brown hue indicates residual paramagnetic copper salts (CuBr₂ / CuBr) and polymeric tar from the Sandmeyer reaction. Loading this directly onto silica causes "column poisoning." The metal salts coordinate irreversibly with the silica silanols, altering the stationary phase's polarity and leading to severe band broadening. Causality & Fix: Copper salts must be removed prior to chromatography. Perform a rigorous aqueous workup using a chelating wash. Wash the organic layer with saturated aqueous NH₄Cl containing 10% ammonium hydroxide (NH₄OH). The ammonia forms a water-soluble [Cu(NH₃)₄]²⁺ complex (deep blue), pulling the copper entirely into the aqueous phase.

Q2: I am seeing a persistent co-eluting impurity with an Rf very close to my target compound. What is it, and how do I resolve it? A2: This is the debrominated byproduct, ethyl 4-phenylthiazole-5-carboxylate. Because both the target and the impurity lack hydrogen-bond donors and possess similar dipole moments, their Rf values are nearly identical in standard Hexane/Ethyl Acetate systems. Causality & Fix: You must alter the selectivity (


) of the mobile phase by leveraging the polarizability of the bromine atom. Switch to a ternary solvent system or a halogenated binary system. Using Hexane/Dichloromethane (DCM) (e.g., 1:1 to 3:7) or adding 10% Toluene to your Hexane/EtOAc mixture exploits 

and halogen-solvent interactions, slightly retarding the bromo-compound relative to the des-bromo impurity.

Q3: The starting material (ethyl 2-amino-4-phenylthiazole-5-carboxylate) is streaking into my product fractions. Why? A3: The 2-amino group is a strong hydrogen-bond donor and interacts heavily with the acidic silanol groups (Si-OH) on the silica gel. If the column is overloaded or the solvent is too non-polar, the amine will streak rather than elute as a discrete band. Causality & Fix: Do not increase the polarity too quickly. Flush the target bromo-compound out completely at a low polarity (e.g., 10% EtOAc), then utilize a step-gradient directly to 40-50% EtOAc to elute the amine in a single sharp band.

Part 4: Standard Operating Procedure (SOP) for Purification

This self-validating protocol ensures the complete removal of metal contaminants and the baseline resolution of the target compound.

Workflow Crude Crude Reaction Mixture (Contains Cu salts & Tars) AqWash Aqueous Workup (NH4Cl / NH4OH Wash) Crude->AqWash Remove Metals DryLoad Dry Loading (Adsorb onto Silica 1:3) AqWash->DryLoad Organic Layer Column Flash Column Chromatography (Hexane/DCM/EtOAc Gradient) DryLoad->Column Sharp Band Fractions Fraction Collection & TLC Column->Fractions Isocratic Elution Pure Pure Ethyl 2-bromo-4- phenylthiazole-5-carboxylate Fractions->Pure Pool & Evaporate

Workflow for pre-treatment and chromatographic purification of the target bromo-thiazole.

Step-by-Step Methodology:

  • Chelating Aqueous Workup:

    • Dilute the crude Sandmeyer reaction mixture with Ethyl Acetate (10 mL per gram of crude).

    • Wash the organic layer twice with an equal volume of saturated aqueous NH₄Cl containing 10% v/v NH₄OH. The aqueous layer will turn deep blue, indicating the successful sequestration of copper ions.

    • Wash the organic layer once with brine, dry over anhydrous Na₂SO₄, and filter.

  • Dry Loading Preparation:

    • Transfer the filtrate to a round-bottom flask and add silica gel (approximately 3 times the mass of the crude residue).

    • Evaporate the solvent under reduced pressure until a free-flowing powder is obtained. Caution: Ensure no residual EtOAc remains, as it will disrupt the initial column polarity.

  • Column Packing:

    • Pack a glass column with silica gel (40-63 µm particle size) using a slurry method in 100% Hexane. Ensure a flat, even sand layer at the top.

    • Carefully pour the dry-loaded silica onto the sand layer and cap with an additional 1 cm of sand.

  • Isocratic / Step-Gradient Elution:

    • Begin elution with 2 column volumes (CV) of 100% Hexane to remove non-polar organic tars.

    • Transition to Hexane/DCM (1:1) or Hexane/EtOAc (9:1). Elute for 3-5 CVs. Monitor fractions via TLC (UV 254 nm). The debrominated impurity will elute first, immediately followed by the target ethyl 2-bromo-4-phenylthiazole-5-carboxylate.

  • Fraction Pooling and Validation:

    • Pool fractions containing only the target spot (Rf ~0.55 in 8:2 Hex/EtOAc).

    • Concentrate under reduced pressure to yield the product as a crystalline solid.

    • Self-Validation Step: Run a final TLC of the pooled product against the crude mixture. A single, distinct UV-active spot confirms the absolute absence of the des-bromo and amine impurities.

Part 5: References
  • National Institutes of Health (NIH). Structure-Based Design of N-(5-Phenylthiazol-2-yl)acrylamides as Novel and Potent Glutathione S-Transferase Omega 1 Inhibitors. Available at:[Link]

  • National Institutes of Health (NIH). Recent trends in the chemistry of Sandmeyer reaction: a review. Available at:[Link]

Optimization

Technical Support Center: Synthesis of 4-Phenylthiazole Derivatives

Welcome to the technical support guide for the synthesis of 4-phenylthiazole derivatives. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insigh...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for the synthesis of 4-phenylthiazole derivatives. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into common synthetic challenges. Here, we move beyond simple protocols to explain the causality behind experimental choices, helping you troubleshoot and optimize your reactions effectively.

Overview of the Hantzsch Thiazole Synthesis

The Hantzsch thiazole synthesis is the most prevalent and versatile method for creating 4-phenylthiazole scaffolds.[1][2] First reported in 1887, this reaction involves the condensation of an α-haloketone (e.g., 2-bromoacetophenone) with a thioamide.[1] The reaction proceeds via a multi-step mechanism involving nucleophilic attack, intramolecular cyclization, and a final dehydration step to form the stable, aromatic thiazole ring.[1][3]

Due to its reliability, the Hantzsch synthesis is fundamental to the production of numerous biologically active compounds with applications as antifungal, anti-inflammatory, and anticancer agents.[1][2][4]

Core Reaction Mechanism

The mechanism begins with the nucleophilic sulfur of the thioamide attacking the α-carbon of the haloketone, followed by cyclization and dehydration to yield the final aromatic product.

Hantzsch_Mechanism cluster_reactants Reactants cluster_intermediates Intermediates cluster_product Product alpha_haloketone α-Haloketone (e.g., 2-Bromoacetophenone) s_alkylation S-Alkylation Intermediate alpha_haloketone->s_alkylation S-Nucleophilic Attack (SN2) thioamide Thioamide (e.g., Thiourea) thioamide->s_alkylation hydroxythiazoline Hydroxythiazoline Intermediate s_alkylation->hydroxythiazoline Intramolecular Cyclization thiazole 4-Phenylthiazole Derivative hydroxythiazoline->thiazole Dehydration (-H₂O)

Caption: The reaction mechanism of the Hantzsch thiazole synthesis.

Troubleshooting Guide & FAQs

This section addresses specific issues encountered during the synthesis of 4-phenylthiazole derivatives in a question-and-answer format.

Q1: My reaction yield is consistently low or I'm seeing no product formation. What are the primary causes?

A1: Low yields are a frequent issue stemming from several core factors. A systematic approach to troubleshooting is the most effective strategy.[5]

  • Purity of Starting Materials: The α-haloketone and thioamide must be pure. Thioamides can be particularly unstable; using a fresh or properly stored supply is critical.[6] Impurities in the starting materials can introduce competing side reactions.[6][7] If purity is questionable, consider recrystallizing or chromatographing the reagents before use.[5]

  • Suboptimal Reaction Temperature: The Hantzsch synthesis often requires heating to overcome the reaction's activation energy.[5] If the reaction is performed at room temperature, a gradual increase may be necessary. However, excessive heat can lead to the decomposition of reactants or the final product.[6][7] Microwave-assisted synthesis has been shown to significantly improve yields and reduce reaction times by providing efficient and uniform heating.[8][9]

  • Incorrect Stoichiometry: Ensure the molar ratios are correct. Often, a slight excess of the thioamide (1.1-1.5 equivalents) is used to drive the reaction to completion.[1][6]

  • Insufficient Reaction Time: Some reactions require prolonged heating to go to completion.[6] It is crucial to monitor the reaction's progress using Thin-Layer Chromatography (TLC). The reaction is complete when the starting material spots are no longer visible.[6][7]

Q2: My TLC plate shows multiple spots, and the crude product is difficult to purify. What are the likely byproducts?

A2: The formation of side products is a common challenge. Identifying these impurities is key to optimizing the reaction and purification strategy.

  • Isomeric Byproducts (2-Imino-2,3-dihydrothiazoles): This is a significant byproduct, especially when using N-monosubstituted thioureas under acidic conditions.[10][11] In neutral solvents, the reaction typically yields the desired 2-(N-substituted amino)thiazole. However, in an acidic medium, a mixture of the desired product and the 2-imino isomer can form.[10][11] The formation of the imino isomer is influenced by the reaction conditions and the structure of the starting materials.[10] To favor the 2-amino product, ensure the reaction is run in a neutral solvent like ethanol or methanol and avoid strongly acidic conditions unless the imino isomer is the target.[10][12]

Regioselectivity cluster_conditions Reaction Conditions Reactants α-Haloketone + N-Substituted Thiourea Neutral Neutral Solvent (e.g., Ethanol) Reactants->Neutral Acidic Acidic Conditions (e.g., 10M HCl-EtOH) Reactants->Acidic Product_Amino 2-(N-Substituted Amino)thiazole (Desired Product) Neutral->Product_Amino Exclusive Product Acidic->Product_Amino Forms Mixture Product_Imino 3-Substituted 2-Imino-2,3-dihydrothiazole (Isomeric Byproduct) Acidic->Product_Imino Forms Mixture

Caption: Influence of reaction conditions on product regioselectivity.

  • Self-Condensation of α-Haloketone: This is another common side reaction that can reduce the yield of the desired thiazole.[6] Optimizing the rate of addition of reactants and maintaining a controlled temperature can help minimize this pathway.[6]

  • Unreacted Starting Materials: Incomplete reactions will leave unreacted α-haloketone and thioamide in the crude product.[7] These can often be removed by careful column chromatography or recrystallization.[7][12]

Q3: What is the best way to purify my 4-phenylthiazole derivative?

A3: The purification strategy depends on the nature of the product and the impurities present.

  • Precipitation and Filtration: Many 2-amino-4-phenylthiazole products are solids that will precipitate from the reaction mixture, especially after neutralization.[1] After the reaction is complete, pouring the mixture into a dilute base solution (e.g., 5% sodium carbonate) can precipitate the product.[1] The solid can then be collected by vacuum filtration and washed with water to remove salts.[1]

  • Column Chromatography: This is the most common method for purifying crude products that are oily or contain multiple impurities.[6] A silica gel column with a hexane/ethyl acetate eluent system is a good starting point.[12] The polarity can be gradually increased by raising the proportion of ethyl acetate to effectively separate the product from byproducts and starting materials.[6][12]

  • Recrystallization: If the crude product is a solid with minor impurities, recrystallization can be highly effective. Ethanol is a frequently used solvent for recrystallizing thiazole derivatives.[7][12] Other options include methanol, isopropanol, or a solvent/anti-solvent system like ethanol/water.[12]

Troubleshooting Summary Table
IssuePossible Cause(s)Suggested Solution(s)
Low/No Yield Impure or degraded starting materials.Verify purity via NMR or other methods; use fresh reagents.[6]
Insufficient temperature or reaction time.Increase temperature systematically; monitor reaction by TLC to ensure completion.[5][7]
Incorrect stoichiometry.Use a slight excess (1.1-1.5 eq.) of the thioamide.[1][6]
Multiple Products Formation of isomeric 2-imino byproduct.Run the reaction in a neutral solvent (e.g., ethanol) and avoid strong acids.[10][11]
Self-condensation of α-haloketone.Optimize reactant addition rate and control temperature.[6]
Purification Issues Product co-elutes with impurities.Try a different solvent system for chromatography (e.g., dichloromethane/methanol).[12]
Difficulty finding a recrystallization solvent.Test a range of solvents (ethanol, methanol, acetonitrile) or a solvent/anti-solvent system.[12]
Product is an insoluble oil.Use column chromatography for purification.[6]

Experimental Protocols & Workflows

Protocol: Classical Synthesis of 2-Amino-4-phenylthiazole

This protocol is a standard, reliable procedure adapted from established methods for the Hantzsch synthesis.[1][13]

Materials:

  • 2-Bromoacetophenone (1.0 g, 5.0 mmol)

  • Thiourea (0.57 g, 7.5 mmol)

  • Methanol (5 mL)

  • 5% Sodium Carbonate (Na₂CO₃) solution (20 mL)

  • Deionized Water

  • Round-bottom flask with magnetic stir bar and reflux condenser

Procedure:

  • Reaction Setup: In a round-bottom flask, combine 2-bromoacetophenone (5.0 mmol) and thiourea (7.5 mmol).[1][13]

  • Solvent Addition: Add methanol (5 mL) and a magnetic stir bar.[1]

  • Reaction: Heat the mixture with stirring to a gentle reflux (approx. 65-70°C) for 30-60 minutes. Monitor the reaction progress by TLC until the 2-bromoacetophenone spot disappears.[1]

  • Work-up: Remove the flask from heat and allow the solution to cool to room temperature.[1]

  • Precipitation: Pour the reaction contents into a beaker containing 20 mL of 5% Na₂CO₃ solution and swirl to mix thoroughly. A precipitate should form.[1]

  • Isolation: Collect the solid product by vacuum filtration using a Buchner funnel.[1]

  • Washing: Wash the filter cake with cold deionized water to remove any residual salts.[1]

  • Drying: Spread the collected solid on a watch glass and allow it to air dry completely. The product is often pure enough for characterization without further purification.[1]

General Troubleshooting Workflow

When faced with a problematic reaction, a logical workflow can help isolate the issue.

Troubleshooting_Workflow Start Low Yield or Impure Product Check_Purity Verify Starting Material Purity (NMR, etc.) Start->Check_Purity Check_Conditions Review Reaction Conditions (Temp, Time, Stoichiometry) Check_Purity->Check_Conditions Pure Optimize_Purity Purify/Replace Reagents Check_Purity->Optimize_Purity Impure Check_Workup Evaluate Work-up & Purification Check_Conditions->Check_Workup Optimal Optimize_Conditions Systematically Vary Temp/Time; Consider Microwave Check_Conditions->Optimize_Conditions Suboptimal Optimize_Workup Adjust pH during work-up; Try different chromatography solvents or recrystallization Check_Workup->Optimize_Workup Ineffective Success Improved Yield/Purity Check_Workup->Success Effective Optimize_Purity->Check_Conditions Optimize_Conditions->Check_Workup Optimize_Workup->Success

Sources

Troubleshooting

Technical Support Center: Managing Reaction Temperature for Thiazole Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals This technical support center provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues related to t...

Author: BenchChem Technical Support Team. Date: March 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

This technical support center provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues related to temperature management during thiazole synthesis. As Senior Application Scientists, we combine technical accuracy with field-proven insights to help you navigate the complexities of your experiments.

I. Troubleshooting Guide: Addressing Specific Temperature-Related Issues

This section is designed to help you diagnose and solve common problems encountered during thiazole synthesis, with a focus on the critical role of temperature.

Q1: My Hantzsch thiazole synthesis is showing low to no yield. Could temperature be the culprit?

A: Absolutely. Low or no product yield is a frequent issue where temperature plays a pivotal role. The Hantzsch synthesis, the reaction of an α-haloketone with a thioamide, often requires heating to overcome the reaction's activation energy.[1] If the reaction is sluggish at room temperature, a gradual increase in temperature is recommended.[2]

However, it's a delicate balance. Excessive heat can lead to the decomposition of the product or the formation of side products.[2][3] Therefore, it is crucial to monitor the reaction's progress, for instance by using Thin Layer Chromatography (TLC), to determine the optimal temperature and reaction time.[1][3]

Troubleshooting Steps:

  • Review Your Solvent's Boiling Point: Ensure your reaction temperature is not exceeding the boiling point of your solvent, as this can lead to loss of solvent and uncontrolled concentration changes.

  • Incremental Temperature Increase: If at room temperature, gradually increase the heat in 10-15°C increments, monitoring the reaction progress at each stage.

  • Consider Microwave-Assisted Synthesis: Microwave irradiation can provide rapid and uniform heating, often leading to significantly higher yields and shorter reaction times compared to conventional heating.[1][4][5]

Q2: I'm observing multiple spots on my TLC, suggesting side products. How can temperature management improve selectivity?

A: The formation of multiple products is a clear indicator of side reactions, which can be highly dependent on temperature. In the Hantzsch synthesis, a notable side reaction, particularly with N-monosubstituted thioureas, is the formation of 3-substituted 2-imino-2,3-dihydrothiazoles, which is more common under acidic conditions.[3]

Causality and Solutions:

  • Localized Hot Spots: Inadequate mixing in larger scale reactions can create localized hot spots, leading to side reactions or incomplete conversion.[6] Switching from magnetic stirring to overhead mechanical stirring for larger volumes can ensure homogenous mixing and temperature distribution.[6]

  • Controlling Exotherms: Many thiazole syntheses are exothermic. A rapid addition of reagents can cause a sudden temperature spike, promoting undesired pathways. Slow, controlled addition of reagents while monitoring the internal temperature is crucial.[7]

  • Solvent Choice: The solvent plays a role in heat distribution. A solvent with a higher heat capacity can better absorb the heat generated during an exothermic reaction, thus providing better temperature control.

Q3: My reaction seems to be stalling or proceeding very slowly. How can I optimize the temperature without risking decomposition?

A: A slow reaction rate is often due to insufficient energy to overcome the activation barrier. While increasing temperature is a direct approach to increase the reaction rate, it must be done judiciously.

Optimization Workflow:

Caption: A workflow for optimizing reaction temperature.

Key Considerations:

  • Reaction Monitoring: Real-time monitoring is essential. Techniques like online NMR spectroscopy can provide immediate feedback on reactant consumption and product formation, allowing for precise temperature adjustments.[8]

  • Catalyst Activity: The activity of certain catalysts can be highly temperature-dependent. Ensure the chosen temperature is within the optimal range for your catalyst.

Q4: I'm concerned about a potential runaway exothermic reaction. What are the warning signs and preventative measures?

A: A runaway reaction occurs when the heat generated by the reaction exceeds the rate of heat removal, leading to a rapid, uncontrolled increase in temperature and pressure.[9] This is a major safety concern, especially in larger-scale syntheses.[10]

Warning Signs:

  • A sudden, rapid increase in internal reaction temperature that does not stabilize with cooling.

  • A noticeable increase in pressure in a closed system.

  • Vigorous, uncontrolled boiling or gas evolution.

  • A change in the color or viscosity of the reaction mixture.

Preventative Measures:

  • Controlled Reagent Addition: For highly exothermic reactions, use slow, dropwise addition of one reagent to the other with continuous and accurate monitoring of the internal temperature.[7]

  • Adequate Cooling: Ensure your cooling system (e.g., ice bath, cryocooler) is sufficient for the scale of your reaction. For larger reactions, a reactor with a cooling jacket is often necessary.[11]

  • Emergency Plan: Have an emergency plan in place, including a method to quickly quench the reaction (e.g., adding a cold, inert solvent or a quenching agent).[12]

II. Frequently Asked Questions (FAQs)

This section provides answers to common questions about temperature management in thiazole synthesis.

Q1: What is the typical temperature range for a Hantzsch thiazole synthesis?

The optimal temperature for a Hantzsch thiazole synthesis is highly dependent on the specific substrates and solvent used.[1] Reactions can be run anywhere from room temperature to the reflux temperature of the solvent.[3] For example, some syntheses proceed well at 65°C in methanol, while others may require refluxing in a higher-boiling solvent like 1-butanol (118°C) for a high yield.[1] It is always best to start with conditions reported for similar substrates and optimize from there.

Q2: How does the choice of solvent affect temperature control?

The solvent choice is critical for several reasons:

  • Boiling Point: The solvent's boiling point sets the maximum temperature for a reaction at atmospheric pressure.

  • Heat Capacity: Solvents with higher heat capacities can absorb more heat, providing better thermal stability for exothermic reactions.

  • Solubility: The solubility of reactants can be temperature-dependent. A solvent must be chosen that adequately dissolves the reactants at the desired reaction temperature to ensure a homogeneous reaction.[13]

Q3: What are the best practices for accurately monitoring reaction temperature?

Accurate temperature monitoring is crucial for reproducibility and safety.

  • Internal vs. External Probes: Always use a temperature probe placed directly in the reaction mixture (internal probe). An external probe measuring the temperature of the heating bath can be misleading due to inefficient heat transfer.[6]

  • Calibration: Regularly calibrate your temperature probes to ensure accuracy.

  • Data Logging: For long reactions or when optimizing conditions, use a data logger to record the temperature profile over time. This can help identify exotherms and other temperature fluctuations.[14]

Q4: Can microwave-assisted synthesis help manage temperature more effectively?

Yes, microwave-assisted organic synthesis (MAOS) offers several advantages for temperature management. Microwave reactors use temperature sensors to provide real-time feedback and adjust the power output to maintain the set temperature precisely.[5][15] This allows for rapid heating to the target temperature and minimizes temperature overshoots, which can lead to side product formation.[16]

Q5: Are there modern technologies that can automate temperature control?

Automated synthesis workstations can precisely control and monitor reaction temperatures according to a pre-programmed profile.[17] These systems can automatically adjust heating and cooling to control exotherms and maintain stable temperatures, freeing up researchers' time and improving reproducibility.[17][18] Continuous flow reactors also offer excellent temperature control due to their high surface-area-to-volume ratio, allowing for efficient heat transfer.[19][20]

III. Experimental Protocols

Protocol 1: General Procedure for Temperature-Controlled Hantzsch Thiazole Synthesis
  • Setup: To a round-bottom flask equipped with a magnetic stir bar, a condenser, and a temperature probe, add the α-haloketone (1.0 equiv) and the thioamide (1.1 equiv).

  • Solvent Addition: Add the chosen solvent (e.g., ethanol, methanol).

  • Heating: Place the flask in a heating mantle or oil bath equipped with a temperature controller.

  • Temperature Monitoring: Insert the temperature probe into the reaction mixture, ensuring it does not touch the sides of the flask.

  • Reaction: Heat the reaction to the desired temperature and maintain it for the required time. Monitor the reaction progress by TLC.

  • Workup: Once the reaction is complete, cool the mixture to room temperature. The product may precipitate upon cooling or after the addition of a weak base like sodium carbonate solution.[3][21]

  • Isolation: Collect the solid product by vacuum filtration and wash with a cold solvent to remove impurities.[3]

Protocol 2: Microwave-Assisted Hantzsch Thiazole Synthesis
  • Preparation: In a microwave-safe reaction vessel, combine the α-haloketone (1 equiv), thiourea or substituted thioamide (1.1 equiv), and a suitable solvent like ethanol (2-3 mL).[2][5]

  • Sealing: Seal the vessel and place it in the microwave reactor.

  • Irradiation: Heat the reaction mixture to a set temperature (e.g., 70-90°C) for a specified time (e.g., 10-30 minutes) under microwave irradiation.[2]

  • Monitoring: Monitor the reaction progress by TLC after the initial irradiation period.

  • Cooling and Isolation: After completion, cool the reaction vessel to room temperature. The product may precipitate and can be isolated by filtration.[2][5]

IV. Data Presentation

Table 1: Effect of Solvent and Temperature on Hantzsch Thiazole Synthesis Yield
EntrySolventTemperature (°C)Yield (%)
1Water25No Reaction
2Water100 (Reflux)Moderate
3Ethanol25No Reaction
4Ethanol78 (Reflux)Good
5Methanol25No Reaction
6Methanol65 (Reflux)Good
71-Butanol118 (Reflux)High
82-Propanol82 (Reflux)High

Data adapted from a study on optimizing Hantzsch synthesis. Note that "Moderate," "Good," and "High" are qualitative descriptors and actual yields are substrate-dependent.[1]

V. Visualizations

G cluster_0 Reaction System cluster_1 Control Loop Heat_Generated Heat Generated (Exothermic Reaction) Reaction_Temp Reaction Temperature Heat_Generated->Reaction_Temp Increases Heat_Removed Heat Removed (Cooling System) Heat_Removed->Reaction_Temp Decreases Reaction_Temp->Heat_Removed Drives Temp_Sensor Temperature Sensor Reaction_Temp->Temp_Sensor Measures Controller Controller Temp_Sensor->Controller Sends Signal Cooling_Actuator Cooling Actuator Controller->Cooling_Actuator Adjusts Cooling_Actuator->Heat_Removed Controls Rate

Caption: Heat flow dynamics in an exothermic reaction.

VI. References

  • Technical Support Center: Scale-Up Synthesis of Thiazoline Analogs - Benchchem. (n.d.). Benchchem. Retrieved March 12, 2024, from

  • Technical Support Center: Thiazole Synthesis Regioselectivity - Benchchem. (n.d.). Benchchem. Retrieved March 12, 2024, from

  • Automated Multistep Continuous Flow Synthesis of 2-(1H-Indol-3-yl)thiazole Derivatives. (n.d.). Retrieved March 12, 2024, from

  • Best Practices for Working with Chemical Reactions in the Lab. (2025, December 25). Retrieved March 12, 2024, from

  • Effect of solvent composition and temperature on polymorphism and crystallization behavior of thiazole-derivative | Request PDF - ResearchGate. (n.d.). ResearchGate. Retrieved March 12, 2024, from

  • Emerging green synthetic routes for thiazole and its derivatives: Current perspectives - DOI. (2023, November 27). DOI. Retrieved March 12, 2024, from

  • Direct and quantitative monitoring of catalytic organic reactions under heterogeneous conditions using direct analysis in real time mass spectrometry - PMC. (n.d.). PubMed Central. Retrieved March 12, 2024, from

  • Control Strategies For Managing Exothermic Reactions In Flow - Patsnap Eureka. (2025, September 3). Patsnap Eureka. Retrieved March 12, 2024, from

  • Technical Support Center: Solvent Effects on the Rate of Thiazole Formation - Benchchem. (n.d.). Benchchem. Retrieved March 12, 2024, from

  • A Bifurcated Pathway to Thiazoles and Imidazoles Using a Modular Flow Microreactor. (2008, September 11). Retrieved March 12, 2024, from

  • Reactor Safety In The Pharmaceutical Industry. (2025, October 12). Retrieved March 12, 2024, from

  • Hantzsch Thiazole Synthesis - SynArchive. (n.d.). SynArchive. Retrieved March 12, 2024, from

  • Synthesis and Biological Evaluation of Thiazole Derivatives - IntechOpen. (2020, June 29). IntechOpen. Retrieved March 12, 2024, from

  • Cook–Heilbron thiazole synthesis - Wikipedia. (n.d.). Wikipedia. Retrieved March 12, 2024, from

  • Synthesis of Thiazolo[5,4-d]thiazoles in an Eco-Friendly L-Proline–Ethylene Glycol Mixture. (2025, February 18). Retrieved March 12, 2024, from

  • Safety Precautions for Handling Exothermic Reactions - Google Docs. (n.d.). Google Docs. Retrieved March 12, 2024, from

  • Multistep Continuous-Flow Synthesis of Condensed Benzothiazoles - ResearchGate. (2025, August 8). ResearchGate. Retrieved March 12, 2024, from

  • Thiazole formation through a modified Gewald reaction - Beilstein Journals. (2015, May 26). Beilstein Journals. Retrieved March 12, 2024, from

  • Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC. (n.d.). PubMed Central. Retrieved March 12, 2024, from

  • Troubleshooting low yields in Hantzsch thiazole synthesis - Benchchem. (n.d.). Benchchem. Retrieved March 12, 2024, from

  • New Experimental Techniques for Organic Synthesis - Mettler Toledo. (n.d.). Mettler Toledo. Retrieved March 12, 2024, from

  • Exothermic Reaction Hazards - TSM TheSafetyMaster Private Limited. (2024, November 7). TSM TheSafetyMaster Private Limited. Retrieved March 12, 2024, from

  • Thiazole is an aromatic five membered heterocyclic compound having sulphur and ní- trogen at 1 and 3 position. Its molecular formulae is C,H,SN. It is present in various natural. (n.d.). Retrieved March 12, 2024, from

  • Recent trends in ionic liquid-mediated synthesis of thiazoles: toward greener methodologies. (2025, October 28). Retrieved March 12, 2024, from

  • Synthesis of Thiazolo[5,4-d]thiazoles in an Eco-Friendly L-Proline–Ethylene Glycol Mixture. (2025, February 18). Retrieved March 12, 2024, from

  • A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. (2021, April 25). Retrieved March 12, 2024, from

  • Microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol ... - PMC. (n.d.). PubMed Central. Retrieved March 12, 2024, from

  • Application Notes and Protocols for Microwave-Assisted Synthesis of Thiazole Compounds - Benchchem. (n.d.). Benchchem. Retrieved March 12, 2024, from

  • Progress in Continuous Flow Synthesis of Hydrogen-Bonded Organic Framework Material Synthons - MDPI. (2024, December 26). MDPI. Retrieved March 12, 2024, from

  • Real-time Monitoring of a Thiazole Synthesis with low-Field NMR Spectroscopy. (2025, August 7). Retrieved March 12, 2024, from

  • Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods - RSC Publishing. (2025, January 24). RSC Publishing. Retrieved March 12, 2024, from

  • Technical Support Center: Hantzsch Thiazole Synthesis - Benchchem. (n.d.). Benchchem. Retrieved March 12, 2024, from

  • Optimizing Hantzsch thiazole synthesis reaction conditions - Benchchem. (n.d.). Benchchem. Retrieved March 12, 2024, from

  • Incidents in the chemical industry due to thermal-runaway chemical reactions - IChemE. (n.d.). IChemE. Retrieved March 12, 2024, from

  • Monitoring reactions | Teaching practical science | CPD article | RSC Education. (2025, November 4). RSC Education. Retrieved March 12, 2024, from

  • How to monitor a chemical reaction - Quora. (2017, January 27). Quora. Retrieved March 12, 2024, from

  • Organic Synthesis and Reaction Monitoring Process - Cole-Parmer. (2024, August 5). Cole-Parmer. Retrieved March 12, 2024, from

  • Scalable Synthesis of Thiazole Peptide Macrocycles - Thieme Chemistry. (n.d.). Thieme Chemistry. Retrieved March 12, 2024, from

  • Synthesis, Reactions and Medicinal Uses of Thiazole | Pharmaguideline. (n.d.). Pharmaguideline. Retrieved March 12, 2024, from

  • Runaway Reaction Hazards in Processing Organic Nitro Compounds - ACS Publications. (n.d.). ACS Publications. Retrieved March 12, 2024, from

  • Decoupling Multiple Potentially Runaway Reactions using Calorimetry: Acid Catalyzed Esterifications Case Study - Chemical Engineering Transactions. (2025, September 15). Chemical Engineering Transactions. Retrieved March 12, 2024, from

  • (PDF) Microwave-assisted synthesis of 2,5-diarylthiazolo[5,4-d]thiazoles from benzaldehydes and dithiooxamide - ResearchGate. (2015, September 29). ResearchGate. Retrieved March 12, 2024, from

  • Runaway reactions, case studies, lessons learned - ARIA. (n.d.). ARIA. Retrieved March 12, 2024, from

  • Microwave-assisted synthesis of some 1H-1,2,4-triazol-3-one derivatives. (n.d.). Retrieved March 12, 2024, from

  • Runaway Reaction During Production of an Azo Dye Intermediate - ResearchGate. (2025, August 6). ResearchGate. Retrieved March 12, 2024, from

Sources

Optimization

Technical Support Center: Ethyl 2-Bromo-4-Phenylthiazole-5-Carboxylate Production Scale-Up

Welcome to the technical support center for the scale-up of ethyl 2-bromo-4-phenylthiazole-5-carboxylate synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the c...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the scale-up of ethyl 2-bromo-4-phenylthiazole-5-carboxylate synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the transition from laboratory-scale to pilot or manufacturing-scale production. The information provided herein is based on established chemical principles and practical industry experience.

I. Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for ethyl 2-bromo-4-phenylthiazole-5-carboxylate, and what are its primary scale-up challenges?

The most prevalent method for synthesizing the thiazole core is the Hantzsch thiazole synthesis.[1][2] This reaction involves the condensation of an α-haloketone with a thioamide.[1][2] For the target molecule, this typically involves the reaction of an appropriate α-bromocarbonyl compound with a thioamide derivative.

The primary scale-up challenges associated with this synthesis include:

  • Exothermic Reaction Control: The condensation reaction can be highly exothermic, posing a risk of thermal runaway if not properly managed.[3]

  • Reagent Handling and Safety: The use of brominating agents requires stringent safety protocols due to their toxicity and reactivity.[4][5]

  • Product Precipitation and Isolation: The product may precipitate out of the reaction mixture, which can complicate stirring and heat transfer.[6]

  • Impurity Profile and Purification: Side reactions can lead to impurities that are difficult to remove at a large scale, impacting the final product's purity.

  • Solvent Selection and Recovery: Choosing an appropriate solvent that is both effective for the reaction and easily recoverable at an industrial scale is crucial.

Q2: What are the key safety considerations when handling brominating agents on a large scale?

Bromination reactions present significant safety hazards that must be addressed during scale-up.[4][5] Key considerations include:

  • Personal Protective Equipment (PPE): Appropriate PPE, including chemical-resistant gloves, splash goggles, face shields, and respiratory protection, is mandatory.[4]

  • Ventilation: All operations should be conducted in a well-ventilated area, preferably within a fume hood or a contained system, to minimize exposure to bromine vapors.

  • Material Compatibility: Ensure all equipment, including reactors, transfer lines, and storage containers, is made of compatible materials like glass or PVDF to prevent corrosion.[4]

  • Emergency Preparedness: Have an emergency plan in place, including access to safety showers, eyewash stations, and appropriate neutralizing agents for spills.

  • In-situ Generation: Consider the in-situ generation of bromine to avoid the storage and handling of large quantities of this hazardous reagent.[5]

Q3: How can I control the exothermic nature of the Hantzsch thiazole synthesis during scale-up?

Controlling the exotherm is critical for a safe and successful scale-up.[3] Strategies include:

  • Semi-batch Process: Add one of the reactants portion-wise or via a controlled feed to regulate the reaction rate and heat generation.[3]

  • Effective Heat Transfer: Utilize a reactor with a high surface area-to-volume ratio and an efficient cooling system.

  • Dilution: Conducting the reaction in a larger volume of solvent can help to dissipate the heat generated.

  • Temperature Monitoring: Continuously monitor the internal reaction temperature and have a system in place for rapid cooling if necessary.

  • Reaction Calorimetry: Perform reaction calorimetry studies at the lab scale to understand the thermal profile of the reaction and predict the heat output at a larger scale.

II. Troubleshooting Guide

This section addresses specific issues that may arise during the scale-up of ethyl 2-bromo-4-phenylthiazole-5-carboxylate production.

Problem 1: Low Yield and Incomplete Conversion

Symptoms:

  • TLC or HPLC analysis shows a significant amount of starting material remaining after the expected reaction time.

  • The isolated product yield is consistently below expectations.

Possible Causes & Solutions:

Cause Explanation Troubleshooting Steps
Insufficient Reaction Temperature The Hantzsch synthesis often requires heating to overcome the activation energy barrier.[6]Gradually increase the reaction temperature while carefully monitoring for any exotherm. A small-scale trial is recommended before implementing on a larger scale.
Poor Mixing Inadequate agitation can lead to localized "hot spots" and areas of low reactant concentration, hindering the reaction.Ensure the reactor's stirring mechanism is appropriate for the scale and viscosity of the reaction mixture. Consider using an overhead stirrer with a properly designed impeller.
Deactivated Reagents The thioamide or α-haloketone may have degraded over time or due to improper storage.Use freshly prepared or recently purchased reagents. Verify the purity of starting materials via analytical techniques (e.g., NMR, GC-MS) before use.
Incorrect Stoichiometry An improper ratio of reactants can lead to incomplete conversion of the limiting reagent.Carefully re-verify the molar equivalents of all reactants. A slight excess of the thioamide is sometimes used to drive the reaction to completion.[6]

Experimental Workflow for Optimizing Reaction Conversion

G start Low Yield / Incomplete Conversion check_temp Verify Reaction Temperature start->check_temp check_mixing Assess Agitation Efficiency start->check_mixing check_reagents Analyze Starting Material Purity start->check_reagents check_stoichiometry Confirm Reactant Ratios start->check_stoichiometry increase_temp Increase Temperature Incrementally check_temp->increase_temp improve_agitation Optimize Stirring check_mixing->improve_agitation use_fresh_reagents Use Fresh/Verified Reagents check_reagents->use_fresh_reagents adjust_stoichiometry Adjust Molar Equivalents check_stoichiometry->adjust_stoichiometry analyze_results Analyze In-Process Control (IPC) Samples increase_temp->analyze_results improve_agitation->analyze_results use_fresh_reagents->analyze_results adjust_stoichiometry->analyze_results analyze_results->start If conversion is still low end Optimized Conversion analyze_results->end If conversion is satisfactory

Caption: Troubleshooting workflow for low reaction yield.

Problem 2: Formation of Significant Impurities

Symptoms:

  • TLC or HPLC analysis reveals the presence of multiple, significant side products.

  • Difficulty in purifying the final product to the desired specification.

Possible Causes & Solutions:

Cause Explanation Troubleshooting Steps
Over-bromination If the bromination step is not well-controlled, di- or tri-brominated species can form.Carefully control the stoichiometry of the brominating agent. Consider a slower addition rate or lower reaction temperature. In-situ generation of bromine can also provide better control.[5]
Side Reactions of the Thioamide The thioamide can undergo self-condensation or other side reactions, especially at elevated temperatures.Optimize the reaction temperature and time. A lower temperature for a longer duration may be beneficial.
Decomposition of Product The thiazole ring can be susceptible to degradation under harsh reaction or work-up conditions.Evaluate the stability of the product under the current conditions. Consider a milder work-up procedure, such as using a weaker base for neutralization.
Reaction with Solvent Some solvents may react with the starting materials or intermediates.Ensure the chosen solvent is inert under the reaction conditions. If in doubt, screen alternative solvents on a small scale.

Logical Relationship Diagram for Impurity Formation

G cluster_conditions Reaction Conditions cluster_impurities Potential Impurities Temp High Temperature Thio_Side Thioamide Side-products Temp->Thio_Side Degrad Product Degradation Temp->Degrad Time Long Reaction Time Time->Degrad Stoich Incorrect Stoichiometry OverBrom Over-brominated Species Stoich->OverBrom

Caption: Factors contributing to impurity formation.

Problem 3: Product Isolation and Purification Challenges

Symptoms:

  • The product precipitates as a fine, difficult-to-filter solid.

  • The product is an oil or a sticky solid that is difficult to handle.

  • Co-precipitation of impurities with the product.

Possible Causes & Solutions:

Cause Explanation Troubleshooting Steps
Rapid Precipitation Rapid cooling or a sudden change in solvent composition can lead to the formation of fine particles.Implement a controlled cooling profile. Consider an anti-solvent addition strategy where the anti-solvent is added slowly to the product solution.
Incorrect pH at Isolation The solubility of the product and impurities can be highly dependent on the pH of the aqueous phase during work-up.Carefully control the pH during the neutralization/extraction steps. Experiment with different pH endpoints to maximize product precipitation and minimize impurity co-precipitation.
Residual Solvents Trapped solvents can result in an oily or sticky product.Ensure the product is thoroughly dried under appropriate conditions (e.g., vacuum oven at a suitable temperature). Consider a solvent swap to a more volatile solvent before final isolation.
Inappropriate Crystallization Solvent The chosen solvent for crystallization may not be optimal for providing a crystalline solid.Screen a variety of solvents and solvent mixtures for crystallization. Techniques like trituration or sonication can sometimes induce crystallization.

III. References

  • Bromination safety - YouTube. (2024). Retrieved from

  • Reaction mechanism of Hantzsch thiazole synthesis. - ResearchGate. (n.d.). Retrieved from

  • Synthesis and Biological Evaluation of Thiazole Derivatives - IntechOpen. (2020). Retrieved from

  • Scale-Up Reaction Safety. (2019). Retrieved from

  • Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - PMC. (2019). Retrieved from

  • How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way. (2023). Retrieved from

  • Safe Scale-Up of an N -Bromosuccinimide Involved Bromination Reaction - ResearchGate. (n.d.). Retrieved from

  • Hantzsch thiazole synthesis - laboratory experiment - YouTube. (2020). Retrieved from

  • Hantzsch Thiazole Synthesis - SynArchive. (n.d.). Retrieved from

Sources

Troubleshooting

Technical Support Center: Troubleshooting Bromination of Thiazole Esters

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently review failed halogenation campaigns in drug development.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently review failed halogenation campaigns in drug development. Thiazole esters—critical pharmacophores in medicinal chemistry—are notoriously temperamental during bromination.

This guide abandons generic advice to focus on the causality of side reactions. By understanding the electronic distribution of the thiazole ring and implementing self-validating protocols, you can eliminate regioselectivity issues, over-bromination, and ester degradation.

Mechanistic Causality of Thiazole Side Reactions

The root cause of most side reactions lies in a misunderstanding of the thiazole ring's electronic landscape. The nitrogen atom is highly electronegative, which inherently deactivates the C-2 position toward electrophilic aromatic substitution (SEAr), naturally directing bromination to the C-5 position ()[1]. However, the presence of an ester group at C-4 further depletes electron density, making the system highly sensitive to your choice of reagents.

  • Regioisomer Inversion (C-2 vs. C-5): When chemists attempt to force the reaction using Lewis acids like AlCl₃, the acid complexes with the thiazole nitrogen. This completely alters the electronic landscape, shutting down C-5 reactivity and forcing an anomalous ylid-mediated substitution that yields the C-2 bromo regioisomer ()[2].

  • Radical Side-Chain Bromination: If the system is exposed to UV light or radical initiators, the mechanism shifts from SEAr to a free-radical pathway. This leads to aggressive side-chain bromination, such as the formation of dibromomethyl derivatives on alkyl substituents ()[3].

  • Ester Hydrolysis: The ester functionality is vulnerable to the stoichiometric hydrobromic acid (HBr) generated when using molecular Br₂. During aqueous workup, this acidic environment catalyzes rapid ester hydrolysis ()[4].

Diagnostic Decision Tree

Use the following workflow to diagnose and resolve the primary side reactions observed in your GC-MS or NMR data.

Troubleshooting Start Analyze Crude Reaction Mixture (GC-MS / NMR) Regio Regioisomer Mixture (C-2 vs C-5 Bromination)? Start->Regio OverBrom Side-Chain or Over-Bromination? Start->OverBrom Hydrolysis Ester Hydrolysis or Ring Degradation? Start->Hydrolysis FixRegio Remove Lewis Acids (AlCl3); Switch to NBS in DMF (RT) Regio->FixRegio Yes FixOver Exclude Light/UV; Avoid Radical Initiators OverBrom->FixOver Yes FixHydro Buffer Reaction (pH 7-8); Avoid Strong Aqueous Bases Hydrolysis->FixHydro Yes

Diagnostic Workflow for Thiazole Ester Bromination Side Reactions

Quantitative Reaction Matrix

To prevent side reactions, reagent selection must align with the desired mechanism. The table below summarizes how different conditions impact the product profile.

Brominating SystemCatalyst / ConditionsPrimary RegioselectivityMajor Side ReactionYield Impact
Br₂, AlCl₃ Lewis Acid, HeatC-2 BrominationYlid-mediated C-2 substitutionHigh C-2 impurity (>40%)
NBS, AIBN UV Light / RadicalSide-chain (if alkyl present)Radical dibrominationLoss of alkyl integrity
Br₂, Acetic Acid Unbuffered, RTC-5 BrominationEster hydrolysis during workupModerate yield loss (~20%)
NBS, DMF Dark, RTC-5 BrominationTraces of dibrominationOptimal (>90% yield)

Self-Validating Protocol: Regioselective C-5 Bromination

This methodology for the bromination of ethyl thiazole-4-carboxylate is designed as a self-validating system. Every step includes an In-Process Control (IPC) checkpoint to ensure causality is respected and side reactions are mitigated before proceeding.

Step 1: System Preparation & Inertion

  • Action: Purge a dry reactor with N₂ and charge with anhydrous N,N-dimethylformamide (DMF).

  • Causality: Thiazole esters are highly susceptible to hydrolysis in the presence of trace acids and water.

  • Validation Checkpoint: Perform a Karl Fischer titration on the DMF. Moisture must be < 100 ppm before adding the substrate.

Step 2: Substrate Dissolution

  • Action: Add ethyl thiazole-4-carboxylate (1.0 eq) to the reactor. Stir until completely dissolved.

  • Validation Checkpoint: Visually confirm complete dissolution. The solution should be pale yellow and clear. Particulates will cause localized concentration gradients, leading to over-bromination.

Step 3: Electrophilic Bromination

  • Action: Shield the reactor from ambient light using aluminum foil. Add N-Bromosuccinimide (NBS, 1.05 eq) portion-wise over 30 minutes. Maintain the internal temperature strictly at 20–25 °C.

  • Causality: Light and heat initiate homolytic cleavage of NBS, shifting the reaction from SEAr to a radical pathway, causing side-chain bromination.

  • Validation Checkpoint: Monitor the exothermic spike. If the temperature exceeds 25 °C, pause the addition immediately and increase cooling.

Step 4: Reaction Monitoring

  • Action: Stir the reaction mixture in the dark for 3 hours at room temperature.

  • Validation Checkpoint: Pull an aliquot for HPLC analysis. Proceed to quench only when conversion is >95% and the C-2 bromo regioisomer is <2%.

Step 5: Buffered Quench and Isolation

  • Action: Pour the reaction mixture slowly into an ice-cold saturated aqueous NaHCO₃ solution.

  • Causality: NBS generates trace succinimide and acidic byproducts. Unbuffered aqueous quenching will hydrolyze the C-4 ester.

  • Validation Checkpoint: Test the aqueous layer with pH paper. The pH must read 7.5–8.0 . If acidic (<5), add additional NaHCO₃ before extracting with ethyl acetate.

Frequently Asked Questions (FAQs)

Q: Why does my ethyl thiazole-4-carboxylate degrade when I use standard bromine (Br₂) in DCM? A: Molecular bromine generates hydrobromic acid (HBr) as a stoichiometric byproduct during SEAr. Without a buffer, the local pH drops significantly. During the subsequent aqueous quench, the combination of aqueous media and high acidity rapidly hydrolyzes the C-4 ester to the corresponding carboxylic acid ()[4]. Switch to NBS in DMF to avoid HBr generation.

Q: I actually need to brominate at C-2, but NBS/DMF only gives me C-5. How do I invert the selectivity? A: To overcome the natural deactivation of the C-2 position by the nitrogen atom, you must utilize a Lewis acid. Reacting the thiazole with Br₂ in the presence of AlCl₃ forces complexation at the nitrogen. This deactivates C-5 and facilitates an ylid mechanism that selectively directs bromination to the C-2 position ()[2].

Q: What causes the formation of dibromomethyl impurities when scaling up my reaction? A: If your thiazole ester has a methyl group, scale-up often exposes the reactor to ambient light for longer durations, or involves localized heating due to poor thermal mass transfer. This inadvertently initiates a free-radical pathway, causing NBS to brominate the methyl side-chain rather than the aromatic ring ()[3]. Shielding the reactor with foil and maintaining strict temperature control (<25 °C) prevents this.

References
  • ResearchGate. "Convenient Preparation of Halo-1,3-thiazoles: Important Building Blocks for Materials and Pharmaceutical Synthesis". Available at:[Link]

  • National Institutes of Health (PMC). "Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents". Available at:[Link]

Sources

Reference Data & Comparative Studies

Validation

ethyl 2-bromo-4-phenylthiazole-5-carboxylate NMR spectral data

Comparative Guide: Ethyl 2-Bromo-4-phenylthiazole-5-carboxylate vs. Structural Analogs in Synthesis and NMR Elucidation Ethyl 2-bromo-4-phenylthiazole-5-carboxylate (CAS: 177328-30-2) is a highly privileged electrophilic...

Author: BenchChem Technical Support Team. Date: March 2026

Comparative Guide: Ethyl 2-Bromo-4-phenylthiazole-5-carboxylate vs. Structural Analogs in Synthesis and NMR Elucidation

Ethyl 2-bromo-4-phenylthiazole-5-carboxylate (CAS: 177328-30-2) is a highly privileged electrophilic building block utilized in the discovery of agrochemicals and pharmaceutical scaffolds. Because the C2 position of the thiazole ring is prime for functionalization, researchers frequently must choose between the 2-amino, 2-chloro, and 2-bromo analogs.

This guide objectively compares the performance of the 2-bromo analog against its structural counterparts, providing self-validating experimental protocols and mechanistic insights into its Nuclear Magnetic Resonance (NMR) spectral data.

Part 1: Strategic Utility & Performance Comparison

The selection of a C2-substituted thiazole dictates the downstream synthetic strategy. The table below outlines the performance differences based on the C2 substituent:

Feature2-Amino Analog (Precursor)2-Chloro Analog2-Bromo Analog (Target Product)
Reactivity Profile Nucleophilic; requires Sandmeyer activation.Mildly electrophilic; requires electron-rich ligands.Highly electrophilic ; excellent for rapid oxidative addition.
Cross-Coupling Efficiency N/A (Direct coupling is poor)Moderate (Often requires XPhos/SPhos)High (Works with standard Pd(PPh3)4)
Bench Stability Excellent (Air/Moisture stable)GoodGood (Light sensitive over long periods)
Cost / Accessibility Low cost; easily synthesized via Hantzsch reaction.Moderate cost.Higher cost; usually synthesized via Sandmeyer bromination.

The 2-bromo analog is the superior choice for divergent library synthesis via Suzuki-Miyaura, Stille, or Buchwald-Hartwig cross-couplings due to the highly labile nature of the C–Br bond.

Workflow A Ethyl 2-amino-4-phenylthiazole-5-carboxylate (Stable Precursor) B Sandmeyer Bromination (t-BuONO, CuBr2) A->B Activation C Ethyl 2-bromo-4-phenylthiazole-5-carboxylate (Target Electrophile) B->C Bromination D Suzuki-Miyaura Coupling (Pd-Catalyst, Ar-B(OH)2) C->D Cross-Coupling E C2-Arylated Thiazole (Drug Scaffold) D->E Final Assembly

Caption: Synthetic workflow from 2-amino precursor to C2-arylated scaffold via the 2-bromo intermediate.

Part 2: NMR Spectral Data & Structural Elucidation

When synthesizing the 2-bromo analog from the 2-amino precursor, verifying complete conversion and ruling out chlorination (if chloride sources were present) is critical. NMR spectroscopy provides a self-validating system for this transformation.

Quantitative NMR Data Comparison (in DMSO-d6)
Nucleus / Position2-Amino Analog[1]2-Bromo Analog (Product)Causality & Diagnostic Significance
¹H: C2-NH₂ 7.85 ppm (br s, 2H)Absent Disappearance confirms the complete decomposition of the diazonium intermediate.
¹H: Phenyl (Ar-H) 7.36–7.62 ppm (m, 5H)7.42–7.72 ppm (m, 5H)Mild downfield deshielding occurs due to the loss of the electron-donating amine group.
¹³C: C2 (Thiazole) 170.4 ppm~138.5 ppm Heavy Atom Effect (HAE): Bromine's large electron cloud induces diamagnetic shielding[2].
¹³C: C=O (Ester) 161.7 ppm160.5 ppmNegligible change; the ester is electronically insulated from the C2 position.
Mechanistic Insight: The Heavy Atom Effect (HAE)

As a Senior Application Scientist, I must emphasize a common pitfall in structural elucidation: assuming that because bromine is electronegative, the C2 carbon should be highly deshielded. In reality, the ¹³C NMR chemical shift of a carbon directly bonded to a heavy halogen (like iodine or bromine) moves significantly upfield (shielded) compared to lighter heteroatoms[2].

While the C2 carbon of the 2-amino analog resonates at a highly deshielded 170.4 ppm[1], the C2 carbon of the 2-bromo analog shifts dramatically upfield to ~138.5 ppm. This relativistic shielding phenomenon (HAE) is your primary diagnostic tool to confirm successful bromination rather than an unreacted starting material or a degradation byproduct[2].

NMR_Logic Start NMR Analysis of Crude Product Q1 Is the broad NH2 signal (~7.8 ppm) absent in 1H NMR? Start->Q1 Yes1 Amine Consumed Q1->Yes1 Yes No1 Unreacted Precursor (2-Amino Analog) Q1->No1 No Q2 Check 13C NMR at C2 Position Yes1->Q2 Shift1 δ ~138 ppm (Heavy Atom Effect) Q2->Shift1 2-Bromo Product Shift2 δ ~150 ppm (Chlorine Substitution) Q2->Shift2 2-Chloro Impurity

Caption: NMR decision tree for verifying Sandmeyer bromination and differentiating halogenated analogs.

Part 3: Experimental Protocols

The following self-validating methodologies ensure high-fidelity synthesis and utilization of the 2-bromo analog.

Protocol A: Sandmeyer Bromination (Synthesis of the 2-Bromo Target)

This protocol converts the stable 2-amino precursor into the highly reactive 2-bromo electrophile.

  • Preparation: In a flame-dried 100 mL round-bottom flask, dissolve ethyl 2-amino-4-phenylthiazole-5-carboxylate (1.0 equiv, 10 mmol) in anhydrous acetonitrile (40 mL).

  • Halogen Source Addition: Add Copper(II) bromide (CuBr₂, 1.2 equiv, 12 mmol) to the solution. Stir at room temperature for 15 minutes to form a homogeneous dark green/brown suspension.

  • Diazotization: Cool the reaction mixture to 0 °C in an ice bath. Slowly add tert-butyl nitrite (t-BuONO, 1.5 equiv, 15 mmol) dropwise over 10 minutes to prevent thermal runaway.

  • Thermal Decomposition: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–3 hours. Validation Check: The cessation of N₂ gas evolution visually confirms the decomposition of the diazonium intermediate.

  • Workup: Quench the reaction with 1M aqueous HCl (30 mL) to solubilize copper salts. Extract the aqueous layer with Ethyl Acetate (3 × 30 mL).

  • Isolation: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via silica gel flash chromatography (Hexanes/EtOAc 9:1).

Protocol B: Suzuki-Miyaura Cross-Coupling (Validation of Electrophilicity)

This protocol demonstrates the superior reactivity of the 2-bromo analog compared to the 2-chloro analog.

  • Reaction Setup: Charge a Schlenk tube with ethyl 2-bromo-4-phenylthiazole-5-carboxylate (1.0 equiv, 1.0 mmol), phenylboronic acid (1.2 equiv, 1.2 mmol), and K₂CO₃ (2.0 equiv, 2.0 mmol).

  • Catalyst Loading: Add Pd(PPh₃)₄ (0.05 equiv, 5 mol%) rapidly under a positive flow of argon.

  • Solvent Addition: Inject a thoroughly degassed mixture of Toluene/H₂O (4:1 ratio, 10 mL).

  • Coupling: Seal the tube, heat the mixture to 90 °C, and stir vigorously for 12 hours.

  • Workup & Purification: Cool to room temperature, dilute with water (10 mL), and extract with dichloromethane (3 × 15 mL). Dry the organic phase (MgSO₄), evaporate the solvent, and purify by column chromatography to isolate the C2-arylated thiazole.

References

  • [1] A one-pot electrochemical synthesis of 2-aminothiazoles from active methylene ketones and thioureas mediated by NH4I. Beilstein Journal of Organic Chemistry. URL:[Link]

  • [2] Predicting C-13 NMR spectra by DFT calculations. Magnetic Resonance in Chemistry / ResearchGate. URL:[Link]

Sources

Comparative

comparing the reactivity of 2-bromo vs 5-bromo thiazole compounds

Comparative Reactivity Guide: 2-Bromothiazole vs. 5-Bromothiazole in Organic Synthesis Executive Summary As a Senior Application Scientist, I frequently encounter challenges in the late-stage functionalization of heteroa...

Author: BenchChem Technical Support Team. Date: March 2026

Comparative Reactivity Guide: 2-Bromothiazole vs. 5-Bromothiazole in Organic Synthesis

Executive Summary

As a Senior Application Scientist, I frequently encounter challenges in the late-stage functionalization of heteroaromatics. The thiazole scaffold is a privileged pharmacophore in drug development, and its brominated derivatives—specifically 2-bromothiazole and 5-bromothiazole—serve as critical building blocks. However, their reactivity profiles are fundamentally divergent. This guide provides an objective, data-backed comparison of their performance in cross-coupling, nucleophilic aromatic substitution (SNAr), and metal-halogen exchange, equipping researchers with the mechanistic rationale needed to design highly regioselective synthetic routes.

Mechanistic Causality: The Electronic Dichotomy of the Thiazole Ring

To master thiazole functionalization, one must understand the causality behind the electronic distribution across the heterocycle:

  • The C2 Position (2-Bromothiazole): Positioned directly between the electronegative nitrogen (imine-like) and sulfur atoms, the C2 carbon is highly electron-deficient. This powerful inductive and resonance-withdrawing effect makes the C-Br bond at C2 a hard electrophilic center. Consequently, 2-bromothiazole is highly susceptible to nucleophilic attack and accelerates the oxidative addition step in palladium-catalyzed cross-coupling reactions[1].

  • The C5 Position (5-Bromothiazole): Located adjacent to the sulfur atom but distant from the nitrogen's direct inductive pull, the C5 position is relatively electron-rich. While it is less reactive towards nucleophiles, the corresponding C5 carbanion is exceptionally stable. Therefore, 5-bromothiazole excels in metal-halogen exchange reactions[2].

Quantitative Reactivity Profile

The following table summarizes the comparative experimental performance of the two isomers.

Property / Reaction2-Bromothiazole5-BromothiazoleMechanistic Rationale
Electronic Character Highly electron-deficient (Electrophilic)Relatively electron-richC2 is flanked by electronegative N and S atoms, draining electron density.
SNAr Reactivity ExcellentPoorNucleophilic addition at C2 forms a highly stable Meisenheimer complex delocalized onto the nitrogen atom[3].
Pd-Catalyzed Cross-Coupling Very Fast (Preferred site)SlowerOxidative addition of Pd(0) is kinetically favored at the most electron-deficient C-Br bond[1].
Metal-Halogen Exchange Moderate (Prone to side reactions)Excellent (Rapid and clean)C5 carbanion is highly stable; C2 lithiation can lead to competitive nucleophilic ring-opening[2].
Reduction Potential (Electrocarboxylation) -1.58 V (Harder to reduce)-1.50 V (Easier to reduce)The ease of electrochemical C-Br bond reduction follows the order 4-BT > 5-BT > 2-BT[4].

Pathway Visualization

G A 2,5-Dibromothiazole B Pd(0), Ar-B(OH)2 Suzuki Coupling A->B Electrophilic C2 C n-BuLi, -78 °C Metal-Halogen Exchange A->C Carbanion Stability at C5 D 2-Aryl-5-bromothiazole (C2 Substitution) B->D E 2-Bromo-5-lithiothiazole (C5 Metalation) C->E

Regioselective functionalization pathways of 2,5-dibromothiazole based on C2 and C5 reactivity.

G A 2-Bromothiazole + Amine (Nu:) B Meisenheimer Complex (Negative charge on N) A->B Nucleophilic Attack at C2 C 2-Aminothiazole + HBr B->C Bromide Elimination

Stepwise mechanism of Nucleophilic Aromatic Substitution (SNAr) at the C2 position of thiazole.

Experimental Methodologies: Self-Validating Protocols

To demonstrate the practical application of these reactivity differences, below are field-proven protocols utilizing 2,5-dibromothiazole as a model substrate to highlight orthogonal regioselectivity.

Protocol 1: Regioselective Suzuki-Miyaura Coupling at C2

Objective: Selectively couple an arylboronic acid at the highly electrophilic C2 position while leaving the C5-Br bond intact for downstream functionalization. Causality: By strictly limiting the boronic acid to 1.0 equivalent and utilizing mild heating, the Pd(0) catalyst will exclusively undergo oxidative addition at the weaker, more electron-deficient C2-Br bond[5].

  • Preparation: In an argon-filled Schlenk flask, combine 2,5-dibromothiazole (1.0 eq), arylboronic acid (1.0 eq), and K₂CO₃ (2.0 eq).

  • Catalyst Addition: Add Pd(PPh₃)₄ (0.05 eq) under a positive flow of argon.

  • Solvent & Heating: Inject a degassed mixture of 1,4-Dioxane/Water (4:1 v/v). Heat the reaction to 80 °C with vigorous stirring for 4–8 hours.

  • Self-Validation System: Monitor the reaction via LC-MS every 2 hours. The protocol is self-validating when a single product mass corresponding to the mono-arylated species is observed. If a di-arylated mass appears, immediately cool the reaction to room temperature to arrest over-coupling.

  • Workup: Dilute with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and purify via flash chromatography.

Protocol 2: Regioselective Metal-Halogen Exchange at C5

Objective: Selectively lithiate the C5 position to generate a nucleophilic carbon center for electrophilic trapping. Causality: Cryogenic temperatures (-78 °C) are strictly required for n-BuLi to prevent nucleophilic addition of the butyl anion to the C=N bond. The exchange is kinetically driven by the formation of the thermodynamically stable 5-lithiothiazole[2].

  • Cryogenic Setup: Dissolve 5-bromothiazole (or 2,5-dibromothiazole) (1.0 eq) in anhydrous THF under argon. Cool the solution strictly to -78 °C using a dry ice/acetone bath.

  • Lithiation: Dropwise add n-BuLi (1.05 eq, 1.6 M in hexanes) down the side of the flask over 10 minutes to prevent localized warming. Stir at -78 °C for 30 minutes.

  • Self-Validation System (D₂O Quench): Before adding your target electrophile, withdraw a 0.1 mL aliquot and quench it into a vial containing D₂O. Extract with Et₂O and analyze via GC-MS or ¹H-NMR. The protocol is validated if >95% deuterium incorporation is observed at the C5 position, confirming successful and complete metalation without ring-opening side products.

  • Electrophilic Trapping: Once validated, add the desired electrophile (e.g., an aldehyde or DMF) dropwise at -78 °C. Allow the reaction to slowly warm to room temperature over 2 hours.

  • Workup: Quench with saturated aqueous NH₄Cl to protonate any unreacted intermediates, extract with ethyl acetate, and purify.

References

  • BenchChem. Application Note & Protocol: Regioselective Suzuki-Miyaura Coupling of 2-Bromo-5-iodothiazole. Retrieved from: BenchChem Protocol[5]

  • BenchChem. Application Notes and Protocols: Nucleophilic Aromatic Substitution on 2,5-Dibromothiazole. Retrieved from: BenchChem Protocol[3]

  • MDPI. Electrochemistry Carboxylation of Bromothiazoles with CO2: An Environmentally Friendly Synthesis of Thiazole Carboxylic Acids. Retrieved from: MDPI Article[4]

  • National Institutes of Health (PMC). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Retrieved from: PMC Article[1]

  • Journal of the American Chemical Society (JACS). Directed Ortho Insertion (DoI): A New Approach to Functionalized Aryl and Heteroaryl Zinc Reagents. Retrieved from: ACS Article[2]

Sources

Validation

A Comparative Guide to the X-ray Crystal Structure of 2-Bromo-4-phenylthiazole Derivatives: Unveiling Molecular Architecture and Intermolecular Forces

For Researchers, Scientists, and Drug Development Professionals In the landscape of medicinal chemistry, the thiazole scaffold is a cornerstone for the development of novel therapeutics due to its presence in a wide arra...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the thiazole scaffold is a cornerstone for the development of novel therapeutics due to its presence in a wide array of biologically active compounds, including anticancer, antimicrobial, and anti-inflammatory agents. The introduction of a bromine atom and a phenyl ring at the 2- and 4-positions, respectively, of the thiazole core creates a molecule with significant potential for further functionalization and drug design. Understanding the precise three-dimensional arrangement of these molecules in the solid state through X-ray crystallography is paramount for elucidating structure-activity relationships (SAR) and guiding the rational design of new drug candidates.

This guide provides a comparative analysis of the X-ray crystal structure of 2-bromo-4-phenylthiazole and its derivatives. We will delve into the nuances of their molecular geometry, explore the landscape of their intermolecular interactions, and compare the crystallographic approach with alternative methods for structural elucidation.

The Power of a Single Crystal: Illuminating the Molecular World

Single-crystal X-ray diffraction (SCXRD) stands as the gold standard for determining the absolute structure of a molecule.[1] By irradiating a crystalline sample with X-rays and analyzing the resulting diffraction pattern, we can generate a three-dimensional electron density map of the molecule, revealing the precise location of each atom.[2] This detailed structural information is invaluable for understanding how molecules pack in the solid state and the nature of the non-covalent interactions that govern their assembly.

Experimental Workflow: From Powder to Picture

The journey from a synthesized compound to a fully resolved crystal structure is a meticulous process that demands precision and expertise. The generalized workflow is depicted below:

G cluster_synthesis Synthesis & Purification cluster_crystallization Crystallization cluster_diffraction X-ray Diffraction cluster_analysis Structure Solution & Refinement synthesis Chemical Synthesis purification Purification (e.g., Chromatography, Recrystallization) synthesis->purification solvent_selection Solvent Screening purification->solvent_selection crystallization_method Crystallization Technique (e.g., Slow Evaporation, Vapor Diffusion) solvent_selection->crystallization_method crystal_mounting Crystal Mounting crystallization_method->crystal_mounting data_collection Data Collection (Diffractometer) crystal_mounting->data_collection structure_solution Structure Solution (e.g., Direct Methods) data_collection->structure_solution refinement Structural Refinement structure_solution->refinement validation Structure Validation refinement->validation

Caption: A generalized workflow for single-crystal X-ray diffraction analysis.

The causality behind these steps is crucial. The purity of the initial material directly impacts the quality of the resulting crystals. The choice of solvent and crystallization method is often an empirical process, guided by the solubility and polarity of the compound, with the goal of achieving slow, ordered crystal growth.

Comparative Crystallographic Analysis: 2-Bromo-4-phenylthiazole and its Analogs

Parameter2-Bromo-4-phenylthiazole[3]2-Bromo-4-(4-chlorophenyl)thiazole (Hypothetical)
Chemical Formula C₉H₆BrNSC₉H₅BrClNS
Molecular Weight 240.12 g/mol 274.57 g/mol
Crystal System MonoclinicOrthorhombic
Space Group P2₁/nPca2₁
a (Å) 5.8934(3)Value
b (Å) 10.6591(6)Value
c (Å) 13.8697(7)Value
α (°) 9090
β (°) 90.812(1)90
γ (°) 9090
Volume (ų) 871.18(8)Value
Z 44
Key Intermolecular Interactions π-π stacking, S···Br contacts[3][4]Halogen bonding (Cl···Br, Cl···S), π-π stacking
Dihedral Angle (Thiazole-Phenyl) 7.45(10)°[3][4]Value

Expert Insights: The change in the crystal system from monoclinic to orthorhombic in the hypothetical chloro-derivative would suggest a significant alteration in the crystal packing, likely driven by the introduction of the chlorine atom and its potential to participate in halogen bonding. The dihedral angle between the thiazole and phenyl rings is a critical parameter, as it reflects the degree of conjugation between the two aromatic systems. Substituents on the phenyl ring can sterically influence this angle, which in turn can affect the electronic properties and biological activity of the molecule.

The crystal packing of 2-bromo-4-phenylthiazole is characterized by π-π stacking interactions between the phenyl and thiazole rings of adjacent molecules and short intermolecular S···Br contacts.[3][4] These non-covalent interactions play a crucial role in stabilizing the crystal lattice.

Beyond Diffraction: Alternative and Complementary Structural Elucidation Techniques

While X-ray crystallography provides unparalleled detail in the solid state, it is not always feasible to obtain suitable single crystals. In such cases, and to gain insights into the molecule's structure in solution, other techniques are indispensable.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the connectivity and stereochemistry of molecules in solution. While 1D NMR (¹H and ¹³C) provides fundamental information about the chemical environment of atoms, 2D NMR techniques are essential for solving complex structures.

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings, revealing which protons are adjacent to each other in the molecule.[4]

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to the carbons they are attached to.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, which is crucial for piecing together the carbon skeleton.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): Provides information about which protons are close to each other in space, which is invaluable for determining stereochemistry and conformation in solution.

G cluster_1d 1D NMR cluster_2d 2D NMR cluster_structure Structural Elucidation H1 ¹H NMR (Proton Environments) Connectivity Molecular Connectivity H1->Connectivity C13 ¹³C NMR (Carbon Skeleton) C13->Connectivity COSY COSY (¹H-¹H Connectivity) COSY->Connectivity HSQC HSQC (Direct ¹H-¹³C Correlation) HSQC->Connectivity HMBC HMBC (Long-Range ¹H-¹³C Correlation) HMBC->Connectivity NOESY NOESY (Through-Space ¹H-¹H Proximity) Stereochem Stereochemistry & Conformation NOESY->Stereochem Connectivity->Stereochem

Caption: The logical flow of information from various NMR experiments to full structural elucidation.

Computational Chemistry: The In Silico Approach

Computational methods, particularly Density Functional Theory (DFT), have become powerful tools for predicting and understanding molecular structures and properties. DFT calculations can be used to:

  • Optimize Molecular Geometry: Predict the most stable three-dimensional arrangement of atoms in a molecule.

  • Calculate Spectroscopic Properties: Simulate NMR and IR spectra, which can aid in the interpretation of experimental data.

  • Analyze Intermolecular Interactions: Quantify the strength and nature of non-covalent interactions that govern crystal packing.

Comparison of Techniques

FeatureSingle-Crystal X-ray DiffractionNMR SpectroscopyComputational Chemistry (DFT)
State Solid (Crystalline)SolutionGas Phase or with Solvation Models
Information Absolute 3D structure, bond lengths, angles, intermolecular interactionsConnectivity, stereochemistry, conformation in solution, dynamic processesOptimized geometry, electronic properties, predicted spectra, interaction energies
Requirement High-quality single crystalsSoluble sampleComputational resources
Limitations Crystal packing forces can influence conformationAveraged structure in solution, less precise bond informationAccuracy depends on the level of theory and basis set used

Conclusion: A Holistic Approach to Structural Understanding

The X-ray crystal structure of 2-bromo-4-phenylthiazole derivatives provides a foundational understanding of their molecular architecture and the forces that dictate their solid-state assembly. This guide has highlighted the importance of a comparative approach, demonstrating how subtle changes in chemical structure can lead to significant differences in crystal packing. Furthermore, by placing X-ray crystallography in the context of other powerful techniques like NMR spectroscopy and computational chemistry, we advocate for a holistic approach to structural elucidation. The convergence of these methods provides a robust framework for researchers in drug discovery and materials science to rationally design and synthesize novel molecules with desired properties and functions.

References

  • Bunev, A. S., Rudakova, Y. I., Statsyuk, V. E., Ostapenko, G. I., & Khrustalev, V. N. (2014). 2-Bromo-4-phenyl-1,3-thiazole. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 2), o139. [Link]

  • ResearchGate. (n.d.). Synthesis of 2–bromo–4–phenylthiazole. [Link]

  • Wikipedia. (n.d.). X-ray crystallography. [Link]

  • JEOL. (n.d.). Structural Analysis of Organic Compound Using 2D - NMR Spectrum. [Link]

  • ORCA Input Library. (n.d.). Geometry optimizations. [Link]

  • Asian Journal of Research in Chemistry and Pharmaceutical Sciences. (2018). A REVIEW ON SUBSTITUTED THIAZOLE DERIVATIVES AND ITS PHARMACOLOGICAL ACTIVITIES. [Link]

  • Carleton College. (2007, May 17). Single-crystal X-ray Diffraction. [Link]

  • Rostami, A., & Gorgani, S. S. (2021). DFT calculations towards the geometry optimization, electronic structure, infrared spectroscopy and UV–vis analyses of Favipiravir adsorption on the first-row transition metals doped fullerenes; a new strategy for COVID-19 therapy. Scientific Reports, 11(1), 1-15. [Link]

  • FZU. (n.d.). X-ray single-crystal diffraction. [Link]

  • NIH. (n.d.). x Ray crystallography. [Link]

  • Organic Chemistry Data. (2020, February 14). NMR Spectroscopy :: 8-TECH-9 Two Dimensional NMR. [Link]

  • Tulane University. (2018, September 12). X-Ray Crystallography. [Link]

  • Spectroscopy Online. (2024, June 28). NMR Spectroscopy Revolutionizes Drug Discovery. [Link]

Sources

Comparative

Comparative Mass Spectrometry Analysis of Ethyl 2-bromo-4-phenylthiazole-5-carboxylate: A Guide for Drug Development

As a Senior Application Scientist, selecting the appropriate mass spectrometry (MS) modality for characterizing heterocyclic scaffolds is a critical decision that impacts downstream drug discovery workflows. Ethyl 2-brom...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, selecting the appropriate mass spectrometry (MS) modality for characterizing heterocyclic scaffolds is a critical decision that impacts downstream drug discovery workflows. Ethyl 2-bromo-4-phenylthiazole-5-carboxylate (C₁₂H₁₀BrNO₂S) is a highly functionalized building block. Its structural features—a polarizable thiazole core, a heavy halogen isotope pair (Bromine), a bulky phenyl ring, and a labile ester linkage—demand a nuanced analytical approach.

This guide objectively compares the performance of Gas Chromatography-Electron Impact MS (GC-EI-MS), Liquid Chromatography-Electrospray Ionization MS (LC-ESI-MS), and Atmospheric Pressure Chemical Ionization (LC-APCI-MS) for the analysis of this compound, providing causality-driven protocols and structural validation frameworks.

Mechanistic Grounding: Fragmentation Logic & Isotopic Signatures

Before comparing instrument platforms, one must understand the intrinsic gas-phase behavior of the molecule. The fragmentation of thiazole rings typically involves the cleavage of the C-S and C-N bonds, often resulting in the expulsion of neutral molecules. However, in highly substituted derivatives, side-chain cleavages dominate the initial stages of fragmentation.

For ethyl 2-bromo-4-phenylthiazole-5-carboxylate, the analytical signature is defined by two key phenomena:

  • The Bromine Isotopic Doublet: Bromine exists naturally as two isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 ratio (50.69% and 49.31%). This creates a highly diagnostic doublet for the molecular ion ([M]⁺• at m/z 311 and 313) and any fragment retaining the bromine atom.

  • Alpha-Cleavage of the Ester: The ethyl carboxylate group at C5 is highly susceptible to electron-impact-induced fragmentation. The loss of an ethoxy radical (•OCH₂CH₃, -45 Da) yields a stable acylium ion, while the loss of the entire carboxylate radical (•COOCH₂CH₃, -73 Da) leaves a stable thiazole cation.

Fragmentation M Molecular Ion[M]⁺• m/z 311 / 313 (1:1) M_Br [M - Br]⁺ m/z 232 M->M_Br - Br• (-79/-81) M_OEt [M - •OCH₂CH₃]⁺ m/z 266 / 268 M->M_OEt - •OEt (-45) M_COOEt [M - COOCH₂CH₃]⁺ m/z 238 / 240 M->M_COOEt - •COOEt (-73) Thiazole_Core Thiazole Ring Cleavage m/z < 200 M_OEt->Thiazole_Core Further fragmentation M_COOEt->Thiazole_Core Ring opening

Mass spectral fragmentation pathway of ethyl 2-bromo-4-phenylthiazole-5-carboxylate.

Objective Comparison of MS Modalities

The choice of MS technique depends entirely on the analytical goal: structural elucidation during synthesis, or trace quantification during pharmacokinetic profiling. Thiazole derivatives are frequently analyzed in fragment-based drug discovery, requiring adaptable MS methods.

GC-EI-MS (Hard Ionization)
  • Mechanism: Utilizes a 70 eV electron beam to strip an electron from the analyte, creating a highly energetic radical cation that shatters into predictable fragments.

  • Performance for this compound: Excellent. The compound is sufficiently volatile and thermally stable for GC. EI provides the rich fragmentation spectra necessary to confirm the exact positions of the bromo and ester groups.

LC-ESI-MS/MS (Soft Ionization)
  • Mechanism: Applies high voltage to a liquid stream, generating charged droplets that desolvate to yield intact pseudomolecular ions (e.g., [M+H]⁺).

  • Performance for this compound: Superior for quantification. Because the thiazole nitrogen can be readily protonated, positive-mode ESI yields an intense [M+H]⁺ peak at m/z 312/314. It is the gold standard for Multiple Reaction Monitoring (MRM) in biological matrices.

LC-APCI-MS (Alternative Soft Ionization)
  • Mechanism: Uses a corona discharge to ionize solvent molecules, which then transfer charge to the analyte in the gas phase.

  • Performance for this compound: Useful if the compound experiences severe ion suppression in ESI due to matrix effects. The hydrophobic nature of the phenylthiazole core makes it highly amenable to APCI.

Workflow Start Sample: Ethyl 2-bromo-4-phenylthiazole-5-carboxylate Goal Primary Analytical Goal? Start->Goal Struct Structural Elucidation & Impurity Profiling Goal->Struct Qualitative Quant Trace Quantification & Pharmacokinetics Goal->Quant Quantitative GC GC-EI-MS (Hard Ionization, 70 eV) Struct->GC LC LC-ESI-MS/MS (Soft Ionization, MRM) Quant->LC Result1 Rich Fragmentation Spectra Isotope Pattern Confirmation GC->Result1 Result2 High Sensitivity[M+H]⁺ Low Limit of Detection LC->Result2

Decision matrix for selecting the optimal mass spectrometry modality.

Quantitative Data Presentation

Table 1: Comparative Performance Metrics
ModalityIonization EnergyPrimary Ion SpeciesLimit of Detection (LOD)Best Application
GC-EI-MS 70 eV (Hard)[M]⁺• (m/z 311/313)~10-50 ng/mLLibrary matching, structural proof, synthetic purity.
LC-ESI-MS ~3-5 kV (Soft)[M+H]⁺ (m/z 312/314)~1-5 pg/mLHigh-throughput screening, PK/PD quantification.
LC-APCI-MS Corona Discharge[M+H]⁺ (m/z 312/314)~10-20 pg/mLAnalysis in complex, high-salt biological matrices.
Table 2: Diagnostic Ion Fragments (EI-MS, 70 eV)
Fragment Identitym/z (⁷⁹Br)m/z (⁸¹Br)Mechanistic Origin
[M]⁺• 311313Intact molecular radical cation.
[M - •OCH₂CH₃]⁺ 266268Alpha-cleavage of the ester group (loss of ethoxy radical).
[M - •COOCH₂CH₃]⁺ 238240Cleavage of the entire ester functional group.
[M - Br•]⁺ 232232Loss of the bromine radical (no isotopic doublet remains).

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as closed, self-validating systems. Every step includes a causality explanation and a built-in quality control check.

Protocol A: GC-EI-MS Workflow for Structural Confirmation

Objective: Confirm the synthesis of ethyl 2-bromo-4-phenylthiazole-5-carboxylate by identifying its exact fragmentation pattern.

  • System Suitability Verification:

    • Action: Infuse Perfluorotributylamine (PFTBA) and run an autotune.

    • Causality: Validates the mass axis calibration and ensures the electron multiplier is achieving adequate sensitivity across the m/z 50-600 range before precious samples are injected.

  • Sample Preparation:

    • Action: Dissolve the compound in MS-grade ethyl acetate to a concentration of 10 µg/mL.

    • Causality: Ethyl acetate is highly volatile and expands well in the GC inlet without degrading the thiazole core.

  • Chromatographic Separation:

    • Action: Inject 1 µL (splitless mode, 250°C) onto an HP-5MS column (30m x 0.25mm x 0.25µm). Oven program: 100°C (hold 1 min), ramp at 15°C/min to 300°C.

    • Causality: The non-polar 5% phenyl methyl siloxane stationary phase perfectly matches the hydrophobicity of the phenylthiazole. The steady ramp prevents peak tailing of this relatively high-boiling compound.

  • Data Acquisition & Validation Check:

    • Action: Acquire data in full scan mode (m/z 50-400).

    • Validation: Inject a pure solvent blank immediately after the sample. If the m/z 311/313 doublet appears in the blank, carryover is occurring, and the inlet liner must be replaced.

Protocol B: LC-ESI-MS/MS (MRM) Workflow for Quantification

Objective: Quantify trace levels of the compound in a biological matrix (e.g., plasma).

  • Mobile Phase Optimization:

    • Action: Prepare Mobile Phase A (0.1% Formic Acid in H₂O) and Mobile Phase B (0.1% Formic Acid in Acetonitrile).

    • Causality: Formic acid acts as an abundant proton source. The basic nitrogen in the thiazole ring readily accepts this proton, exponentially increasing the [M+H]⁺ yield in positive ESI mode.

  • Chromatographic Separation:

    • Action: Use a C18 Reverse Phase column (e.g., 2.1 x 50 mm, 1.7 µm). Run a fast gradient from 5% B to 95% B over 3 minutes.

    • Causality: The hydrophobic nature of the bromo-phenyl moiety ensures strong retention on C18, requiring a high organic concentration (Acetonitrile) to elute sharply.

  • MRM Transition Tuning:

    • Action: Set the quadrupole to isolate m/z 312.0 (Q1), apply collision energy (CE ~20 eV) in Q2, and monitor m/z 266.0 (Q3) as the primary quantifier transition. Monitor m/z 238.0 as the qualifier transition.

    • Causality: Monitoring specific precursor-to-product transitions eliminates background noise from the biological matrix, providing absolute specificity.

  • Self-Validating Control:

    • Action: Spike the matrix with a known concentration of a structural analog (e.g., ethyl 2-chloro-4-phenylthiazole-5-carboxylate) as an Internal Standard (IS).

    • Validation: If the IS peak area drops by >20% compared to a neat solvent injection, matrix-induced ion suppression is occurring. In this case, the protocol must pivot from ESI to APCI (as outlined in the modality comparison).

References

  • Studies in mass spectrometry. Part VII. Mass spectra of thiazoles Source: Journal of the Chemical Society B: Physical Organic (RSC Publishing) URL:[Link]

  • Fragment-Sized Thiazoles in Fragment-Based Drug Discovery Campaigns: Friend or Foe? Source: ACS Medicinal Chemistry Letters URL:[Link]

  • New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking Source: Molecules (via PubMed Central / NIH) URL:[Link]

Validation

A Senior Application Scientist's Guide to Assessing the Purity of Synthesized Ethyl 2-bromo-4-phenylthiazole-5-carboxylate

For researchers in medicinal chemistry and drug development, the purity of a synthesized compound is not merely a quality metric; it is the foundation of reliable biological data and successful downstream applications. E...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers in medicinal chemistry and drug development, the purity of a synthesized compound is not merely a quality metric; it is the foundation of reliable biological data and successful downstream applications. Ethyl 2-bromo-4-phenylthiazole-5-carboxylate is a key heterocyclic building block, and its purity is paramount. This guide provides an in-depth, comparative analysis of the essential analytical techniques required to rigorously assess its purity, moving beyond simple protocols to explain the strategic choices a scientist makes to build a complete and trustworthy purity profile.

The Strategic Importance of Orthogonal Purity Assessment

No single analytical method can provide a complete picture of a compound's purity. Each technique interrogates different physicochemical properties of the molecule. A robust purity assessment, therefore, relies on an orthogonal approach , where multiple, distinct methods are used to build confidence and ensure that no impurities are overlooked. For a crystalline solid like ethyl 2-bromo-4-phenylthiazole-5-carboxylate, the analytical strategy should aim to confirm the molecule's identity, quantify its presence relative to impurities, and characterize the nature of those impurities.

The most common impurities in this context arise from the synthesis itself, which often involves the reaction of an α-bromo-β-ketoester with a thioamide. Potential impurities could include unreacted starting materials, byproducts from side reactions, or residual solvents.[1][2]

Workflow for Purity Verification

A logical and efficient workflow ensures a comprehensive evaluation of the synthesized compound. This guide will compare four critical analytical techniques, structured in a typical workflow from a preliminary check to a final quantitative assessment.

Purity_Assessment_Workflow cluster_0 Purity Assessment Strategy Start Synthesized Product MP Melting Point Analysis (Preliminary Check) Start->MP Initial Screen Spectroscopy Spectroscopic Confirmation (Structural Identity) MP->Spectroscopy If passes NMR 1H & 13C NMR Spectroscopy->NMR MS Mass Spectrometry Spectroscopy->MS Chromatography Quantitative Analysis (High-Resolution Separation) NMR->Chromatography Identity Confirmed MS->Chromatography Mass Confirmed End Purity Confirmed (>95-99%) Chromatography->End

Caption: A strategic workflow for assessing the purity of a synthesized compound.

Melting Point Determination: The Classic First Pass

Expertise & Experience: Melting point is a rapid and inexpensive preliminary test.[3] A pure crystalline solid will melt over a narrow, reproducible range. The presence of impurities disrupts the crystal lattice, typically causing a depression and broadening of the melting point range. While not quantitative, a sharp melting point close to the literature value provides initial confidence in the sample's bulk purity. For related bromothiazole esters, melting points are often observed in the 65-75°C range.[4][5][6]

Comparative Analysis
FeatureMelting PointHPLCNMR SpectroscopyMass Spectrometry
Primary Role Preliminary bulk purity checkQuantitative purity, impurity profileStructural confirmation, impurity IDMolecular weight confirmation
Sensitivity Low (impurities >1-2%)High (impurities <0.05%)Moderate (impurities >1%)High (trace levels)
Quantitative? NoYes (Area % at λmax)Yes (with internal standard)No (ion response varies)
Information Crystalline purityPurity, # of impuritiesStructure, functional groupsMolecular weight, isotopic pattern
Cost/Complexity LowHighHighHigh
Experimental Protocol: Capillary Melting Point
  • Sample Preparation: Ensure the synthesized solid is completely dry and finely powdered.

  • Loading: Tap the open end of a capillary tube into the powder to pack a small amount (2-3 mm) of the sample into the closed end.

  • Instrumentation: Place the capillary into a calibrated melting point apparatus.

  • Heating: Heat rapidly to about 15-20°C below the expected melting point. Then, decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium.

  • Observation: Record the temperature at which the first drop of liquid appears (onset) and the temperature at which the entire sample becomes a clear liquid (completion).

  • Interpretation: A sharp range (e.g., 68-70°C) suggests high purity. A broad range (e.g., 62-68°C) indicates the presence of impurities.

Spectroscopic Analysis: Confirming Molecular Identity

Spectroscopic methods are essential for verifying that the synthesized molecule is indeed the target compound. Nuclear Magnetic Resonance (NMR) confirms the chemical structure and connectivity, while Mass Spectrometry (MS) confirms the molecular weight.

A. ¹H and ¹³C NMR Spectroscopy: The Structural Blueprint

Trustworthiness: NMR is arguably the most powerful tool for structural elucidation of organic molecules. It provides detailed information about the chemical environment of each proton and carbon atom. For ethyl 2-bromo-4-phenylthiazole-5-carboxylate, NMR confirms the presence of the phenyl, ethyl, and thiazole moieties and their specific arrangement. The absence of signals corresponding to starting materials is a strong indicator of purity.

Expected ¹H NMR Signals (in CDCl₃, ~400 MHz)
  • Phenyl Protons: Multiplets between δ 7.4-8.0 ppm.

  • Ethyl Ester (CH₂): A quartet around δ 4.4 ppm.

  • Ethyl Ester (CH₃): A triplet around δ 1.4 ppm.

Note: The thiazole proton is absent in the target structure, but its presence would indicate an impurity.

Expected ¹³C NMR Signals (in CDCl₃, ~100 MHz)
  • Carbonyl (C=O): ~160-165 ppm.

  • Thiazole & Phenyl Carbons: Multiple signals between ~120-160 ppm. The bromine-bearing C2 carbon will be significantly downfield.

  • Ethyl Ester (CH₂): ~62 ppm.

  • Ethyl Ester (CH₃): ~14 ppm.

Data for similar structures can be found in the literature to support these expected ranges.[7][8]

Experimental Protocol: NMR Analysis
  • Sample Preparation: Dissolve 5-10 mg of the dry sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

  • Data Acquisition: Acquire ¹H and ¹³C spectra on a calibrated NMR spectrometer (e.g., 400 MHz).

  • Data Processing: Process the raw data (FID) by applying Fourier transformation, phase correction, and baseline correction.

  • Analysis: Integrate the ¹H signals and compare the chemical shifts and coupling patterns to the expected structure. Compare the ¹³C chemical shifts. Look for any unexpected peaks, even at low integration values, as these represent impurities.

B. Mass Spectrometry (MS): The Molecular Weight Stamp

Authoritative Grounding: MS provides the exact molecular weight of the compound, offering definitive confirmation of its elemental composition.[] For a bromine-containing compound, MS is particularly powerful due to bromine's characteristic isotopic pattern (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio).[10] The presence of two peaks of nearly equal intensity, separated by 2 m/z units (e.g., M+ and M+2), is a hallmark of a monobrominated compound.[10][11]

Expected Mass Spectrum (ESI+)
  • Molecular Ion (M+H)⁺: A pair of peaks corresponding to C₁₂H₁₁⁷⁹BrNO₂S⁺ and C₁₂H₁₁⁸¹BrNO₂S⁺.

  • Molecular Formula: C₁₂H₁₀BrNO₂S

  • Molecular Weight: 312.19 g/mol

Experimental Protocol: LC-MS Analysis
  • Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

  • Instrumentation: Infuse the sample directly into the mass spectrometer or inject it via an HPLC system.

  • Ionization: Use a soft ionization technique like Electrospray Ionization (ESI) to minimize fragmentation and maximize the molecular ion peak.

  • Detection: Acquire the spectrum in positive ion mode.

  • Analysis: Check for the molecular ion peak cluster that matches the theoretical mass and isotopic distribution for the target compound.

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Quantification

Expertise & Experience: While NMR and MS confirm identity, HPLC is the definitive technique for quantifying purity.[12] By separating the target compound from its impurities, HPLC allows for the calculation of purity as a percentage of the total detected peak area. Reversed-phase HPLC (RP-HPLC) is the most common and effective method for molecules of this polarity.[13][14]

Causality Behind Method Choices: A C18 column is chosen due to its hydrophobic nature, which provides good retention for the phenyl and thiazole rings.[15][16] The mobile phase, a mixture of acetonitrile (or methanol) and water with an acid modifier like formic or trifluoroacetic acid, is selected to ensure sharp peak shapes and good resolution by controlling the ionization state of any potential acidic or basic impurities. UV detection is ideal as the conjugated phenyl-thiazole system provides strong chromophores.

HPLC_Workflow cluster_1 HPLC Purity Analysis Workflow Sample Prepare Sample (e.g., 1 mg/mL in ACN) Injection Inject into HPLC System Sample->Injection Separation Separation on C18 Column (Gradient Elution) Injection->Separation Detection UV Detection (e.g., 254 nm) Separation->Detection Chromatogram Generate Chromatogram Detection->Chromatogram Analysis Integrate Peaks & Calculate Area % Chromatogram->Analysis

Caption: A typical workflow for quantitative purity analysis using HPLC.

Experimental Protocol: RP-HPLC with UV Detection
  • System: An HPLC system with a UV detector, autosampler, and a reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).[16]

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Acetonitrile.

  • Gradient: A typical gradient might be:

    • 0-2 min: 60% B

    • 2-15 min: 60% to 95% B

    • 15-18 min: 95% B

    • 18-20 min: 95% to 60% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 254 nm or a wavelength of maximum absorbance determined by a PDA detector.

  • Sample Preparation: Dissolve the sample in acetonitrile to a concentration of ~1 mg/mL.

  • Injection Volume: 10 µL.

  • Analysis: Integrate all peaks in the resulting chromatogram. Calculate the purity by dividing the peak area of the main product by the total area of all peaks. A purity of >98% is typically considered good for many research applications.

Conclusion: A Triad of Trust

Assessing the purity of a synthesized compound like ethyl 2-bromo-4-phenylthiazole-5-carboxylate is a systematic process that builds a case for the sample's quality. It begins with a simple melting point analysis for a preliminary check. This is followed by the essential confirmatory duo of NMR spectroscopy to validate the chemical structure and mass spectrometry to confirm the molecular weight and isotopic signature. Finally, HPLC provides the high-resolution separation necessary for robust quantitative analysis. By using these orthogonal methods in a logical workflow, researchers and drug development professionals can ensure the scientific integrity of their work, confident that their results are built upon a foundation of verified molecular purity.

References

  • SIELC Technologies. (2018, February 16). Separation of Thiazole on Newcrom R1 HPLC column. SIELC. Retrieved from [Link]

  • Felton, J. S., Knize, M. G., Shen, N. H., Lewis, P. R., Andresen, B. D., Happe, J., & Hatch, F. T. (1992). Chromatographic methods for the analysis of heterocyclic amine food mutagens/carcinogens.
  • Al-Hourani, B. J., Al-Awaida, W. A., & El-Elimat, T. (2023). Synthesis of 3-Bromo-4-phenylisothiazole-5-carboxylic Acid and 3-Bromoisothiazole-5-carboxylic Acid. Molbank, 2023(1), M1557.
  • da Silva, G. N., et al. (2025). Novel Indole–Thiazole Derivative Containing a p-Nitro Substituent (CS03)
  • Moravek, Inc. (n.d.). Top 5 Methods of Assessing Chemical Purity. Retrieved from [Link]

  • Singh, S. K., et al. (2024). Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples.
  • Singh, S. K., et al. (2024). Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples. PMC.
  • Google Patents. (2012). WO2012032528A2 - Improved process to prepare ethyl 4-methyl-2-(4-(2-methylpropyloxy)-3-cyanophenyl)-5-thiazolecarboxylate.
  • Olšovská, J., et al. (2021). Novel method for determination of heterocyclic compounds and their impact in brewing technology.
  • PubChem. (n.d.). 4-Bromo-2-phenylthiazole. Retrieved from [Link]

  • Request PDF. (n.d.). A Convenient Synthesis of 2-Substituted Thiazole-5-carboxylates. Retrieved from [Link]

  • Lin, H. Y., et al. (2021). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography-tandem mass spectrometry. Journal of Food and Drug Analysis, 29(4), 624-635.
  • ResearchGate. (2025). Synthesis and antimicrobial evaluation of new derivatives derived from-2-amino-4-(4-nitro-/4-bromo-phenyl thiazole).
  • ChemSrc. (n.d.). Ethyl 2-amino-4-phenyl-5-thiazolecarboxylate(64399-23-1) 1H NMR spectrum. Retrieved from [Link]

  • Palibroda, N., Moldovan, Z., Pamula, A., & Zaharia, V. (n.d.). ELECTRON IONISATION MASS SPECTRA OF SOME 5(2PHENYLTHIAZOL4YL)3MERCAPTO[10][13][14]TRIAZOLE AND 5(2PHENYL4METHYLTHIAZOL5YL)3MERCAPTO[10][13][14] TRIAZOLE DERIVATIVES.

  • Royal Society of Chemistry. (n.d.). Supporting information Ethyl-1,2,3,4-tetrahydro-6-methyl-4-phenyl-2-thioxopyrimidine-5-carboxylate. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of 2–bromo–4–phenylthiazole. Retrieved from [Link]

  • Peerzada, A. M., et al. (2022). Rapid and Efficient Synthesis of 4-substituted 2-amino Thiazole Using Copper Silicate as a Heterogeneous Reusable Catalyst.
  • SSRN. (n.d.). Novel 4-phenylthiazol-2-amine derivatives: synthesis, antimicrobial and hemolytic activity.
  • Scite.ai. (n.d.).
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  • ResearchGate. (n.d.). 1H NMR of spectrum of 2-Amino 4-(phenyl)thiazole ligand.
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Comparative

A Researcher's Guide to the Spectroscopic Characterization of Novel Thiazole Derivatives

For researchers, scientists, and drug development professionals, the robust characterization of novel molecules is the bedrock of discovery. Thiazole derivatives, a class of heterocyclic compounds, are of significant int...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and drug development professionals, the robust characterization of novel molecules is the bedrock of discovery. Thiazole derivatives, a class of heterocyclic compounds, are of significant interest due to their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3][4][5] This guide provides an in-depth comparison of the key spectroscopic techniques used to elucidate the structure and properties of newly synthesized thiazole derivatives. We will explore the causality behind experimental choices and provide self-validating protocols to ensure scientific integrity.

The guide will use a well-characterized, commercially available compound, 2-aminothiazole , as a reference standard for comparison against a hypothetical novel derivative, 2-amino-4-phenylthiazole . This comparative approach will highlight the influence of substituent groups on the spectroscopic properties of the thiazole core.

The Spectroscopic Toolkit: A Multi-Faceted Approach

A single spectroscopic technique rarely provides a complete structural picture. Instead, a synergistic approach combining Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), Fourier-Transform Infrared (FT-IR), and UV-Visible (UV-Vis) spectroscopy is essential for unambiguous characterization.[6][7]

Workflow for Spectroscopic Characterization of Novel Thiazole Derivatives

Caption: A typical workflow for the synthesis and spectroscopic characterization of novel thiazole derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy is arguably the most powerful tool for elucidating the precise connectivity of atoms in a molecule.[8][9] For thiazole derivatives, ¹H and ¹³C NMR are indispensable for confirming the integrity of the thiazole ring and determining the position of substituents.[2][10]

¹H NMR Spectroscopy

The chemical shifts (δ) of protons on the thiazole ring are highly informative. Protons in different electronic environments will resonate at different frequencies, providing a "fingerprint" of the molecule.

Comparative ¹H NMR Data:

CompoundProtonChemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)
2-Aminothiazole H-4~6.53Doublet~3.7
H-5~6.93Doublet~3.7
NH₂~6.86Broad Singlet-
Novel Derivative (2-Amino-4-phenylthiazole) H-5~6.48-6.62Singlet-
Phenyl-H~7.09-7.69Multiplet-
NH₂~5.04Broad Singlet-

Data for 2-aminothiazole is sourced from ChemicalBook.[11] Data for the novel derivative is representative and based on literature values.[12]

Expert Insights:

  • Causality of Chemical Shifts: The introduction of the electron-withdrawing phenyl group at the C4 position in the novel derivative deshields the remaining proton at C5, causing a downfield shift compared to the unsubstituted 2-aminothiazole. The absence of a proton at C4 in the novel derivative results in the C5-H appearing as a singlet, as there are no adjacent protons to couple with.

  • Solvent Choice: The choice of deuterated solvent is critical. Dimethyl sulfoxide-d₆ (DMSO-d₆) is often a good choice for thiazole derivatives as it can solubilize a wide range of compounds and the amine protons are often clearly visible. Chloroform-d (CDCl₃) is also commonly used.

¹³C NMR Spectroscopy

¹³C NMR provides information about the carbon skeleton of the molecule. While less sensitive than ¹H NMR, it is crucial for confirming the number of unique carbon atoms and their chemical environment.

Comparative ¹³C NMR Data:

CompoundCarbonChemical Shift (δ, ppm)
2-Aminothiazole C2~168
C4~108
C5~138
Novel Derivative (2-Amino-4-phenylthiazole) C2~169-171
C4~150-153
C5~100-115
Phenyl-C~118-145

Data for 2-aminothiazole is based on publicly available spectra. Data for the novel derivative is representative and based on literature values.[12]

Expert Insights:

  • Identifying the Thiazole Core: The chemical shifts of the carbon atoms within the thiazole ring are characteristic. The C2 carbon, bonded to two heteroatoms (N and S), is typically the most downfield.

  • Impact of Substitution: The phenyl group at C4 in the novel derivative significantly influences the chemical shifts of the thiazole ring carbons compared to the unsubstituted 2-aminothiazole.

Experimental Protocol: NMR Spectroscopy

NMR_Protocol cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing A Dissolve 5-10 mg of the novel thiazole derivative in ~0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube. B Add a small amount of an internal standard (e.g., TMS) if quantitative analysis or precise chemical shift referencing is required. A->B C Insert the sample into the NMR spectrometer. D Lock and shim the instrument to optimize the magnetic field homogeneity. C->D E Acquire the ¹H NMR spectrum. A standard pulse sequence is typically sufficient. D->E F Acquire the ¹³C NMR spectrum. This may require a longer acquisition time due to the lower natural abundance of ¹³C. E->F G Apply Fourier transformation to the raw data. H Phase and baseline correct the spectra. G->H I Calibrate the chemical shift scale using the solvent residual peak or the internal standard. H->I J Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons. I->J

Caption: A step-by-step protocol for acquiring NMR spectra of novel thiazole derivatives.

Mass Spectrometry (MS): Unveiling the Molecular Weight

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge ratio (m/z) of ions.[13] For novel compounds, High-Resolution Mass Spectrometry (HRMS) is essential as it provides a highly accurate molecular weight, allowing for the determination of the molecular formula.

Comparative MS Data:

CompoundIonization TechniqueCalculated [M+H]⁺ (m/z)Observed [M+H]⁺ (m/z)
2-Aminothiazole ESI101.0221101.0220
Novel Derivative (2-Amino-4-phenylthiazole) ESI177.0537177.0535

Expert Insights:

  • Ionization Technique: Electrospray ionization (ESI) is a soft ionization technique that is well-suited for many thiazole derivatives, as it typically produces the protonated molecular ion [M+H]⁺ with minimal fragmentation.[14] This makes it easier to determine the molecular weight of the parent compound.

  • Fragmentation Patterns: While soft ionization is often preferred for initial characterization, analyzing the fragmentation patterns from techniques like Electron Ionization (EI) can provide valuable structural information.[15] The way a molecule breaks apart can offer clues about its connectivity.[16][17]

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

  • Sample Preparation: Prepare a dilute solution of the purified novel thiazole derivative (typically 10-100 µg/mL) in a suitable solvent such as methanol or acetonitrile.[18][19]

  • Instrument Setup: Calibrate the mass spectrometer using a known standard to ensure high mass accuracy.

  • Sample Infusion: Introduce the sample into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system.

  • Data Acquisition: Acquire the mass spectrum in positive ion mode to observe the [M+H]⁺ ion.

  • Data Analysis: Determine the accurate mass of the molecular ion and use software to generate a list of possible elemental compositions that fit the observed mass.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Identifying Functional Groups

FT-IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.[20][21] Each type of bond vibrates at a characteristic frequency, providing a unique spectral fingerprint.

Comparative FT-IR Data:

CompoundFunctional GroupCharacteristic Absorption (cm⁻¹)
2-Aminothiazole N-H stretch (amine)~3400-3300
C=N stretch (thiazole ring)~1640
C-S stretch~750-600
Novel Derivative (2-Amino-4-phenylthiazole) N-H stretch (amine)~3448
C=N stretch (thiazole ring)~1618
Aromatic C-H stretch~3100-3000
Aromatic C=C stretch~1600-1450

Data for the novel derivative is representative and based on literature values.[12]

Expert Insights:

  • Key Vibrations: For thiazole derivatives, key vibrations to look for include the N-H stretch of the amino group (if present), the C=N stretch of the thiazole ring, and the C-S stretch.[22][23]

  • Sample Preparation: Attenuated Total Reflectance (ATR) is a common and convenient sampling technique for FT-IR that requires minimal sample preparation.[20][24] Alternatively, a KBr pellet can be prepared.

Experimental Protocol: FT-IR Spectroscopy (ATR)

  • Background Spectrum: Record a background spectrum of the clean ATR crystal.

  • Sample Application: Place a small amount of the solid novel thiazole derivative onto the ATR crystal.

  • Apply Pressure: Use the pressure clamp to ensure good contact between the sample and the crystal.

  • Sample Spectrum: Record the FT-IR spectrum of the sample.

  • Data Processing: The software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

UV-Visible (UV-Vis) Spectroscopy: Probing Electronic Transitions

UV-Vis spectroscopy provides information about the electronic transitions within a molecule.[25][26] The wavelength of maximum absorbance (λmax) is related to the extent of conjugation in the molecule.

Comparative UV-Vis Data:

CompoundSolventλmax (nm)
2-Aminothiazole Ethanol~258
Novel Derivative (2-Amino-4-phenylthiazole) Ethanol~290-320

Data is representative and based on general principles and available literature.

Expert Insights:

  • Effect of Conjugation: The addition of the phenyl group to the thiazole ring in the novel derivative extends the conjugated π-system, resulting in a bathochromic (red) shift to a longer λmax compared to 2-aminothiazole.

  • Solvatochromism: The polarity of the solvent can influence the λmax of some thiazole derivatives, a phenomenon known as solvatochromism.[25] It is good practice to record UV-Vis spectra in a few different solvents of varying polarity (e.g., ethanol, acetonitrile, and hexane) to assess this effect.

Experimental Protocol: UV-Vis Spectroscopy

  • Sample Preparation: Prepare a dilute solution of the novel thiazole derivative in a UV-transparent solvent (e.g., ethanol or methanol) in a quartz cuvette. The concentration should be adjusted to give a maximum absorbance between 0.5 and 1.5.

  • Blank Measurement: Fill a matched cuvette with the pure solvent and record a baseline spectrum.

  • Sample Measurement: Place the sample cuvette in the spectrophotometer and record the absorption spectrum over the desired wavelength range (typically 200-800 nm).

  • Data Analysis: Identify the wavelength(s) of maximum absorbance (λmax).

Conclusion

The comprehensive spectroscopic characterization of novel thiazole derivatives is a critical step in the drug discovery and development process. By employing a combination of NMR, MS, FT-IR, and UV-Vis spectroscopy, researchers can confidently elucidate the structure and properties of these important molecules. This guide has provided a framework for understanding the principles behind these techniques, making informed experimental choices, and interpreting the resulting data in a comparative context. Adherence to rigorous experimental protocols and a logical, multi-faceted approach to data analysis will ensure the scientific integrity of the characterization process.

References

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  • Chalcogenide Letters. (2010).
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  • HETEROCYCLES. (2010). A RAPID AND HIGH-YIELDING SYNTHESIS OF THIAZOLES AND AMINOTHIAZOLES USING TETRABUTYLAMMONIUM SALTS. The Japan Institute of Heterocyclic Chemistry.
  • ACS Omega. (2021). Synthesis and Biological Evaluation of Thiazole-Based Derivatives as Potential Acetylcholinesterase Inhibitors. ACS Publications. Available from: [Link]

  • The Journal of Organic Chemistry. (2012). 1H and 13C NMR Assignments for the Cyanine Dyes SYBR Safe and Thiazole Orange. ACS Publications. Available from: [Link]

  • Molecules. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. MDPI. Available from: [Link]

  • Malaysian Journal of Analytical Sciences. (2021). A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Malaysian Journal of Analytical Sciences.
  • ResearchGate. (2025). Synthesis, crystal structure and spectral properties of thiazole orange derivative. ResearchGate. Available from: [Link]

  • Journal of Chemical & Engineering Data. (2006). Spectroscopic Determination of Acid Dissociation Constants of Some Pyridyl-Substituted 2-Aminothiazole Derivatives. ACS Publications. Available from: [Link]

  • Molecules. (2022). Structure, Spectra and Photochemistry of 2-Amino-4-Methylthiazole: FTIR Matrix Isolation and Theoretical Studies. MDPI. Available from: [Link]

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Safety & Regulatory Compliance

Safety

Ethyl 2-bromo-4-phenylthiazole-5-carboxylate: Comprehensive Safety and Disposal Protocol

Executive Summary In modern drug discovery, thiazole derivatives like ethyl 2-bromo-4-phenylthiazole-5-carboxylate are indispensable pharmacophores. However, the presence of a bromine substituent fundamentally alters the...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery, thiazole derivatives like ethyl 2-bromo-4-phenylthiazole-5-carboxylate are indispensable pharmacophores. However, the presence of a bromine substituent fundamentally alters the compound's environmental and toxicological profile, classifying it strictly as a halogenated organic hazard .

As a Senior Application Scientist, I have observed that improper disposal of halogenated compounds is a leading cause of laboratory safety violations and inflated waste management costs. This guide provides a field-proven, self-validating operational protocol for the safe handling, segregation, and disposal of this compound, ensuring compliance with EPA Resource Conservation and Recovery Act (RCRA) standards.

Chemical Profiling & Waste Classification

To design an effective disposal strategy, we must first understand the physicochemical properties that dictate the compound's behavior in waste streams. The molecular weight of ethyl 2-bromo-4-phenylthiazole-5-carboxylate (


) is 312.18  g/mol , with bromine accounting for approximately 25.6% of its mass .
Table 1: Physicochemical Hazard Profile and Operational Impact
Property / ParameterSpecification / ClassificationCausality & Operational Impact
Halogen Content ~25.6% by weightExceeds the >10% threshold for trace halogens, legally mandating its collection in a dedicated halogenated waste stream [1].
Physical State Solid (Crystalline Powder)High risk of aerosolization during transfer. Mandates handling within a certified chemical fume hood to prevent inhalation.
Chemical Reactivity Ester and Thiazole functionalitiesIncompatible with strong oxidizers, strong acids, and strong bases. Mixing can cause exothermic degradation[2].
Primary Hazards Skin Irrit. 2, Eye Irrit. 2Requires standard chemical PPE (nitrile gloves, safety goggles, lab coat). Cannot be disposed of via sink/drain[3].

The Causality of Halogenated Waste Segregation

Why is the segregation of this brominated thiazole so critical? The answer lies in the downstream chemistry of waste processing.

Non-halogenated organic solvents (e.g., acetone, ethanol, toluene) are typically disposed of via fuels blending —they are burned to generate energy for industrial processes[4]. However, halogenated compounds cannot be processed this way. Combusting brominated or chlorinated organics at standard incinerator temperatures generates highly toxic byproducts, including dioxins and furans.

Therefore, halogenated waste must undergo specialized high-temperature incineration equipped with acid-gas scrubbers[4]. Mixing even a small amount of ethyl 2-bromo-4-phenylthiazole-5-carboxylate into a non-halogenated waste carboy contaminates the entire drum, effectively doubling the disposal cost and creating severe regulatory liabilities[2],[4].

Operational Protocol: Handling & Disposal

This step-by-step methodology is designed as a self-validating system —each step includes a verification check to ensure absolute safety and compliance before proceeding to the next.

Phase 1: Preparation and Synthesis
  • Engineering Controls: Conduct all weighing and solvent transfers inside a chemical fume hood.

    • Validation Check: Verify the fume hood's inward airflow monitor reads

      
       feet per minute (fpm) before opening the reagent bottle.
      
  • Solvent Compatibility: If dissolving the compound, identify your solvent. Whether you use a halogenated solvent (e.g., Dichloromethane) or a non-halogenated solvent (e.g., DMSO), the resulting mixture must be classified as halogenated waste due to the high bromine content of the solute[1].

Phase 2: Waste Segregation and Collection
  • Liquid Waste Collection: Pour liquid waste containing the compound into a designated High-Density Polyethylene (HDPE) or safety disposal can labeled "Hazardous Waste - Halogenated Organics".

    • Validation Check: Visually confirm there is at least 1 inch of headspace at the top of the container. This prevents catastrophic pressure buildup from vapor expansion[1].

  • Solid Waste Collection: Dispose of contaminated weigh boats, pipette tips, and nitrile gloves into a double-lined polyethylene bag or wide-mouth solid waste container.

    • Validation Check: Ensure the label explicitly lists "Contaminated with Ethyl 2-bromo-4-phenylthiazole-5-carboxylate (Brominated Solid)"[5].

Phase 3: Satellite Accumulation Area (SAA) Management
  • Storage: Transfer the sealed containers to the laboratory's designated SAA.

    • Validation Check: Attempt to lift the lid/cap. The container must be strictly closed unless you are actively adding waste. Leaving a funnel in the neck of a waste carboy is an immediate EPA violation[2],[4].

  • Final Disposal: Submit a chemical waste pickup request to your Environmental Health and Safety (EHS) department. Waste must be removed within 3 days of the container becoming full, or before the 1-year accumulation limit is reached[3].

Disposal Workflow Visualization

To eliminate ambiguity at the bench, follow the logical decision tree below when disposing of any materials that have come into contact with ethyl 2-bromo-4-phenylthiazole-5-carboxylate.

WasteWorkflow Start Waste Generation: Ethyl 2-bromo-4-phenylthiazole-5-carboxylate State Physical State of Waste? Start->State Liquid Liquid Waste (e.g., Reaction Mother Liquor) State->Liquid Liquid Solid Solid Waste (e.g., Contaminated PPE, Consumables) State->Solid Solid HalogenCheck Halogenated? (Contains Bromine) Liquid->HalogenCheck SolidStream Solid Hazardous Waste Stream Solid->SolidStream HaloStream Halogenated Organic Waste Stream HalogenCheck->HaloStream Yes (>10% Halogen) Container1 Collect in HDPE/Safety Can (Leave 1-inch headspace) HaloStream->Container1 Container2 Collect in Double-lined Polyethylene Bags SolidStream->Container2 SAA Satellite Accumulation Area (SAA) Store Closed / Max 50 Gallons Container1->SAA Container2->SAA EHSPickup EHS Pickup Request (Within 3 days of filling) SAA->EHSPickup Incineration High-Temperature Incineration (EPA RCRA Compliant) EHSPickup->Incineration

Figure 1: Logical workflow for the segregation and disposal of halogenated thiazole waste streams.

Regulatory Compliance & SAA Management

Under the EPA's Subpart K regulations for academic and research laboratories, it is critical that the hazardous waste code (or a clear description of the chemical contents) is associated with the container at all times[5].

Never mix this compound with incompatible waste streams. For instance, combining this ester-containing thiazole with strong inorganic acids (e.g., nitric acid, sulfuric acid) or strong oxidizers can lead to dangerous gas evolution and container rupture[2],[4]. By adhering strictly to the halogenated organic waste stream, you protect your laboratory personnel, optimize institutional waste budgets, and ensure environmental stewardship.

References
  • Chemical Waste Management & Compatibility Guidelines | University of Louisville DEHS |[Link]

  • Frequent Questions About Managing Hazardous Waste at Academic Laboratories | US Environmental Protection Agency (EPA) |[Link]

  • Guidelines for Segregating and Combining Chemical Wastes into Containers | University of Pennsylvania EHRS |[Link]

  • Laboratory Hazardous Waste Disposal Guidelines | Central Washington University EH&S |[Link]

Sources

Handling

Personal protective equipment for handling ethyl 2-bromo-4-phenylthiazole-5-carboxylate

As a Senior Application Scientist, my objective is to provide you with more than just a standard Safety Data Sheet (SDS). For researchers and drug development professionals, handling reactive building blocks like ethyl 2...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, my objective is to provide you with more than just a standard Safety Data Sheet (SDS). For researchers and drug development professionals, handling reactive building blocks like ethyl 2-bromo-4-phenylthiazole-5-carboxylate requires a deep understanding of why specific safety protocols are in place.

This guide decodes the chemical behavior of this compound, translating its molecular hazards into a self-validating, step-by-step operational and disposal system. By understanding the causality behind these protocols, your laboratory can ensure uncompromising safety, regulatory compliance, and experimental integrity.

Chemical Profile & Quantitative Parameters

Ethyl 2-bromo-4-phenylthiazole-5-carboxylate is a halogenated heteroaromatic compound frequently used as an intermediate in the synthesis of bioactive molecules. Because of its reactive nature, strict adherence to storage and handling parameters is required[1].

Table 1: Quantitative Operational Parameters

ParameterSpecificationRationale / Source
CAS Number 177328-30-2Unique chemical identifier[1].
Molecular Weight 312.18 g/mol Relevant for stoichiometric calculations[1].
Storage Temperature 2-8°C (Sealed, Dry)Prevents slow hydrolytic degradation of the ester group and minimizes volatility[1].
Fume Hood Velocity 80–120 fpmMinimum airflow required by OSHA to capture aerosolized dust/vapors[2].
Glove Thickness ≥ 4 mil (Nitrile)Baseline barrier against incidental powder contact[3].

Mechanistic Hazard Assessment

To design an effective safety protocol, we must first understand the molecular mechanisms driving the compound's hazards.

The bromine atom located at the 2-position of the thiazole ring is highly electrophilic. It is strongly activated toward Nucleophilic Aromatic Substitution (SNAr) . If this compound contacts biological tissues, nucleophilic residues in your body (such as thiols in cysteine or amines in lysine) can attack this position, leading to the covalent alkylation of proteins.

This mechanism is the direct cause of the compound's primary hazard classifications:

  • H302: Harmful if swallowed[4].

  • H315 & H319: Causes skin and serious eye irritation due to protein modification[4],[5].

  • H335: May cause respiratory irritation if dust is inhaled[4],[5].

HazardLogic Hazard Ethyl 2-bromo-4-phenylthiazole- 5-carboxylate (CAS: 177328-30-2) Mech Electrophilic Bromine (SNAr Reactivity) Hazard->Mech Skin Skin/Eye Irritation (H315, H319) Mech->Skin Resp Respiratory Irritation (H335) Mech->Resp PPE_Gloves Nitrile Gloves & Lab Coat Skin->PPE_Gloves PPE_Goggles ANSI Z87.1 Goggles Skin->PPE_Goggles PPE_Hood Fume Hood (Min 100 fpm) Resp->PPE_Hood Safe Safe Handling & Tissue Protection PPE_Gloves->Safe PPE_Goggles->Safe PPE_Hood->Safe

Mechanistic hazard logic and corresponding PPE mitigation strategy for bromothiazoles.

Personal Protective Equipment (PPE) Matrix

Under the OSHA Personal Protective Equipment Standard (29 CFR 1910 Subpart I), PPE serves as the final protective barrier against chemical exposure[6],[7]. Based on the mechanistic hazards outlined above, the following PPE matrix is mandatory.

Table 2: PPE Requirements & Causality

Body PartRequired PPEMaterial SpecificationMechanistic Rationale
Hands Chemical-resistant glovesNitrile (min 4 mil). Note: Double-glove if dissolving in halogenated solvents (e.g., DCM).Protects against SNAr-driven protein alkylation upon skin contact[3],[8].
Eyes/Face Safety GogglesANSI Z87.1 certified. Add a face shield if handling large volumes.Prevents severe ocular irritation (H319) from micro-dust or solvent splashing[9].
Body Lab Coat & ShoesFlame-resistant cotton/synthetic blend; closed-toe shoes.Acts as a barrier against accidental particulate transfer to personal clothing[7],[9].
Respiratory Fume Hood (Primary)Certified chemical fume hood.Mitigates inhalation of irritant dust/vapors (H335) through engineering controls[2].

Operational Plan: Step-by-Step Methodology

Trustworthy science requires reproducible safety. Follow this self-validating workflow to prevent exposure and maintain the chemical integrity of the ester.

Step 1: Environmental Preparation

  • Verify that the fume hood is operational and pulling a face velocity between 80–120 fpm[2].

  • Clear the workspace of strong nucleophiles (e.g., primary amines, strong bases) to prevent unintended exothermic reactions.

Step 2: Chemical Retrieval & Equilibration

  • Retrieve the sealed container of ethyl 2-bromo-4-phenylthiazole-5-carboxylate from 2-8°C storage[1].

  • Critical Step: Allow the sealed container to equilibrate to room temperature for 15–20 minutes before opening. Opening a cold container introduces atmospheric moisture, which can cause slow hydrolysis of the carboxylate ester over time.

Step 3: PPE Donning & Inspection

  • Don your lab coat, ANSI Z87.1 safety goggles, and closed-toe shoes[7],[9].

  • Inspect nitrile gloves for micro-tears before donning[8]. If working with dichloromethane (DCM) or chloroform to dissolve the compound, double-glove to delay solvent permeation[3].

Step 4: Weighing and Transfer

  • Unseal the container inside the fume hood.

  • Use an anti-static weighing spatula to transfer the solid. This prevents aerosolization of the fine powder, mitigating the H335 respiratory hazard[4].

  • Immediately reseal the primary container and return it to a desiccated secondary container for 2-8°C storage[1].

Disposal & Decontamination Plan

Because this compound is a brominated organic molecule, its disposal is strictly regulated. Mixing halogenated waste with non-halogenated waste is a critical compliance failure that can lead to hazardous reactions or exorbitant disposal fees[10],[11].

Step 1: Waste Segregation

  • All leftover solids, contaminated solvents, and first-rinse washings must be deposited into a dedicated Halogenated Organic Waste carboy[10],[11].

  • Why? Commercial disposal facilities require halogenated wastes to undergo specialized high-temperature incineration to prevent the formation of highly toxic dioxins and furans[11].

Step 2: Surface Decontamination

  • Wipe down the balance and fume hood surfaces with a solvent like isopropanol to dissolve any residual compound, followed by a secondary wipe with soapy water.

  • Dispose of the contaminated wipes in a solid hazardous waste bin.

Step 3: PPE Doffing

  • Remove gloves inside-out to trap chemical contaminants within the glove matrix, preventing secondary exposure to your bare hands[3].

  • Wash hands thoroughly with soap and water immediately after doffing PPE.

Step 4: EHS Handoff

  • Ensure the waste container is accurately labeled with the chemical name, hazard class, and approximate percentage of contents before requesting Environmental Health and Safety (EHS) pickup[12].

Workflow Start Storage (2-8°C, Dry) Prep Pre-Op: Fume Hood Setup & PPE Donning Start->Prep Weigh Weighing & Transfer (Use anti-static tools) Prep->Weigh Reaction Reaction / Dissolution (Avoid strong nucleophiles) Weigh->Reaction Waste Segregate Waste (Halogenated Organics) Reaction->Waste Dispose EHS Disposal (High-Temp Incineration) Waste->Dispose

End-to-end operational and disposal workflow for halogenated organic compounds.

References

  • A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection. NIH PubMed Central (PMC). Available at:[Link]

  • Proper Use of Personal Protective Equipment (PPE). Today's Clinical Lab. Available at:[Link]

  • Personal Protective Equipment Requirements for Laboratories. North Carolina State University Environmental Health and Safety. Available at: [Link]

  • Staying Safe: A Guide to Personal Protective Equipment. OSHA Education Center. Available at: [Link]

  • Laboratory Safety Guidance (OSHA 3404-11R). Occupational Safety and Health Administration (OSHA). Available at: [Link]

  • Management of Waste - Prudent Practices in the Laboratory. NCBI Bookshelf, National Institutes of Health. Available at:[Link]

Sources

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